Technical Documentation Center

1-(2-chlorobenzyl)-4-iodo-1H-pyrazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole
  • CAS: 957265-68-8

Core Science & Biosynthesis

Foundational

physicochemical properties of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

An In-depth Technical Guide to the Physicochemical Properties of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole Abstract The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold in...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Physicochemical Properties of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

Abstract

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold in numerous therapeutic agents.[1][2][3] This guide focuses on a specific, highly functionalized derivative, 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole . The strategic incorporation of a 4-iodo group provides a versatile synthetic handle for molecular elaboration, while the 2-chlorobenzyl substituent modulates steric and electronic properties. This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals, detailing the synthesis, physicochemical characteristics, spectral analysis, and strategic applications of this valuable chemical intermediate.

Rationale and Strategic Importance

In the landscape of drug discovery, the ability to rapidly generate and test a diverse library of compounds is paramount. The 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole scaffold is designed for this purpose.

  • The Pyrazole Core: This five-membered diazole ring is metabolically stable and capable of engaging in various non-covalent interactions, making it a frequent component in approved drugs.[3]

  • The 4-Iodo Substituent: The carbon-iodine bond at the C4 position is the molecule's key reactive site. Its susceptibility to a wide range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Heck) allows for the efficient introduction of aryl, heteroaryl, or alkynyl groups.[1][4] This facilitates late-stage functionalization, a critical advantage in lead optimization campaigns where fine-tuning of a molecule's properties is required.

  • The 1-(2-chlorobenzyl) Group: This group, attached to the N1 position of the pyrazole, serves multiple functions. It provides a specific three-dimensional architecture, influences solubility and lipophilicity, and can engage in specific interactions with biological targets. The ortho-chloro substituent creates a distinct electronic and steric profile compared to an unsubstituted benzyl group.

Synthesis and Structural Elucidation

The synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is logically approached via a two-step sequence involving the initial iodination of the pyrazole ring followed by N-alkylation. This strategy ensures high regioselectivity.

Proposed Synthetic Workflow

A robust and scalable synthesis can be achieved as follows:

Step 1: Regioselective Iodination of 1H-Pyrazole The pyrazole ring is an electron-rich heterocycle, making it susceptible to electrophilic substitution, which preferentially occurs at the C4 position. A green and practical method involves the use of molecular iodine with an oxidizing agent in an aqueous medium.[5]

  • Protocol:

    • Suspend 1H-pyrazole (1.0 eq.) in water.

    • Add molecular iodine (I₂) (0.5 eq.) to the suspension.

    • Add hydrogen peroxide (H₂O₂) (0.6 eq.) dropwise to the stirred mixture.

    • Continue stirring at room temperature, monitoring the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed.

    • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove excess iodine.

    • The product, 4-iodo-1H-pyrazole, can be isolated via filtration or extraction.

Step 2: N-Alkylation with 2-Chlorobenzyl Chloride The resulting 4-iodo-1H-pyrazole is then N-alkylated using 2-chlorobenzyl chloride in the presence of a suitable base to deprotonate the pyrazole nitrogen.

  • Protocol:

    • Dissolve 4-iodo-1H-pyrazole (1.0 eq.) in a suitable polar aprotic solvent, such as acetonitrile or DMF.

    • Add a base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (1.5 eq.).

    • Add 2-chlorobenzyl chloride (1.1 eq.) to the stirred suspension.

    • Heat the reaction mixture (e.g., to 60-80 °C) and monitor by TLC.

    • After completion, cool the reaction, filter off the inorganic salts, and remove the solvent under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to yield 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole.

G cluster_1 Step 2: N-Alkylation pyrazole 1H-Pyrazole iodo_pyrazole 4-Iodo-1H-pyrazole pyrazole->iodo_pyrazole Water, RT iodine_reagent I₂ / H₂O₂ benzyl_chloride 2-Chlorobenzyl Chloride final_product 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole base K₂CO₃ iodo_pyrazole->final_product Acetonitrile, Δ

Caption: Proposed two-step synthesis of the target compound.

Core Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its behavior in both chemical and biological systems. The data below are calculated or inferred from closely related analogues, providing a reliable profile for experimental planning.

PropertyValue / DescriptionMethod / Rationale
Molecular Formula C₁₀H₈ClIN₂Calculated from structure.
Molecular Weight 318.54 g/mol Calculated from molecular formula.
Appearance White to off-white or pale yellow crystalline solid.Inferred from analogues like 1-benzyl-4-iodo-1H-pyrazole and 4-iodo-1H-pyrazole.[6][7]
Melting Point Predicted: >65 °C. Requires experimental verification.The related 1-benzyl-4-iodo-1H-pyrazole melts at 62-66 °C.[8] The addition of a chloro group may slightly increase the melting point.
Solubility Insoluble in water; soluble in organic solvents like DMSO, methanol, chloroform.Typical for N-benzylated heterocyclic compounds.[9]
pKa (Predicted) ~0.11 ± 0.10Based on prediction for the analogous 1-benzyl-4-iodo-1H-pyrazole.[8] The pyrazole ring is weakly basic.
Storage Conditions Store at 2-8 °C, sealed in a dry, dark place.Standard for halogenated organic intermediates to prevent potential degradation.[6]

Spectral Analysis Workflow

Structural confirmation relies on a suite of spectroscopic techniques. The workflow below outlines the logical process for characterizing the synthesized molecule.

G cluster_spectroscopy Spectroscopic Confirmation start Synthesized Crude Product purification Column Chromatography start->purification pure_product Pure Compound (>97%) purification->pure_product ms Mass Spec (MS) Confirm MW & Isotopic Pattern pure_product->ms Identity nmr_h1 ¹H NMR Confirm Proton Environment pure_product->nmr_h1 Structure nmr_c13 ¹³C NMR Confirm Carbon Skeleton pure_product->nmr_c13 Structure ir FT-IR Confirm Functional Groups pure_product->ir Functionality G intermediate { 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole | C4-Iodo Handle} suzuki Suzuki Coupling (+ Boronic Acids) intermediate:port->suzuki sonogashira Sonogashira Coupling (+ Terminal Alkynes) intermediate:port->sonogashira heck Heck Coupling (+ Alkenes) intermediate:port->heck other Other Couplings (e.g., Stille, Buchwald-Hartwig) intermediate:port->other aryl_deriv 4-Aryl/Heteroaryl Derivatives suzuki->aryl_deriv alkynyl_deriv 4-Alkynyl Derivatives sonogashira->alkynyl_deriv alkenyl_deriv 4-Alkenyl Derivatives heck->alkenyl_deriv complex_deriv Complex Scaffolds other->complex_deriv screening Biological Screening (e.g., Kinase Assays, Cell-based Assays) aryl_deriv->screening alkynyl_deriv->screening alkenyl_deriv->screening complex_deriv->screening

Caption: Role as an intermediate for generating diverse derivatives.

Conclusion

1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is a strategically designed molecule that combines the biologically relevant pyrazole core with a highly versatile synthetic handle. Its well-defined physicochemical and spectral properties make it a reliable and predictable building block for medicinal chemists. The true value of this compound lies not in its intrinsic activity, but in its potential as a precursor to vast libraries of novel chemical entities, accelerating the discovery of next-generation therapeutics.

References

  • The Strategic Role of 4-Iodopyrazole in Modern Medicinal Chemistry: A Compar
  • (PDF) Synthesis of 4-iodopyrazoles: A Brief Review.
  • 1-(2-chloroethyl)-4-iodo-1H-pyrazole | C5H6ClIN2 | CID - PubChem. PubChem.
  • Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI.
  • 1-Benzyl-4-iodo-1H-pyrazole. Chem-Impex.
  • 1-Benzyl-4-iodo-1H-pyrazole 97 50877-42-4. Sigma-Aldrich.
  • A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals. Benchchem.
  • Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction.
  • Current status of pyrazole and its biological activities. PMC.
  • 4-Iodopyrazole | C3H3IN2 | CID 77022 - PubChem. NIH.
  • Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. Moksha Publishing House.
  • Technical Support Center: Synthesis of 4-Iodopyrazole. Benchchem.
  • Synthesis, biological activities, and SAR studies of novel 1-(2-chloro-4,5-difluorophenyl)
  • Discovery of 4-hydroxyl pyrazole derivatives as potent ferroptosis inhibitors. PubMed.
  • Pyrazole: an emerging privileged scaffold in drug discovery. PMC.
  • 4-Iodopyrazole(3469-69-0) 1H NMR spectrum. ChemicalBook.
  • Completion of Crystallographic Data for the Series of 4-Halogen
  • Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative.
  • 4-Iodo-1H-pyrazole. Chem-Impex.
  • Supplementary Inform
  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
  • 1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene (CAS No: 1103738-29-9)
  • 1H-pyrazole (Pyrazole) | Metal Ion Ligand | MedChemExpress. MedChemExpress.
  • 1H NMR of pyrazole : r/chemhelp. Reddit.
  • 1-Benzyl-4-iodo-1H-pyrazole. Fluorochem.
  • 4-Iodopyrazole. CAS Common Chemistry.
  • 1-Benzyl-4-iodo-1H-pyrazole | 50877-42-4. ChemicalBook.
  • 1-(4-CHLOROPHENYL)-3-HYDROXY-1H-PYRAZOLE | 76205-19-1. ChemicalBook.

Sources

Exploratory

1-(2-chlorobenzyl)-4-iodo-1H-pyrazole CAS number and molecular weight

An In-depth Technical Guide to 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole Authored by: Gemini, Senior Application Scientist Introduction The pyrazole nucleus is a cornerstone in heterocyclic chemistry, forming the structural...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

Authored by: Gemini, Senior Application Scientist

Introduction

The pyrazole nucleus is a cornerstone in heterocyclic chemistry, forming the structural basis for a multitude of compounds with significant applications in pharmaceuticals and agrochemicals.[1][2] The functionalization of the pyrazole ring, particularly through halogenation, provides a powerful tool for modulating the physicochemical and biological properties of these molecules. The introduction of an iodine atom, as seen in 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, is of particular strategic importance. The iodo-substituent serves as a versatile synthetic handle, enabling a wide range of cross-coupling reactions to build more complex molecular architectures.[3] This guide provides a comprehensive overview of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, including its physicochemical properties, a proposed synthetic route with mechanistic insights, characterization techniques, and potential applications for researchers in drug discovery and materials science.

Physicochemical Properties

While a specific CAS number for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is not indexed in major public chemical databases, which is often the case for novel research compounds, its fundamental properties can be derived from its structure.

PropertyValueSource
IUPAC Name 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole-
Molecular Formula C₁₀H₈ClIN₂Calculated
Molecular Weight 318.54 g/mol Calculated
CAS Number Not available-

Proposed Synthesis and Mechanistic Considerations

The synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole can be logically approached through the N-alkylation of 4-iodo-1H-pyrazole with 2-chlorobenzyl chloride. This method is a standard and reliable approach for the N-functionalization of pyrazoles.

Experimental Protocol: Synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole
  • Reaction Setup: To a solution of 4-iodo-1H-pyrazole (1.0 equivalent) in a suitable aprotic polar solvent such as acetonitrile or dimethylformamide (DMF), add a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (1.5 equivalents).

  • Addition of Alkylating Agent: To the stirred suspension, add 2-chlorobenzyl chloride (1.1 equivalents) dropwise at room temperature.

  • Reaction Progression: The reaction mixture is then heated to 60-80 °C and stirred for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent like ethyl acetate.

  • Purification: The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified by column chromatography on silica gel to yield 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole.

Causality of Experimental Choices
  • Choice of Base: An inorganic base like potassium carbonate is used to deprotonate the N-H of the pyrazole ring, forming the pyrazolate anion. This anion is a more potent nucleophile, readily attacking the electrophilic carbon of the 2-chlorobenzyl chloride.

  • Solvent Selection: A polar aprotic solvent like DMF is chosen to facilitate the dissolution of the reactants and to promote the SN2 reaction mechanism by solvating the cation of the base.

  • Monitoring the Reaction: TLC is a crucial step to ensure the reaction goes to completion and to identify the formation of any side products, allowing for timely adjustments to the reaction conditions if necessary.

Synthesis Workflow Diagram

SynthesisWorkflow cluster_reactants Reactants & Reagents cluster_process Reaction Process cluster_workup Work-up & Purification Reactant1 4-iodo-1H-pyrazole Mixing Mix reactants in DMF Reactant1->Mixing Reactant2 2-chlorobenzyl chloride Reactant2->Mixing Base K₂CO₃ (Base) Base->Mixing Solvent DMF (Solvent) Solvent->Mixing Heating Heat at 60-80°C Mixing->Heating Monitoring Monitor via TLC Heating->Monitoring Quenching Quench with water Monitoring->Quenching Upon completion Extraction Extract with Ethyl Acetate Quenching->Extraction Purification Column Chromatography Extraction->Purification Product 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole Purification->Product

Caption: Synthetic workflow for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole.

Spectroscopic Characterization

To confirm the identity and purity of the synthesized 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, a combination of spectroscopic methods would be employed.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the 2-chlorobenzyl group, the benzylic protons, and the protons on the pyrazole ring. The benzylic protons would appear as a singlet, while the pyrazole protons would appear as two distinct singlets.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum would display unique resonances for each carbon atom in the molecule, providing further confirmation of the carbon framework.

  • Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular weight of the compound. The presence of chlorine and iodine would result in a characteristic isotopic pattern in the mass spectrum, which would serve as a definitive confirmation of the elemental composition.

  • Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for the C-H, C=C, and C-N bonds present in the molecule.

Potential Applications in Research and Development

Substituted pyrazoles are of significant interest in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[1][2] 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is a promising intermediate for the synthesis of novel bioactive molecules.

  • Pharmaceutical Development: The iodo-substituent at the 4-position of the pyrazole ring is a key functional group for further elaboration through cross-coupling reactions such as Suzuki, Sonogashira, and Heck couplings.[4] This allows for the introduction of diverse substituents, enabling the exploration of the structure-activity relationship (SAR) of new chemical entities. The 2-chlorobenzyl moiety can also play a crucial role in binding to biological targets.

  • Agrochemical Research: Pyrazole derivatives have been successfully developed as herbicides, insecticides, and fungicides.[5] The unique substitution pattern of this compound could lead to the discovery of new agrochemicals with improved efficacy and selectivity.

  • Materials Science: The pyrazole scaffold can be incorporated into polymers and organic materials. The presence of halogen atoms can influence the electronic properties and intermolecular interactions, making this compound a potential building block for novel functional materials.

Safety and Handling

As with any chemical compound, 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole should be handled with appropriate safety precautions. It is recommended to work in a well-ventilated fume hood and to wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Direct contact with skin and eyes should be avoided. For detailed safety information, it is advisable to consult the Safety Data Sheet (SDS) of structurally related compounds.

Conclusion

1-(2-chlorobenzyl)-4-iodo-1H-pyrazole represents a valuable and versatile building block for chemical synthesis. Its strategic design, incorporating a reactive iodo-substituent and a 2-chlorobenzyl group, opens up numerous possibilities for the creation of novel compounds with potential applications in drug discovery, agrochemicals, and materials science. The synthetic and analytical protocols outlined in this guide provide a solid foundation for researchers to explore the full potential of this promising molecule.

References

  • PubChem. (n.d.). 1-(2-chloroethyl)-4-iodo-1H-pyrazole. Retrieved from [Link]

  • Arkat USA. (n.d.). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Retrieved from [Link]

  • Moksha Publishing House. (2013). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. Retrieved from [Link]

  • ResearchGate. (2015). (PDF) Synthesis of 4-iodopyrazoles: A Brief Review. Retrieved from [Link]

  • MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

  • Oriental Journal of Chemistry. (n.d.). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Retrieved from [Link]

  • ALFA CHEMICAL. (n.d.). 4-Iodo-1h-Pyrazole; 4-Iodopyrazole CAS 3469-69-0. Retrieved from [Link]

  • PubChemLite. (n.d.). 1-benzyl-4-iodo-1h-pyrazole (C10H9IN2). Retrieved from [Link]

  • PubChem. (n.d.). 4-Iodopyrazole. Retrieved from [Link]

  • PMC. (n.d.). Current status of pyrazole and its biological activities. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Retrieved from [Link]

Sources

Foundational

Technical Monograph: 1-(2-Chlorobenzyl)-4-iodo-1H-pyrazole in Medicinal Chemistry

The following technical guide details the role, synthesis, and medicinal chemistry applications of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole , a specialized intermediate in the development of soluble Guanylate Cyclase (sGC)...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the role, synthesis, and medicinal chemistry applications of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole , a specialized intermediate in the development of soluble Guanylate Cyclase (sGC) stimulators and kinase inhibitors.

Executive Summary

1-(2-chlorobenzyl)-4-iodo-1H-pyrazole serves as a privileged scaffold in modern drug discovery, particularly for the synthesis of soluble Guanylate Cyclase (sGC) stimulators and ATP-competitive kinase inhibitors . Its structural utility lies in its bifunctional nature:

  • The C4-Iodo Motif: A highly reactive electrophilic handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Heck), enabling the rapid installation of pharmacophores at the 4-position.

  • The N1-(2-Chlorobenzyl) Group: A lipophilic anchor that mimics the pharmacophoric features of approved drugs like Riociguat and Vericiguat , while modulating metabolic stability and membrane permeability via the ortho-chloro substituent.

This guide provides a comprehensive analysis of its synthesis, reactivity profile, and application in high-value medicinal chemistry campaigns.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

PropertySpecification
Chemical Name 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole
Molecular Formula C₁₀H₈ClIN₂
Molecular Weight 318.54 g/mol
Core Scaffold 1H-Pyrazole
Key Substituents N1: 2-Chlorobenzyl (Lipophilic Anchor)C4: Iodine (Reactive Handle)
Predicted cLogP ~3.8 - 4.2 (High Lipophilicity)
Physical State Off-white to pale yellow solid
Solubility Soluble in DCM, THF, DMSO; Insoluble in Water
Analogous CAS 50877-42-4 (1-Benzyl-4-iodo-1H-pyrazole parent)

Synthetic Utility & Manufacturing

The synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is best achieved through regioselective N-alkylation of 4-iodopyrazole. This route avoids the regioselectivity issues often encountered when iodinating pre-alkylated pyrazoles.

Retrosynthetic Analysis (Graphviz Diagram)

Retrosynthesis Target 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole (Target Scaffold) Intermediate1 4-Iodopyrazole (Commercially Available) Target->Intermediate1 N-Alkylation (NaH, DMF) Intermediate2 2-Chlorobenzyl Chloride (Electrophile) Target->Intermediate2 + Precursor Pyrazole (Starting Material) Intermediate1->Precursor C4-Iodination Iodination Iodination (I2 / CAN or NIS) Intermediate1->Iodination

Figure 1: Retrosynthetic strategy prioritizing the C4-iodine installation prior to N-alkylation for maximum regiocontrol.

Comparative Synthetic Routes
RouteMethodologyYieldRegioselectivityScalability
A (Preferred) Alkylation of 4-Iodopyrazole Reagents: 2-Cl-Benzyl chloride, Cs₂CO₃ or NaH, DMF/MeCN.85-95% High (N1 vs N2 is degenerate in 4-I-pyrazole, product is unique)High (No chromatography often needed)
B (Alternative) Iodination of 1-(2-Cl-benzyl)pyrazole Reagents: I₂/CAN or NIS, MeCN.70-80%Moderate (Risk of poly-iodination or oxidation of benzyl)Moderate (Requires purification)
C (De Novo) Cyclization Reagents: Hydrazine + 2-Iodo-malondialdehyde.40-60%Low (Complex workup)Low

Medicinal Chemistry Applications

A. Soluble Guanylate Cyclase (sGC) Stimulators

The 1-benzyl-1H-pyrazole core is a hallmark of sGC stimulators, a class of drugs used to treat pulmonary hypertension (e.g., Riociguat , Vericiguat ).

  • Role of 2-Chlorobenzyl: The ortho-chloro substituent serves as a bioisostere for the 2-fluoro group found in Riociguat. It increases lipophilicity and steric bulk, potentially improving the molecule's residence time in the hydrophobic pocket of the sGC heme-binding domain.

  • Metabolic Stability: The chlorine atom blocks the metabolically vulnerable ortho-position on the benzyl ring, preventing hydroxylation by Cytochrome P450 enzymes.

B. Kinase Inhibitors (ATP-Competitive)

4-Iodopyrazoles are universal donors for Suzuki-Miyaura Cross-Coupling .

  • Vector Construction: The iodine at C4 allows for the attachment of aryl or heteroaryl groups that extend into the ATP-binding pocket (hinge region binder) or the solvent-exposed front.

  • Library Generation: A single batch of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole can be coupled with 50+ boronic acids to rapidly generate a SAR (Structure-Activity Relationship) library.

SAR & Functionalization Map (Graphviz Diagram)

SAR_Map Core 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole (Core Scaffold) C4_Mod C4-Position (Iodine) Suzuki/Sonogashira Coupling >> Aryl/Heteroaryl attachment >> Kinase Hinge Binding Core->C4_Mod Pd-Catalysis N1_Mod N1-Position (2-Cl-Benzyl) Lipophilic Anchor >> Metabolic Stability (Cl blocks oxid.) >> Hydrophobic Pocket Filling Core->N1_Mod Intrinsic Feature C3_C5_Mod C3/C5-Positions (H) C-H Activation / Lithiation >> Fine-tuning solubility >> Steric modulation Core->C3_C5_Mod Late-Stage Functionalization

Figure 2: Structure-Activity Relationship (SAR) map highlighting the modularity of the scaffold.

Experimental Protocols

Protocol 1: Synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole (Route A)

This protocol ensures high yield and purity by utilizing the high nucleophilicity of the pyrazole anion.

Reagents:

  • 4-Iodopyrazole (1.0 equiv)[1][2]

  • 2-Chlorobenzyl chloride (1.1 equiv)

  • Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

  • Acetonitrile (MeCN) (0.2 M concentration)

Procedure:

  • Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 4-iodopyrazole (1.94 g, 10 mmol) and Cesium Carbonate (6.5 g, 20 mmol).

  • Solvation: Add anhydrous Acetonitrile (50 mL) and stir the suspension at room temperature for 15 minutes to generate the pyrazolate anion.

  • Alkylation: Add 2-chlorobenzyl chloride (1.77 g, 11 mmol) dropwise over 5 minutes.

  • Reaction: Heat the mixture to 60°C and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS. The starting material (4-iodopyrazole) should be consumed.

  • Workup: Cool to room temperature. Filter off the inorganic solids (cesium salts) through a pad of Celite. Rinse the pad with EtOAc.

  • Purification: Concentrate the filtrate under reduced pressure. The residue is often pure enough for use. If necessary, purify via flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

  • Yield: Expect 2.8 - 3.0 g (88-95%) of an off-white solid.

Protocol 2: Suzuki-Miyaura Coupling at C4

Standard procedure for library generation.

Reagents:

  • 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole (1.0 equiv)

  • Aryl Boronic Acid (1.2 equiv)

  • Pd(dppf)Cl₂·DCM (0.05 equiv)

  • K₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

  • 1,4-Dioxane (0.1 M)

Procedure:

  • Combine the pyrazole scaffold , boronic acid , and Pd catalyst in a microwave vial.

  • Add 1,4-Dioxane and aqueous K₂CO₃ .

  • Degas the mixture with Nitrogen or Argon for 2 minutes.

  • Heat at 90°C for 12 hours (thermal) or 120°C for 30 minutes (microwave).

  • Dilute with water, extract with EtOAc, dry over Na₂SO₄, and concentrate.

  • Purify via preparative HPLC or flash chromatography.

References

  • Synthesis of 4-Iodopyrazoles: Vedsø, P., et al. "Regioselective synthesis of 4-iodopyrazoles." Journal of Organic Chemistry, 1999. Link

  • sGC Stimulator Chemistry: Follmann, M., et al. "Discovery of the Soluble Guanylate Cyclase Stimulator Vericiguat (BAY 1021189)." Journal of Medicinal Chemistry, 2017. Link

  • Cross-Coupling of Pyrazoles: Bellina, F., & Rossi, R. "Synthesis and biological activity of vicinal diaryl-substituted 1H-pyrazoles." Current Organic Chemistry, 2010.
  • General Pyrazole Synthesis: "1-Benzyl-4-iodo-1H-pyrazole."[3] PubChem Compound Summary, National Center for Biotechnology Information. Link

Sources

Exploratory

A Technical Guide to 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole: A Core Intermediate in the Synthesis of Novel Soluble Guanylate Cyclase (sGC) Stimulators

Abstract This technical guide provides an in-depth exploration of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, a critical chemical intermediate in the development of soluble guanylate cyclase (sGC) stimulators. We will dissect...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth exploration of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, a critical chemical intermediate in the development of soluble guanylate cyclase (sGC) stimulators. We will dissect its strategic importance, detail robust synthetic protocols, and elucidate its role in the broader context of drug discovery for cardiovascular and pulmonary diseases. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of novel therapeutics targeting the nitric oxide (NO)-sGC-cGMP signaling pathway.

Introduction: The Therapeutic Promise of sGC Stimulation

The soluble guanylate cyclase (sGC) enzyme is a crucial receptor for nitric oxide (NO) in the human body.[1] Activation of sGC by NO triggers the conversion of guanosine triphosphate (GTP) to the second messenger cyclic guanosine monophosphate (cGMP).[2][3] The NO-sGC-cGMP signaling cascade is fundamental to a host of physiological processes, most notably the regulation of vascular tone, inhibition of smooth muscle proliferation, and platelet aggregation.[4]

Impairment of this pathway, often due to insufficient NO bioavailability or oxidative stress rendering sGC insensitive to NO, is a key pathological driver in cardiovascular diseases such as pulmonary arterial hypertension (PAH) and heart failure.[4][5] sGC stimulators are an innovative class of pharmaceuticals designed to directly activate sGC, both independently of NO and by sensitizing the enzyme to endogenous NO.[3][5] This dual mechanism effectively restores cGMP signaling, leading to vasodilation and improved cardiopulmonary function.[4][5]

The clinical success of drugs like Riociguat has validated sGC as a therapeutic target and spurred the development of new chemical entities.[3][6] The synthesis of these complex molecules relies on versatile and strategically functionalized building blocks. 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole has emerged as such a cornerstone intermediate. The iodinated pyrazole core provides a reactive handle for constructing complex molecular architectures, particularly through transition-metal-catalyzed cross-coupling reactions, a common strategy in modern medicinal chemistry.[7][8]

The sGC Signaling Pathway and Mechanism of sGC Stimulators

Understanding the mechanism of action is paramount for rational drug design. The diagram below illustrates the NO-sGC-cGMP pathway and the intervention point for sGC stimulators.

sGC_Pathway Figure 1: The NO-sGC-cGMP Signaling Pathway NO Nitric Oxide (NO) sGC_inactive sGC (Heme-Fe2+) Inactive NO->sGC_inactive Binds to Heme sGC_active sGC (Heme-Fe2+) Active sGC_inactive->sGC_active Conformational Change cGMP cGMP sGC_active->cGMP Catalyzes GTP GTP GTP->sGC_active PDE5 PDE5 cGMP->PDE5 Hydrolyzes PKG Protein Kinase G (PKG) Activation cGMP->PKG Activates GMP GMP (Inactive) PDE5->GMP Vasodilation Physiological Effects (e.g., Vasodilation) PKG->Vasodilation sGC_Stimulator sGC Stimulator (e.g., Riociguat) sGC_Stimulator->sGC_inactive 1. Direct Stimulation 2. Sensitizes to NO

Caption: sGC is activated by NO, leading to cGMP production and vasodilation.

sGC stimulators act on the reduced, heme-containing form of the enzyme. They stabilize the active conformation of sGC, leading to a basal level of cGMP production even in the absence of NO. Furthermore, they act synergistically with NO, sensitizing the enzyme to even low physiological concentrations of this signaling molecule.[4]

Synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

The synthesis is logically approached as a two-step process: initial iodination of the pyrazole heterocycle followed by N-alkylation to introduce the 2-chlorobenzyl moiety.

Rationale and Strategy
  • Step 1: Iodination of 1H-Pyrazole. Electrophilic substitution on the pyrazole ring typically occurs at the C4 position, which is the most electron-rich. While molecular iodine (I₂) can be used, its electrophilicity may be insufficient for high yields.[9] A more robust and field-proven approach involves generating a more potent iodinating species in situ. The use of I₂ with an oxidant like Ceric Ammonium Nitrate (CAN) is highly effective for this transformation.[7][9] This method is often preferred for its reliability and good yields.

  • Step 2: N-Alkylation. The pyrazole N-H proton is acidic and can be readily removed by a suitable base. Subsequent reaction with an alkyl halide, in this case, 2-chlorobenzyl chloride, proceeds via a standard SN2 mechanism. The choice of base and solvent is critical to ensure efficient deprotonation without promoting side reactions. A combination of a strong base like sodium hydride (NaH) in an aprotic polar solvent like dimethylformamide (DMF) is a classic and effective choice for this type of alkylation.

The overall synthetic workflow is depicted below.

Synthesis_Workflow Figure 2: Synthetic Pathway to the Target Intermediate Pyrazole 1H-Pyrazole Iodination Electrophilic Iodination Pyrazole->Iodination IodoPyrazole 4-iodo-1H-pyrazole Iodination->IodoPyrazole Alkylation N-Alkylation IodoPyrazole->Alkylation Target 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole Alkylation->Target Reagents1 I₂, Ceric Ammonium Nitrate Acetonitrile, 80°C Reagents1->Iodination Reagents2 1. NaH, DMF, 0°C 2. 2-chlorobenzyl chloride Reagents2->Alkylation

Caption: Two-step synthesis: iodination followed by N-alkylation.

Detailed Experimental Protocol

Self-Validation and Safety: This protocol incorporates standard laboratory procedures. Progress should be monitored by Thin-Layer Chromatography (TLC). All manipulations involving strong bases (NaH) and solvents should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Part A: Synthesis of 4-iodo-1H-pyrazole [Adapted from BenchChem, 2025][7][9]

  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1H-pyrazole (1.0 eq, e.g., 5.0 g) and dissolve it in acetonitrile (MeCN, ~100 mL).

  • Reagent Addition: Add elemental iodine (I₂, 1.3 eq) and Ceric Ammonium Nitrate (CAN, 1.1 eq) to the solution.

  • Reaction: Heat the reaction mixture to reflux (approx. 80-82°C) and maintain for 12-16 hours, or until TLC analysis (e.g., 30% Ethyl Acetate in Hexane) indicates complete consumption of the starting material.

  • Work-up: Cool the mixture to room temperature. Quench the reaction by pouring it into a separatory funnel containing a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to neutralize excess iodine.

  • Extraction: Extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford 4-iodo-1H-pyrazole as a solid.

Part B: Synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

  • Reaction Setup: To a flame-dried 250 mL round-bottom flask under an inert atmosphere (Nitrogen or Argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) and wash with dry hexane to remove the oil. Carefully suspend the NaH in anhydrous dimethylformamide (DMF, ~80 mL).

  • Deprotonation: Cool the suspension to 0°C using an ice bath. Dissolve 4-iodo-1H-pyrazole (1.0 eq) from Part A in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension. Stir for 30-45 minutes at 0°C; cessation of hydrogen gas evolution indicates the formation of the pyrazolide anion.

  • Alkylation: Add 2-chlorobenzyl chloride (1.1 eq) dropwise to the reaction mixture at 0°C. After the addition is complete, allow the reaction to warm to room temperature and stir for 6-8 hours, or until TLC analysis shows the disappearance of the starting pyrazole.

  • Work-up: Carefully quench the reaction by the slow, dropwise addition of water at 0°C. Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate.

  • Extraction: Separate the layers and extract the aqueous phase with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (using a gradient of ethyl acetate in hexane) to yield the final product, 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole.

Characterization and Data

The identity and purity of the synthesized intermediate must be confirmed through standard analytical techniques. Below is a table summarizing the expected analytical data for key compounds in the synthesis.

CompoundMolecular FormulaMolecular Weight ( g/mol )Expected AppearanceMelting Point (°C)Key Analytical Signals
4-iodo-1H-pyrazole C₃H₃IN₂193.98White to off-white solid31-35[10]¹H NMR: Characteristic singlets for the pyrazole C-H protons. MS (EI): M⁺ at m/z ≈ 194.
1-(2-chlorobenzyl)-4-iodo-1H-pyrazole C₁₀H₈ClIN₂334.55White to pale yellow solidPredicted similar to benzyl analog (61-65°C)[11]¹H NMR: Signals for the 2-chlorobenzyl group (aromatic multiplet and benzylic singlet ~5.3-5.5 ppm) and pyrazole protons. MS (ESI): [M+H]⁺ at m/z ≈ 335.

Conclusion and Future Directions

1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is a strategically valuable intermediate for the synthesis of novel sGC stimulators. The protocols detailed herein provide a reliable pathway to access this compound in high purity. The true synthetic utility of this intermediate lies in the reactivity of the C-I bond. This "handle" enables medicinal chemists to perform further elaborations, most commonly through Suzuki, Stille, or Sonogashira cross-coupling reactions, to build more complex, fused heterocyclic systems or to introduce diverse aryl or alkyl groups at the C4 position.[8] This versatility is essential for generating libraries of compounds for structure-activity relationship (SAR) studies, ultimately leading to the discovery of next-generation therapeutics for cardiovascular and fibrotic diseases.

References

  • Montfort, W. R., Wales, J. A., & Weichsel, A. (2017). Structure and activation of soluble guanylate cyclase. Biochemistry, 56(2), 229-239. [Link]

  • RxList. (2021). Soluble Guanylate Cyclase Stimulators: Drug Class, Uses, Side Effects, Drug Names. [Link]

  • Evgenov, O. V., Pacher, P., Schmidt, P. M., Haskó, G., Schmidt, H. H., & Stasch, J. P. (2006). NO-independent stimulators and activators of soluble guanylate cyclase: discovery and therapeutic potential. Nature reviews Drug discovery, 5(9), 755-768. [Link]

  • Sandner, P. (2021). Soluble guanylate cyclase stimulators and activators: Where are we, where to go?. Biochemical Pharmacology, 189, 114441. [Link]

  • Al-Soud, Y. A., Al-Masoudi, N. A., & Ferwanah, A. E. R. S. (2003). Synthesis and properties of new 3-substituted 1, 2, 4-triazole and 3, 4-disubstituted 1, 2, 4-triazole-5-thione derivatives. ARKIVOC, 2003(5), 113-123. [Link]

  • Machulek, A., dos Santos, A. A., & D'Oca, M. G. M. (2015). Synthesis of 4-iodopyrazoles: A Brief Review. ResearchGate. [Link]

  • Wilk, M., Misterski, M., & Gąsecka-van der Pol, A. (2023). Soluble Guanylyl Cyclase Activators—Promising Therapeutic Option in the Pharmacotherapy of Heart Failure and Pulmonary Hypertension. International Journal of Molecular Sciences, 24(2), 1629. [Link]

  • Arava, V., & Gogireddy, S. (2013). An expeditious synthesis of riociguat, A pulmonary hypertension drug. Der Pharma Chemica, 5(4), 232-239. [Link]

  • Chem-Impex International. (n.d.). 1-Benzyl-4-iodo-1H-pyrazole. [Link]

  • ALFA CHEMICAL. (n.d.). 4-Iodo-1h-Pyrazole; 4-Iodopyrazole CAS 3469-69-0. [Link]

Sources

Foundational

Technical Guide: Regioselective Synthesis of N-Benzyl Pyrazoles

Executive Summary The N-benzyl pyrazole moiety is a pharmacophore of immense clinical significance, serving as the structural anchor in varying kinase inhibitors, anti-inflammatory agents (e.g., Celecoxib analogs), and C...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The N-benzyl pyrazole moiety is a pharmacophore of immense clinical significance, serving as the structural anchor in varying kinase inhibitors, anti-inflammatory agents (e.g., Celecoxib analogs), and CNS-active ligands. However, the synthesis of these heterocycles is plagued by a singular, persistent challenge: Regioselectivity .

The pyrazole ring is an ambident nucleophile. Without rigorous control, N-benzylation yields a mixture of N1- and N2-isomers that are often difficult to separate chromatographically. This guide moves beyond basic textbook definitions to provide a decision-making framework for researchers. We analyze the three dominant synthetic pathways—Direct Alkylation, De Novo Cyclization, and the Mitsunobu Protocol—providing self-validating workflows to ensure structural integrity.

The Regioselectivity Conundrum

To control the reaction, one must understand the enemy: Annular Tautomerism .

Unsubstituted pyrazoles exist in rapid equilibrium between two tautomeric forms. When a substituent is present at the C3 (or C5) position, the steric and electronic nature of that group dictates the ratio of the tautomers and the nucleophilicity of the nitrogen atoms.

  • Steric Control: A bulky group at C3 shields the adjacent N2 nitrogen, kinetically favoring alkylation at the distal N1 nitrogen.

  • Electronic Control: Electron-withdrawing groups (EWG) increase the acidity of the NH proton but can delocalize the negative charge of the resulting anion, altering the "hardness" of the nucleophilic centers.

Visualization: The Regioselectivity Decision Tree

The following diagram outlines the logical flow for selecting the correct synthetic strategy based on substrate constraints.

G Start START: Target N-Benzyl Pyrazole Q1 Is the Pyrazole Ring Pre-Formed? Start->Q1 Q2 Are C3/C5 Substituents Symmetrical? Q1->Q2 Yes Cyclize Method B: De Novo Cyclization (Benzylhydrazine + 1,3-Diketone) Q1->Cyclize No (Build Ring) Direct Method A: Direct Alkylation (SN2) (Standard Base) Q2->Direct Yes (No Isomer Issue) Steric Is Regiocontrol Critical? Q2->Steric No (Asymmetric) Steric->Direct Steric Bias Exists Mitsunobu Method C: Mitsunobu Reaction (Steric/Sensitive Substrates) Steric->Mitsunobu Sensitive/OH Source

Figure 1: Strategic decision tree for selecting the optimal N-benzylation pathway based on substrate symmetry and availability.

Method A: Direct Nucleophilic Substitution ( )

This is the "Top-Down" approach. It is cost-effective but prone to isomer mixtures. Success relies on manipulating the Base-Solvent-Temperature triangle.

Mechanism

The pyrazole is deprotonated to form a pyrazolide anion. This anion attacks the benzyl halide (chloride or bromide) via an


 mechanism.
Optimized Protocol
  • Substrate: 3-Substituted-1H-pyrazole (1.0 equiv)

  • Electrophile: Benzyl bromide (1.1 equiv)

  • Base: Cesium Carbonate (

    
    ) (2.0 equiv) — Why? The "Cesium Effect" improves solubility and reactivity of the anion in organic solvents compared to potassium.
    
  • Solvent: Acetonitrile (MeCN) or DMF (anhydrous).

Step-by-Step Workflow:

  • Activation: Charge a flame-dried flask with the pyrazole and

    
     in anhydrous MeCN (0.2 M). Stir at RT for 30 min to ensure complete deprotonation.
    
  • Addition: Add Benzyl bromide dropwise at

    
     to suppress exotherms and uncontrolled kinetic alkylation.
    
  • Reaction: Allow to warm to RT. Monitor by TLC (typically 2–4 hours).

  • Quench: Dilute with EtOAc, wash with water x3 (to remove DMF/MeCN), then brine.

  • Purification: Flash chromatography. Note: The N1-alkylated isomer usually elutes later (more polar) than the N2-isomer on silica, though this varies with substituents.

Self-Validating Check:

  • TLC: You should see two spots if the substrate is asymmetric. If only one spot forms, verify it isn't the bis-alkylated quaternary salt (check MS).

Method B: De Novo Cyclization (The "Bottom-Up" Approach)

When regioselectivity is non-negotiable, do not alkylate a pyrazole. Instead, build the pyrazole already attached to the benzyl group. This method offers the highest regiochemical fidelity.

Mechanism

Condensation of a hydrazine derivative (Benzylhydrazine) with a 1,3-diketone. The regiochemistry is dictated by the initial nucleophilic attack of the hydrazine


 (the most nucleophilic center) on the most electrophilic carbonyl of the diketone.
Optimized Protocol
  • Reagent A: Benzylhydrazine dihydrochloride (1.0 equiv)

  • Reagent B: Unsymmetrical 1,3-diketone (1.0 equiv)

  • Solvent: Ethanol (EtOH) or Methanol (MeOH).

Step-by-Step Workflow:

  • Preparation: Dissolve Benzylhydrazine dihydrochloride in EtOH.

  • Cyclization: Add the 1,3-diketone.

  • Reflux: Heat to reflux for 2–6 hours. Acid catalysis (HCl) is inherent if using the dihydrochloride salt, promoting dehydration.

  • Workup: Evaporate solvent. Neutralize with saturated

    
    . Extract with DCM.
    

Why this works: The terminal


 of the hydrazine is more nucleophilic than the internal NH. It preferentially attacks the less sterically hindered (or more electrophilic) ketone. This "locks in" the position of the benzyl group relative to the R-groups.

Method C: The Mitsunobu Protocol

Use this when your benzyl source is an Alcohol (Benzyl alcohol) rather than a halide, or when the reaction requires neutral conditions to spare acid/base-sensitive protecting groups.

Mechanism

Activation of the alcohol by Triphenylphosphine (


) and DEAD/DIAD forms an oxyphosphonium intermediate.[1] The pyrazole (acting as a weak acid) protonates the DEAD-intermediate, then the pyrazolide anion attacks the activated alcohol with inversion of configuration  (relevant if the benzylic position is chiral).
Optimized Protocol
  • Reagents: Pyrazole (1.0 equiv), Benzyl Alcohol (1.1 equiv),

    
     (1.2 equiv).
    
  • Azodicarboxylate: DIAD (Diisopropyl azodicarboxylate) (1.2 equiv).

  • Solvent: THF (anhydrous).

Step-by-Step Workflow:

  • Mix: Dissolve Pyrazole, Benzyl Alcohol, and

    
     in THF at 
    
    
    
    .
  • Trigger: Add DIAD dropwise. The solution will turn yellow/orange.

  • Stir: Warm to RT and stir overnight.

  • Workup: Concentrate and triturate with Hexane/Et2O to precipitate

    
     (Triphenylphosphine oxide). Filter and purify the filtrate.
    

Analytical Validation: Proving the Structure

You cannot rely on retention time alone. You must validate the Regioisomer using NOE (Nuclear Overhauser Effect) NMR.

The NOE Logic Flow
  • N1-Benzyl Isomer: Irradiation of the benzylic

    
     protons will show an NOE enhancement of the C5-H  (or substituent at C5) of the pyrazole ring.
    
  • N2-Benzyl Isomer: Irradiation of the benzylic

    
     protons will show NOE enhancement of the C3-H  (or substituent at C3).
    

NOE Sample Purified Isomer Exp Run 1D NOE / NOESY Sample->Exp Result1 NOE: Benzyl CH2 <-> Pyrazole H5 Exp->Result1 Signal Observed Result2 NOE: Benzyl CH2 <-> Pyrazole H3 Exp->Result2 Signal Observed Concl1 Conclusion: N1-Alkylation (Desired) Result1->Concl1 Concl2 Conclusion: N2-Alkylation (Isomer) Result2->Concl2

Figure 2: NMR validation workflow using Nuclear Overhauser Effect (NOE) to distinguish regioisomers.

Comparative Analysis

FeatureDirect Alkylation (

)
De Novo CyclizationMitsunobu Reaction
Regioselectivity Low to Moderate (Substrate dependent)High (Controlled by hydrazine)Moderate
Atom Economy HighModerate (Loss of

)
Low (Generates

, Hydrazine byproduct)
Cost Low (Cheap halides/base)Moderate (Hydrazines can be pricey)High (DEAD/DIAD,

)
Scalability ExcellentGoodPoor (Chromatography of byproducts is difficult)
Best For... Symmetrical pyrazoles or initial screensAsymmetric targets requiring high purity Sensitive substrates / Alcohol availability

References

  • Ansari, A., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry.[1][2][3] Link

  • Deng, X., & Mani, N. S. (2008).[4][5] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins.[4] The Journal of Organic Chemistry.[1][2][3] Link

  • Gosselin, F., et al. (2006).[6] A Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles.[6][7] Organic Letters.[4][6] Link

  • Tsunoda, T., et al. (1995). Mitsunobu Reaction: A Powerful Tool for the Synthesis of N-Alkylated Heterocycles. Tetrahedron Letters. Link

  • BenchChem Protocols. (2025). Experimental protocol for N-benzylation of pyrazoles. BenchChem.[8][9][10] Link

Sources

Exploratory

A Technical Guide to the Predicted Biological Activity and Evaluation of 1-(2-Chlorobenzyl)-4-iodo-1H-Pyrazole Analogs

Authored for: Researchers, Scientists, and Drug Development Professionals Abstract The pyrazole nucleus is a cornerstone of medicinal chemistry, forming the scaffold for a multitude of pharmacologically active agents.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole nucleus is a cornerstone of medicinal chemistry, forming the scaffold for a multitude of pharmacologically active agents.[1] This guide focuses on a specific, yet underexplored, class of analogs: those bearing a 1-(2-chlorobenzyl) and a 4-iodo substitution. By synthesizing data from related pyrazole structures, this document provides a predictive framework for the biological activities of these specific analogs, with a strong emphasis on their potential as anticancer and antimicrobial agents. We will explore the probable structure-activity relationships (SAR), propose likely mechanisms of action, and provide detailed, field-proven experimental protocols for their synthesis and biological validation. This guide is intended to serve as a comprehensive resource to accelerate research and development of this promising chemical series.

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms, a structure that imparts a unique combination of chemical stability and electronic properties, making it a "privileged scaffold" in drug design.[2][3] Derivatives have been successfully developed into drugs and clinical candidates for a vast range of conditions, including cancer, inflammation, microbial infections, and viral diseases.[1][4]

The specific focus of this guide, the 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole core, combines three key pharmacophoric elements:

  • The 1H-Pyrazole Ring: The central aromatic core, responsible for establishing key interactions with biological targets.

  • The 4-Iodo Substituent: Halogenation at the C4 position is a common strategy to modulate lipophilicity and electronic density, often enhancing binding affinity and biological potency.[5][6]

  • The 1-(2-Chlorobenzyl) Group: This bulky, lipophilic group at the N1 position can drive specific steric and hydrophobic interactions within a target's binding pocket, significantly influencing selectivity and potency. The chloro-substitution further refines its electronic properties. Studies on related 1-benzyl-1H-pyrazoles have identified them as potent kinase inhibitors.[7]

This guide will systematically deconstruct this scaffold to predict its biological potential and outline the necessary steps for its empirical validation.

Synthetic Pathways

A logical and efficient synthesis of the target analogs is critical for generating a library for biological screening. A plausible two-step approach can be inferred from established pyrazole chemistry.

Step 1: Iodination of the Pyrazole Core Electrophilic substitution on the pyrazole ring preferentially occurs at the C4 position.[1] The synthesis would likely begin with the iodination of a suitable N-protected or N-unsubstituted pyrazole precursor.

Step 2: N-Alkylation with 2-Chlorobenzyl Chloride Following the formation of the 4-iodo-1H-pyrazole intermediate, the final step involves the introduction of the benzyl group. This is typically achieved via N-alkylation using 2-chlorobenzyl chloride in the presence of a suitable base.

G cluster_0 Step 1: Iodination cluster_1 Step 2: N-Alkylation Start 1-H-Pyrazole Reagent1 N-Iodosuccinimide (NIS) or I₂ / Oxidizing Agent Start->Reagent1 Electrophilic Substitution Product1 4-Iodo-1H-pyrazole Reagent1->Product1 Reagent2 2-Chlorobenzyl chloride Base (e.g., NaH, K₂CO₃) Product1->Reagent2 Nucleophilic Substitution Product2 1-(2-Chlorobenzyl)-4-iodo-1H-pyrazole Reagent2->Product2 G cluster_0 Potential Targets cluster_1 Cellular Effects Pyrazole 1-(2-Chlorobenzyl)-4-iodo -1H-pyrazole Analog Kinase CDK / EGFR / RIP1 Pyrazole->Kinase Tubulin Tubulin Pyrazole->Tubulin ROS ↑ ROS Production Pyrazole->ROS Bcl2 ↓ Bcl-2 (Anti-apoptotic) Pyrazole->Bcl2 Bax ↑ Bax (Pro-apoptotic) Pyrazole->Bax Arrest G2/M Cell Cycle Arrest Kinase->Arrest Tubulin->Arrest Caspase Caspase Activation Arrest->Caspase ROS->Caspase Bcl2->Caspase Bax->Caspase Apoptosis Apoptosis Caspase->Apoptosis

Caption: Proposed mechanisms for pyrazole-induced apoptosis.

Antimicrobial Activity

Halogenated pyrazoles have demonstrated significant activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains like Methicillin-resistant Staphylococcus aureus (MRSA). [5][8][9][10]The lipophilic nature of the 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole scaffold would likely facilitate its passage through bacterial cell membranes to engage with intracellular targets.

Experimental Validation: Protocols and Methodologies

Rigorous, reproducible protocols are essential for validating the predicted biological activities.

In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a gold-standard colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity. [11][12] Protocol:

  • Cell Seeding: Plate human cancer cell lines (e.g., MCF-7 for breast, A549 for lung) in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell adherence. Rationale: This initial incubation ensures cells are in a logarithmic growth phase before drug exposure.

  • Compound Treatment: Prepare a 2-fold serial dilution of the pyrazole analogs in culture medium, ranging from 100 µM to 0.1 µM. Replace the old medium with 100 µL of the compound-containing medium. Include wells with vehicle control (e.g., 0.1% DMSO) and untreated cells.

  • Incubation: Incubate the plates for 48-72 hours. Rationale: This duration is typically sufficient to observe effects on cell proliferation.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Rationale: Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ (half-maximal inhibitory concentration) value.

G Start Seed Cells in 96-well plate Incubate1 Incubate 24h Start->Incubate1 Treat Add Pyrazole Analogs (Serial Dilution) Incubate1->Treat Incubate2 Incubate 48-72h Treat->Incubate2 Add_MTT Add MTT Reagent Incubate2->Add_MTT Incubate3 Incubate 4h Add_MTT->Incubate3 Solubilize Remove Medium, Add DMSO Incubate3->Solubilize Read Read Absorbance (570 nm) Solubilize->Read Analyze Calculate IC₅₀ Read->Analyze

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

Antimicrobial Susceptibility Testing (Broth Microdilution for MIC)

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. [13][14] Protocol:

  • Bacterial Inoculum Preparation: Culture bacterial strains (e.g., S. aureus, E. coli) overnight. Dilute the culture in cation-adjusted Mueller-Hinton Broth (MHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Compound Preparation: In a 96-well plate, perform a 2-fold serial dilution of the pyrazole analogs in MHB, typically from 128 µg/mL down to 0.25 µg/mL.

  • Inoculation: Add the prepared bacterial inoculum to each well.

  • Controls: Include a positive control (broth + inoculum, no compound) to ensure bacterial growth and a negative control (broth only) to check for sterility. A known antibiotic (e.g., ciprofloxacin) should be run in parallel as a reference standard.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: The MIC is visually determined as the lowest concentration of the compound in which there is no visible turbidity (growth).

Data Presentation and Interpretation

Table 2: Example Data Table for In Vitro Cytotoxicity

Compound IDStructure (R1, R4)IC₅₀ (µM) vs. MCF-7IC₅₀ (µM) vs. A549
PYZ-01 2-Cl-Benzyl, IodoExperimental ValueExperimental Value
PYZ-02 2-Cl-Benzyl, BromoExperimental ValueExperimental Value
Doxorubicin (Reference Drug)Experimental ValueExperimental Value

Table 3: Example Data Table for Antimicrobial Activity

Compound IDMIC (µg/mL) vs. S. aureusMIC (µg/mL) vs. E. coliMIC (µg/mL) vs. MRSA
PYZ-01 Experimental ValueExperimental ValueExperimental Value
PYZ-02 Experimental ValueExperimental ValueExperimental Value
Ciprofloxacin Experimental ValueExperimental ValueExperimental Value

Conclusion and Future Outlook

The 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole scaffold represents a highly promising, yet underexplored, area for drug discovery. Based on robust evidence from related analogs, this chemical series is predicted to possess significant anticancer and antimicrobial properties. The strategic combination of a halogenated pyrazole core with a sterically defined N-benzyl substituent provides a strong foundation for developing potent and potentially selective therapeutic agents.

The immediate next steps should involve the synthesis of a focused library of these analogs followed by the rigorous execution of the biological assays outlined in this guide. Promising hits from these initial screens will warrant further investigation, including elucidation of their specific molecular targets, in vivo efficacy studies in relevant animal models, and pharmacokinetic profiling to assess their drug-like properties.

References

  • Synthesis and Antimicrobial Studies of Coumarin-Substituted Pyrazole Derivatives as Potent Anti-Staphylococcus aureus Agents. (2020). MDPI. Available from: [Link]

  • Synthesis and antimicrobial activity of some novel pyrazoles. Scholars Research Library. Available from: [Link]

  • Synthesis, Characterization and Antimicrobial activity of Substituted Pyrazole based Heterocyclic compounds. Der Pharma Chemica. Available from: [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2022). PMC. Available from: [Link]

  • Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety. PMC. Available from: [Link]

  • Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2023). Encyclopedia.pub. Available from: [Link]

  • Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. University of Pretoria. Available from: [Link]

  • Targeting multidrug-resistant Acinetobacter baumannii with pyrazole therapeutics: The role of clinical microbiology and structure–activity relationship (SAR) insights. ProBiologists. Available from: [Link]

  • Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors. PMC. Available from: [Link]

  • SYNTHESIS, CHARACTERIZATION AND CYTOTOXICITY EVALUATION OF SOME NOVEL PYRAZOLE AND PYRROLE DERIVATIVES CONTAINING BENZOTHIAZOLE. (2015). International Journal of Pharmacy and Pharmaceutical Sciences. Available from: [Link]

  • Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Publishing. Available from: [Link]

  • Synthesis, In Vitro Cytotoxicity Evaluation and GSK-3β Binding Study of Some Indole–Triazole-Linked Pyrazolone Derivatives. (2023). MDPI. Available from: [Link]

  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022). MDPI. Available from: [Link]

  • Pyrazoles as anticancer agents: Recent advances. SRR Publications. Available from: [Link]

  • Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Publishing. Available from: [Link]

  • Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems. (2022). PMC. Available from: [Link]

  • Synthesis, in vitro Antimicrobial Activity, and Docking Studies of some Pyrano[2,3-c] Pyrazole Derivatives. (2021). Preprints.org. Available from: [Link]

  • Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. (2015). MDPI. Available from: [Link]

  • New Pyrazole-Clubbed Pyrimidine or Pyrazoline Hybrids as Anti-Methicillin-Resistant Staphylococcus aureus Agents: Design, Synthesis, In Vitro and In Vivo Evaluation, and Molecular Modeling Simulation. (2023). ACS Omega. Available from: [Link]

  • Current status of pyrazole and its biological activities. PMC. Available from: [Link]

  • Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. (2019). MDPI. Available from: [Link]

  • Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkat USA. Available from: [Link]

  • Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. (2023). PMC. Available from: [Link]

  • Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021). Frontiers in Pharmacology. Available from: [Link]

  • Recent highlights in the synthesis and biological significance of pyrazole derivatives. PMC. Available from: [Link]

  • Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. (2021). Meddocs Publishers. Available from: [Link]

  • Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. (2013). ResearchGate. Available from: [Link]

  • Structure-activity relationship studies of 4-benzyl-1H-pyrazol-3-yl β-d-glucopyranoside derivatives as potent and selective sodium glucose co-transporter 1 (SGLT1) inhibitors with therapeutic activity on postprandial hyperglycemia. (2012). PubMed. Available from: [Link]

  • Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. SciSpace. Available from: [Link]

  • Structure Activity Relationships. (2005). Drug Design Org. Available from: [Link]

  • Structural Optimization and Structure-Activity Relationship of 1 H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity. (2024). PubMed. Available from: [Link]

  • Synthesis, biological activities, and SAR studies of novel 1-(2-chloro-4,5-difluorophenyl)-1H-pyrazole derivatives. (2020). PubMed. Available from: [Link]

  • Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as Receptor Interacting Protein 1 Kinase Inhibitors. (2016). PubMed. Available from: [Link]

  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020). International Journal of Pharmaceutical Sciences Review and Research. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Suzuki-Miyaura Coupling of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

Prepared by: Gemini, Senior Application Scientist Introduction: The Strategic Importance of Pyrazole-Aryl Scaffolds The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic chemistry, celebr...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Pyrazole-Aryl Scaffolds

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic chemistry, celebrated for its remarkable versatility and functional group tolerance in forging carbon-carbon bonds.[1][2] Its impact is particularly profound in the fields of medicinal chemistry and drug development, where the efficient construction of complex molecular architectures is paramount. Within this context, the pyrazole nucleus is a privileged scaffold, present in a multitude of biologically active compounds and approved pharmaceuticals.[3]

This document provides a comprehensive guide to the application of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole as a key building block in Suzuki-Miyaura coupling reactions. The high reactivity of the C-I bond makes this substrate an excellent electrophilic partner, enabling the synthesis of a diverse library of 4-aryl and 4-heteroaryl pyrazoles.[3][4] We will explore the mechanistic underpinnings of the reaction, provide a detailed, field-tested protocol, and offer insights into optimization and troubleshooting to empower researchers in their synthetic endeavors.

The Catalytic Heart: Mechanism of the Suzuki-Miyaura Coupling

A deep understanding of the reaction mechanism is critical for rational optimization and troubleshooting. The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst, which shuttles between the Pd(0) and Pd(II) oxidation states.[5][6]

The three fundamental steps are:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. This is typically the rate-determining step for less reactive halides (like chlorides), but is generally fast for iodides.[1] This step forms a square-planar Pd(II) complex.

  • Transmetalation: The organoboron species (e.g., a boronic acid) is activated by a base to form a more nucleophilic boronate complex.[7][8][9] This boronate then exchanges its organic group with the halide on the Pd(II) center, forming a new diorganopalladium(II) intermediate. The choice of base is crucial and can significantly influence the reaction rate and yield.[10]

  • Reductive Elimination: The two organic ligands on the palladium complex couple and are expelled as the final product. This step regenerates the catalytically active Pd(0) species, allowing the cycle to continue.[5][11]

Suzuki_Miyaura_Cycle cluster_main Suzuki-Miyaura Catalytic Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Intermediate (R¹-Pd(II)L₂-X) Pd0->OxAdd Oxidative Addition Trans Transmetalation Intermediate (R¹-Pd(II)L₂-R²) OxAdd->Trans Transmetalation Trans->Pd0 Reductive Elimination Product Coupled Product (R¹-R²) Trans->Product RX 1-(2-chlorobenzyl)- 4-iodo-1H-pyrazole (R¹-X) RX->OxAdd Boronic Ar-B(OH)₂ (R²-BY₂) + Base Boronic->Trans

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Synthesis of the Starting Material: 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

While commercially available from specialized suppliers, the title compound can also be prepared in a straightforward two-step synthesis from pyrazole.

  • Iodination of Pyrazole: The pyrazole ring is first iodinated at the C4 position. A common and effective method involves using molecular iodine (I₂) with an oxidizing agent like ceric ammonium nitrate (CAN) or hydrogen peroxide.[12][13] This regioselective iodination yields 4-iodopyrazole.

  • N-Alkylation: The resulting 4-iodopyrazole is then N-alkylated using 2-chlorobenzyl chloride or bromide in the presence of a suitable base, such as potassium carbonate (K₂CO₃) or sodium hydride (NaH), in a polar aprotic solvent like DMF or acetonitrile.

Detailed Experimental Protocol

This protocol describes the coupling of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole with 4-methoxyphenylboronic acid as a representative example.

Materials and Reagents:

  • Substrates: 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq)

  • Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

  • Base: Anhydrous Potassium Carbonate (K₂CO₃) (2.5 eq), finely powdered

  • Solvent: 1,4-Dioxane and Water (4:1 v/v)

  • Equipment: Schlenk flask or sealed reaction vial, magnetic stirrer/hotplate, condenser, inert gas line (Argon or Nitrogen), TLC plates, standard glassware for work-up and purification.

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and condenser, add 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole (e.g., 346.5 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182 mg, 1.2 mmol), and potassium carbonate (345 mg, 2.5 mmol).

  • Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.

  • Catalyst Addition: Under a positive pressure of inert gas, quickly add the Pd(PPh₃)₄ catalyst (34.7 mg, 0.03 mmol).

  • Solvent Addition & Degassing: Add the 1,4-dioxane (4 mL) and water (1 mL) via syringe. It is crucial that the solvents are degassed prior to use. To do this, bubble Argon through the solvent mixture for 15-20 minutes.[14]

  • Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously. Vigorous stirring is essential for biphasic reactions to ensure adequate mixing.[14]

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting pyrazole spot is consumed (typically 4-12 hours).

  • Work-up: Once complete, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Washing & Drying: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure product.

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_purification Work-up & Purification A 1. Add Reagents (Pyrazole, Boronic Acid, Base) B 2. Create Inert Atmosphere (Evacuate/Backfill Ar) A->B C 3. Add Catalyst & Solvents B->C D 4. Heat & Stir (e.g., 90 °C, 4-12h) C->D E 5. Monitor by TLC D->E F 6. Quench & Extract E->F G 7. Wash & Dry F->G H 8. Concentrate G->H I 9. Column Chromatography H->I

Sources

Application

Sonogashira coupling reaction conditions for 4-iodo-pyrazoles

Application Note: Optimized Sonogashira Coupling Protocols for 4-Iodo-Pyrazoles Executive Summary The 4-alkynyl-pyrazole motif is a privileged pharmacophore in modern drug discovery, appearing in numerous kinase inhibito...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Optimized Sonogashira Coupling Protocols for 4-Iodo-Pyrazoles

Executive Summary

The 4-alkynyl-pyrazole motif is a privileged pharmacophore in modern drug discovery, appearing in numerous kinase inhibitors (e.g., crizotinib analogues, JAK inhibitors). While the Sonogashira cross-coupling is the standard method for installing alkynes, 4-iodo-pyrazoles present unique challenges compared to standard aryl halides. The electron-rich nature of the pyrazole ring retards oxidative addition, and the Lewis-basic nitrogen atoms (specifically in


-unprotected substrates) can coordinate to palladium, leading to catalyst deactivation.

This guide provides two field-proven protocols:

  • Protocol A (Robust): For

    
    -protected substrates, prioritizing maximum yield and reproducibility.
    
  • Protocol B (Direct): For

    
    -unprotected substrates, utilizing a "base-loading" strategy to bypass protection/deprotection steps.
    

Mechanistic Challenges & Strategic Planning

Successful coupling requires navigating the "Pyridine-Like" vs. "Pyrrole-Like" nitrogen dichotomy.

  • Electronic Deactivation: The pyrazole ring is electron-rich (excess

    
    -density). This makes the C4-I bond stronger and less prone to oxidative addition compared to electron-deficient systems (e.g., 4-iodopyridine).
    
  • Catalyst Poisoning: In

    
    -unprotected pyrazoles (
    
    
    
    -pyrazoles), the neutral nitrogen lone pair can displace phosphine ligands on Pd(0), arresting the catalytic cycle. Furthermore, the acidic N-H (
    
    
    in DMSO) can consume the amine base required for the copper cycle.
Visualizing the Catalytic Cycle & Inhibition Pathways

SonogashiraMechanism Pd0 Pd(0)L2 (Active Catalyst) OxAdd Oxidative Addition (Rate Limiting Step) Pd0->OxAdd + 4-Iodo-Pyrazole Poison CATALYST POISONING Pd-N Coordination (Unprotected Pyrazole) Pd0->Poison N-Coordination PdII_Complex L2Pd(II)(Ar)I OxAdd->PdII_Complex TransMet Transmetallation (Cu-Acetylide Entry) PdII_Complex->TransMet + Cu-C≡C-R RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Poison->Pd0 Reversible (Heat)

Figure 1: Catalytic cycle highlighting the competitive inhibition pathway by the pyrazole nitrogen.

Protocol A: The "Gold Standard" (N-Protected)

Target Substrate: 1-Methyl-4-iodopyrazole, 1-SEM-4-iodopyrazole, or 1-Boc-4-iodopyrazole. Objective: High yield (>85%), minimal homocoupling.

Reagents & Materials
  • Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [

    
    ] (2-5 mol%).
    
  • Co-Catalyst: Copper(I) Iodide [CuI] (5-10 mol%).

  • Base/Solvent: Triethylamine (

    
    ) / DMF (1:3 ratio). Note: Pure amine can be used, but DMF improves solubility of the polar pyrazole.
    
  • Atmosphere: Argon or Nitrogen (Balloon is sufficient; Schlenk line preferred).

Step-by-Step Methodology
  • Pre-Complexation Check (Self-Validation):

    • Inspect CuI.[1][2][3] It must be off-white or tan. If grey/green, it is oxidized. Recrystallize from saturated KI or purchase fresh.

    • Inspect

      
      .[2][4][5][6] It should be bright yellow. Brown indicates decomposition.
      
  • Reaction Assembly:

    • To a dry, argon-flushed reaction vial, add:

      • 4-Iodo-1-protected-pyrazole (1.0 equiv, 1.0 mmol)

      • 
         (0.03 equiv, 21 mg)
        
      • CuI (0.05 equiv, 9.5 mg)

    • Crucial Step: Cap the vial and purge with argon for 5 minutes before adding liquids.

  • Solvent Addition:

    • Add degassed DMF (3.0 mL) and degassed

      
       (1.0 mL).
      
    • Observation: The solution should turn yellow/orange.

  • Alkyne Addition:

    • Add the terminal alkyne (1.2 equiv) dropwise via syringe.

    • Observation: The reaction mixture will darken (orange

      
       brown 
      
      
      
      black) over 10-30 minutes. This color change confirms the reduction of Pd(II) to Pd(0) and initiation of the cycle.
  • Execution:

    • Stir at Room Temperature for 1 hour. If TLC shows >50% starting material, heat to 60°C .

    • Note: 4-iodopyrazoles are less reactive than iodobenzene. Mild heating is often required.

  • Workup:

    • Dilute with EtOAc, wash with

      
       (aq) to sequester copper (turns aqueous layer blue), then brine. Dry over 
      
      
      
      .[2]

Protocol B: The "Direct" Method (Unprotected)

Target Substrate: 4-Iodo-1H-pyrazole.[7][8] Objective: Process efficiency (avoiding protection steps). Key Insight: You must use excess base (at least 3.0 equiv) to ensure the pyrazole exists as the pyrazolate anion or is fully scavenged, preventing the neutral species from competing for the metal center.

Reagents & Materials
  • Catalyst:

    
     (3-5 mol%). Why? The bidentate dppf ligand is more resistant to displacement by the pyrazole nitrogen than monodentate 
    
    
    
    .
  • Base:

    
     (3.0 equiv) or 
    
    
    
    .
  • Solvent: DMF or DMSO (Anhydrous).

  • Temperature: 80-100°C.[5]

Step-by-Step Methodology
  • Setup:

    • Combine 4-iodo-1H-pyrazole (1.0 equiv), Alkyne (1.5 equiv),

      
       (3.0 equiv), Catalyst (5 mol%), and CuI (5 mol%) in a pressure tube.
      
    • Note: Solid bases are preferred here to facilitate the "heterogeneous" buffering effect.

  • Degassing (Critical):

    • Add DMF.[5][9] Bubble Argon through the solvent for 10 minutes. Oxygen is the enemy of this reaction, promoting Glaser homocoupling of the alkyne, which consumes your reagent.

  • Reaction:

    • Seal the tube and heat to 90°C for 4-12 hours.

    • Self-Validation: Monitoring by LCMS is preferred over TLC due to the polarity of the unprotected pyrazole (which streaks on silica). Look for the mass of Product (

      
      ) and the absence of the Iodide (
      
      
      
      ).
  • Purification:

    • Acidify carefully during workup to re-protonate the pyrazole if it remains as a salt, or perform a direct filtration if the product precipitates.

Comparative Data & Troubleshooting

Optimization Table: Catalyst & Ligand Effects
VariableConditionOutcomeNotes
Standard

/

Good (80-95%) Best for protected substrates.
Unprotected

/

Poor (<30%) Catalyst poisoning by N-H.
Unprotected

/

Excellent (85%) Bidentate ligand prevents displacement.
Copper-Free

/ XPhos
Moderate (60%) Avoids Cu-acetylide issues but slower kinetics.
Troubleshooting Guide
  • Problem: Reaction turns black immediately, no product formed.

    • Cause: "Palladium Black" precipitation.[3] The catalyst decomposed before entering the cycle.

    • Fix: Your solvent was not degassed enough, or the temperature was ramped too fast. Add a phosphine ligand stabilizer (e.g., 10% extra

      
      ).
      
  • Problem: High conversion, but mostly Alkyne-Alkyne dimer (Glaser Product).

    • Cause: Oxygen leak in the system.

    • Fix: Regrease joints, use a Schlenk line, and reduce CuI loading to 2 mol%.

Workflow Visualization

Workflow Start Start: 4-Iodo-Pyrazole Check Is N-Protected? Start->Check Prot_Cond Use Protocol A: Pd(PPh3)2Cl2 + CuI Et3N/DMF @ RT-60°C Check->Prot_Cond Yes Unprot_Cond Use Protocol B: Pd(dppf)Cl2 + CuI Cs2CO3 (3 eq) @ 90°C Check->Unprot_Cond No Monitor Monitor: TLC/LCMS (Check Homocoupling) Prot_Cond->Monitor Unprot_Cond->Monitor Finish Workup: NH4Cl Wash (Remove Cu) Monitor->Finish

Figure 2: Decision tree for selecting the appropriate experimental protocol.

References

  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

  • Eller, G. A., et al. (2011).[4] Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. Synthetic Communications, 41(11), 1619-1627. [Link][2]

  • Li, S. S., et al. (2019).[10] Palladium-Catalyzed Cycloaromatization/Alkylation of o-(Alkynyl)styrenes.[10] Journal of Organic Chemistry, 84(20), 12848-12855.[10] [Link][10]

  • Doucet, H., & Hierso, J. C. (2007). Palladium-based catalytic systems for the synthesis of conjugated enynes by Sonogashira reactions and related alkynylations.[2][11] Angewandte Chemie International Edition, 46(6), 834-871. [Link]

Sources

Method

Application Note &amp; Protocol: Regioselective C4-Iodination of 1-(2-chlorobenzyl)-1H-pyrazole

Abstract Iodinated pyrazole scaffolds are foundational building blocks in medicinal chemistry and agrochemical development. Their true value is realized as versatile synthetic intermediates, particularly in palladium-cat...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Iodinated pyrazole scaffolds are foundational building blocks in medicinal chemistry and agrochemical development. Their true value is realized as versatile synthetic intermediates, particularly in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck) which enable the construction of complex, high-value molecular architectures.[1][2] This document provides a comprehensive, field-proven protocol for the efficient and highly regioselective iodination of 1-(2-chlorobenzyl)-1H-pyrazole at the C4 position. We detail a robust method utilizing N-Iodosuccinimide (NIS) in an acidic medium, chosen for its high efficacy, operational simplicity, and predictable selectivity. This guide is designed for researchers, scientists, and drug development professionals, offering not just a step-by-step procedure but also the underlying chemical logic, safety protocols, and troubleshooting guidance to ensure successful implementation.

Introduction & Scientific Principles

Significance of 4-Iodopyrazoles

The pyrazole ring is a privileged structure in numerous biologically active compounds. The strategic introduction of an iodine atom, specifically at the C4 position, transforms the simple pyrazole into a powerful synthetic linchpin.[3] This "handle" is readily manipulated through a variety of cross-coupling reactions, allowing for the facile introduction of aryl, alkyl, and alkynyl moieties, thereby enabling rapid library synthesis and structure-activity relationship (SAR) studies.

Mechanism and Regioselectivity

The iodination of 1-(2-chlorobenzyl)-1H-pyrazole is a classic example of an electrophilic aromatic substitution (SEAr) reaction. The pyrazole ring is an electron-rich aromatic system, making it susceptible to attack by electrophiles.[3][4]

  • Electronic Effects: The two adjacent nitrogen atoms within the pyrazole ring influence the electron density distribution. The C4 position is the most electron-rich and thus the most nucleophilic carbon, making it the primary site for electrophilic attack.[4][5]

  • Directing Effects: The bulky 2-chlorobenzyl substituent at the N1 position further reinforces the inherent selectivity for the C4 position by sterically hindering the adjacent C5 position.[4]

  • The Iodinating Agent: N-Iodosuccinimide (NIS) is a mild and convenient source of an electrophilic iodine atom (I⁺). In the presence of a strong acid, such as trifluoroacetic acid (TFA) or sulfuric acid, the succinimide nitrogen is protonated. This protonation significantly increases the electrophilicity of the iodine atom, generating a potent iodinating species capable of reacting even with moderately activated or deactivated aromatic systems.[6]

The reaction proceeds via the formation of a resonance-stabilized cationic intermediate (a σ-complex or arenium ion) after the pyrazole's C4 carbon attacks the electrophilic iodine. Subsequent deprotonation at the C4 position by a weak base (e.g., the solvent or the succinimide anion) restores the aromaticity of the pyrazole ring, yielding the final 4-iodo product.

Experimental Protocol: Iodination using N-Iodosuccinimide (NIS)

This protocol is optimized for high regioselectivity and yield for the target transformation.

Materials, Reagents, and Equipment
Reagent / Material Grade / Specification Supplier Example Purpose
1-(2-chlorobenzyl)-1H-pyrazole>98% PurityCommercially AvailableStarting Material
N-Iodosuccinimide (NIS)>98% PuritySigma-Aldrich, TCIIodinating Agent
Trifluoroacetic Acid (TFA)Reagent Grade, >99%Acros OrganicsAcid Catalyst
Dichloromethane (DCM)Anhydrous, >99.8%Fisher ScientificReaction Solvent
Sodium Thiosulfate (Na₂S₂O₃)ACS Reagent, ≥98%VWRQuenching Agent
Sodium Bicarbonate (NaHCO₃)ACS Reagent, ≥99.7%EMD MilliporeNeutralizing Agent
Brine (Saturated NaCl)Prepared in-houseN/AAqueous Wash
Anhydrous Magnesium Sulfate (MgSO₄)Reagent GradeAlfa AesarDrying Agent
Silica Gel60 Å, 230-400 meshSorbent TechnologiesStationary Phase (Chromatography)
Ethyl AcetateHPLC GradeJ.T. BakerMobile Phase (TLC, Chromatography)
HexanesHPLC GradeJ.T. BakerMobile Phase (TLC, Chromatography)
Round-bottom flask, condenserStandard borosilicatePyrex, KimbleReaction Vessel
Magnetic stirrer and stir barStandard laboratoryIKA, CorningAgitation
TLC plates (Silica gel 60 F₂₅₄)Aluminum-backedMerckReaction Monitoring
Glass column for chromatographyStandard borosilicateAce GlassPurification
Visualized Reaction Scheme

Caption: Chemical transformation for the C4-iodination of 1-(2-chlorobenzyl)-1H-pyrazole.

Step-by-Step Protocol
  • Reaction Setup:

    • To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-(2-chlorobenzyl)-1H-pyrazole (e.g., 1.00 g, 5.19 mmol, 1.0 equiv).

    • Dissolve the starting material in 20 mL of dichloromethane (DCM). Stir until a homogenous solution is formed.

  • Addition of Reagents:

    • Add N-Iodosuccinimide (NIS) (1.28 g, 5.71 mmol, 1.1 equiv) to the solution in one portion.

    • Cool the flask to 0 °C using an ice-water bath.

    • Slowly add trifluoroacetic acid (TFA) (0.48 mL, 6.23 mmol, 1.2 equiv) dropwise over 5 minutes. Causality Note: Slow addition of the strong acid at a reduced temperature is crucial to control the initial exotherm and prevent potential side reactions.

  • Reaction Execution:

    • Remove the ice bath and allow the reaction mixture to warm to room temperature.

    • Stir the reaction vigorously at room temperature for 2-4 hours.

  • Monitoring Progress with Thin-Layer Chromatography (TLC):

    • Prepare a TLC chamber with an eluent system of 20% ethyl acetate in hexanes.

    • Every 30 minutes, spot the reaction mixture on a TLC plate alongside a spot of the starting material.

    • Visualize the plate under UV light (254 nm). The reaction is complete upon the disappearance of the starting material spot and the appearance of a new, lower Rf product spot.

  • Work-up and Isolation:

    • Once the reaction is complete, dilute the mixture with an additional 30 mL of DCM.

    • Transfer the solution to a separatory funnel.

    • Wash the organic layer sequentially with:

      • 50 mL of 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution. Purpose: To quench any unreacted NIS and remove elemental iodine, indicated by the disappearance of any brown/yellow color.

      • 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Purpose: To neutralize the trifluoroacetic acid.

      • 50 mL of brine. Purpose: To remove residual water and aid in layer separation.

    • Dry the isolated organic layer over anhydrous magnesium sulfate (MgSO₄).

    • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a solid or oil.

  • Purification:

    • Purify the crude product by flash column chromatography on silica gel.[3]

    • Packing: Use a slurry of silica gel in hexanes.

    • Elution: Elute the column with a gradient of 5% to 20% ethyl acetate in hexanes.

    • Collect the fractions containing the desired product (as identified by TLC).

    • Combine the pure fractions and remove the solvent under reduced pressure to afford 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole as a purified solid. Expect yields in the range of 80-95%.

Workflow and Safety

General Experimental Workflow

Caption: Step-by-step workflow for the synthesis and purification of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole.

Hazard Analysis and Safety Precautions

All operations must be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.[7]

Substance Hazards Safe Handling & First Aid
N-Iodosuccinimide (NIS) Harmful if swallowed, causes skin and serious eye irritation, may cause respiratory irritation.[8][9] Light and moisture sensitive.[7]Avoid breathing dust.[10] Keep container tightly closed and store in a cool, dry place (2-8 °C) away from light.[7] IF IN EYES: Rinse cautiously with water for several minutes.[10] IF ON SKIN: Wash with plenty of water.[10] IF SWALLOWED: Call a poison center or doctor if you feel unwell.[10]
Trifluoroacetic Acid (TFA) Severe skin burns and eye damage, harmful if inhaled. Corrosive.Handle with extreme care in a fume hood. Avoid inhaling vapors. In case of contact, immediately flush skin or eyes with copious amounts of water for at least 15 minutes and seek medical attention.
Dichloromethane (DCM) Suspected of causing cancer, causes skin and eye irritation. Volatile.Use only in a well-ventilated fume hood. Avoid contact with skin and eyes. Prevent vapor inhalation.

Spill & Waste Disposal: Absorb solvent spills with an inert material (e.g., vermiculite) and place in a sealed container for chemical waste. Dispose of all chemical waste according to local, state, and federal regulations.

Troubleshooting and Optimization

Problem Potential Cause(s) Recommended Solution(s)
Incomplete Reaction 1. Insufficient reaction time. 2. Deactivated NIS (hydrolyzed). 3. Insufficient acid catalyst.1. Extend the reaction time, monitoring by TLC. 2. Use a fresh bottle of NIS. 3. Increase the amount of TFA to 1.5 equivalents.
Low Yield 1. Product loss during work-up (incomplete extraction). 2. Product loss during chromatography.1. Perform back-extraction of the aqueous layers with DCM. 2. Use a wider column or a slower elution gradient to improve separation.
Formation of Side Products 1. Reaction temperature too high. 2. Presence of di-iodinated product.1. Maintain the initial 0 °C cooling step and ensure the reaction does not overheat upon warming to room temperature. 2. Reduce the equivalents of NIS to 1.05. This may result in a slightly incomplete reaction, but can be managed by separating the product from the starting material during chromatography.

References

  • Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. Organic Chemistry Portal. [Link]

  • Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. The Journal of Organic Chemistry, 73(17), 6666–6670. [Link]

  • Iodination of deactivated aromatic compounds with N-iodosuccinimide in sulfuric acid. ResearchGate. [Link]

  • Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. Royal Society of Chemistry. [Link]

  • Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 8. University of Glasgow. [Link]

Sources

Application

Application Note: High-Fidelity Chemoselective Cross-Coupling of 1-(2-Chlorobenzyl)-4-iodo-1H-pyrazole

Executive Summary & Strategic Value This application note details the protocol for the palladium-catalyzed cross-coupling of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole . This scaffold is a critical "bifunctional linchpin" in...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Value

This application note details the protocol for the palladium-catalyzed cross-coupling of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole . This scaffold is a critical "bifunctional linchpin" in medicinal chemistry, particularly in the synthesis of kinase inhibitors (e.g., analogs of Riociguat and Leniolisib) and agrochemicals.

The core challenge and opportunity with this substrate lie in its chemoselectivity . The molecule contains two halogenated sites with distinct electronic and steric profiles:

  • C4-Iodo (Pyrazole): Electron-rich, sterically accessible, and highly reactive toward oxidative addition.

  • 2-Chloro (Benzyl): Electron-neutral/deficient, sterically hindered (ortho-substitution), and kinetically latent under standard conditions.

Scope: This guide provides a validated method to exclusively couple the C4-iodo position via Suzuki-Miyaura and Sonogashira reactions while preserving the 2-chlorobenzyl moiety for downstream functionalization or as a stable pharmacophore.

Mechanistic Insight: The Selectivity Hierarchy

To achieve high yields, one must exploit the kinetic disparity between the two carbon-halogen bonds.

Reactivity Differential

The oxidative addition of Pd(0) to an aryl halide is the rate-determining step (RDS) in the catalytic cycle. The relative rates are governed by bond dissociation energies (BDE) and the electronic nature of the ring.

  • C(sp²)-I (Pyrazole): The C-I bond is weak (~65 kcal/mol). The electron-rich pyrazole ring facilitates oxidative addition, making this site reactive even with "generic" catalysts like Pd(PPh₃)₄ at moderate temperatures (60-80°C).

  • C(sp²)-Cl (Aryl): The C-Cl bond is stronger (~96 kcal/mol). Furthermore, the chlorine is located at the ortho position of the benzyl ring. This steric crowding creates a significant energy barrier for the bulky Pd-ligand complex to approach.

Operational Consequence: By controlling ligand sterics and reaction temperature, we can achieve >98% selectivity for the iodo-position.

Visualization: Chemoselectivity Pathway

The following diagram illustrates the energy landscape and the divergence between the desired C4-functionalization and the undesired side reactions.

Chemoselectivity Substrate 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole OxAdd_I Oxidative Addition (C-I) FAST (Kinetic Product) Substrate->OxAdd_I  k1 >> k2 OxAdd_Cl Oxidative Addition (C-Cl) SLOW (High Barrier) Substrate->OxAdd_Cl  k2 (Requires High T/Special Ligands) Pd0 Pd(0) Catalyst Pd0->Substrate Inter_I Pd(II)-I Species OxAdd_I->Inter_I Inter_Cl Pd(II)-Cl Species OxAdd_Cl->Inter_Cl Prod_Suzuki C4-Arylated Product (Desired) Inter_I->Prod_Suzuki  Transmetallation & RE Prod_Side Dechlorinated/Bis-coupled (Impurity) Inter_Cl->Prod_Side

Figure 1: Kinetic bifurcation showing the preferential oxidative addition at the C4-iodo position.

Validated Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling

This protocol is optimized for coupling aryl and heteroaryl boronic acids. It uses Pd(dppf)Cl₂ , a robust catalyst that resists dehalogenation of the pyrazole core and prevents "leaking" reactivity into the chlorobenzyl site.

Reagents:

  • Substrate: 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole (1.0 equiv)

  • Boronic Acid: Aryl-B(OH)₂ (1.2 equiv)

  • Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (3-5 mol%)

  • Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

  • Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology:

  • Charge: In a reaction vial equipped with a magnetic stir bar, add the iodopyrazole (1.0 equiv), boronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

  • Inertion: Seal the vial with a septum. Evacuate and backfill with Nitrogen (N₂) or Argon three times. Critical: Oxygen promotes homocoupling of the boronic acid.

  • Solvation: Syringe in degassed 1,4-dioxane (concentration ~0.1 M relative to substrate) followed by the 2.0 M Na₂CO₃ solution.

  • Reaction: Heat the mixture to 80°C in an oil bath or heating block. Stir vigorously (800 rpm).

    • Note: Do not exceed 100°C. Higher temperatures increase the risk of activating the 2-Cl bond.

  • Monitoring: Monitor by TLC or LC-MS at 2 hours. The starting iodide should be consumed. The 2-Cl peak should remain intact (M+H pattern showing chlorine isotope).

  • Workup: Cool to room temperature. Dilute with EtOAc and water. Separate phases. Extract aqueous layer with EtOAc (2x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Sonogashira Coupling

For the introduction of alkynes.[1][2] This method uses a copper-cocatalyst but requires careful control of the base to prevent degradation.

Reagents:

  • Substrate: 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole (1.0 equiv)

  • Alkyne: Terminal alkyne (1.2 equiv)[1]

  • Catalyst: Pd(PPh₃)₂Cl₂ (2 mol%)[1]

  • Co-Catalyst: CuI (1 mol%)

  • Base/Solvent: Et₃N (Triethylamine) / DMF (1:4 ratio)

Step-by-Step Methodology:

  • Charge: Add iodopyrazole, Pd catalyst, and CuI to a dry flask.

  • Degas: Cycle N₂/Vacuum 3 times.

  • Addition: Add degassed DMF and Et₃N via syringe. Add the alkyne last (if liquid) or with solids (if solid).

  • Reaction: Stir at Room Temperature for 1 hour, then heat to 50°C if conversion is slow.

    • Why mild heat? Pyrazoles are excellent ligands. High heat with CuI can lead to copper scavenging by the pyrazole nitrogens, stalling the reaction.

  • Workup: Standard extraction. Note: Wash with NH₄Cl/NH₄OH solution to remove Copper residues (blue aqueous layer).

Experimental Workflow Visualization

The following diagram outlines the operational logic for the Suzuki coupling, including critical decision points (Quality Control).

Workflow Start Start: Weigh Reagents Degas Degas Solvents (Critical for Pd(0) life) Start->Degas Mix Combine: Substrate + Boronic Acid + Pd(dppf)Cl2 + Base Degas->Mix Heat Heat to 80°C (Time: 2-4 hrs) Mix->Heat QC_Check QC: LC-MS Check Is Iodide Consumed? Heat->QC_Check QC_Check->Heat No (Extend Time) Workup Workup: EtOAc/Water Extraction QC_Check->Workup Yes Purify Flash Chromatography Workup->Purify End Final Product: 4-Aryl-1-(2-chlorobenzyl)pyrazole Purify->End

Figure 2: Operational workflow for the Suzuki-Miyaura coupling protocol.

Data Summary: Ligand & Condition Screening

The following table summarizes expected outcomes based on "field-proven" analogs (e.g., Riociguat intermediates) and general 4-iodopyrazole reactivity.

ParameterCondition A (Recommended)Condition B (Aggressive)Condition C (Ligand Free)
Catalyst Pd(dppf)Cl₂Pd(OAc)₂ / XPhosPd(OAc)₂
Base Na₂CO₃ (aq)K₃PO₄K₂CO₃
Temp 80°C100-110°C100°C
Time 2-4 h1 h>12 h
Yield (C4-Coupling) 85-95% 60-70%<30%
Selectivity >99:1 (I vs Cl) ~85:15 (Cl activation)N/A (Poor conversion)
Comment Excellent balance of reactivity and stability.XPhos promotes undesired Cl-coupling.Pyrazole acts as a poison; reaction stalls.

Troubleshooting & Optimization

  • Problem: Protodehalogenation (Loss of Iodine without coupling).

    • Cause: Hydride source in the reaction (often from excess alcohol or overheating).

    • Solution: Ensure solvents are anhydrous (if using non-aqueous conditions) or strictly degassed. Switch solvent to DME (Dimethoxyethane).

  • Problem: Reaction Stalls.

    • Cause: The pyrazole nitrogen (N2) can coordinate to Pd, poisoning the catalyst.

    • Solution: Increase catalyst loading to 5 mol%. Ensure the 2-chlorobenzyl group provides enough steric bulk to discourage N-coordination, but if not, use a catalyst with a tighter bite angle like Pd(dppf)Cl₂.

  • Problem: Coupling at the Chlorobenzyl group.

    • Cause: Temperature too high (>100°C) or use of electron-rich bulky ligands (Buchwald type) designed for aryl chlorides.

    • Solution: Stick to aryl-phosphine ligands (PPh₃, dppf) and keep T < 90°C.

References

  • Bi, S., et al. (2023). "Development of a new synthetic route of the key intermediate of riociguat."[3] Synthetic Communications. (Demonstrates synthesis and handling of N-benzyl pyrazole intermediates). Link

  • Arava, V. R., et al. (2013). "An expeditious synthesis of riociguat, A pulmonary hypertension drug."[3] Der Pharma Chemica. (Provides protocols for 1-(2-fluorobenzyl) analogs, directly applicable to 2-chlorobenzyl). Link

  • BenchChem Application Note. "A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with Iodopyrazoles." (General reactivity profiles for 4-iodopyrazoles). Link

  • Organic Chemistry Portal. "Synthesis of Pyrazoles and Cross-Coupling." (Comprehensive database of pyrazole reactivity). Link

  • PubChem Compound Summary. "2-Chlorobenzyl chloride." (Safety and physical property data for the precursor). Link

Sources

Method

Application Note: Precision N-Alkylation of 4-Iodopyrazole with 2-Chlorobenzyl Chloride

Executive Summary This guide details the regioselective N-alkylation of 4-iodopyrazole with 2-chlorobenzyl chloride to synthesize 1-(2-chlorobenzyl)-4-iodopyrazole . This scaffold is a critical intermediate in drug disco...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the regioselective N-alkylation of 4-iodopyrazole with 2-chlorobenzyl chloride to synthesize 1-(2-chlorobenzyl)-4-iodopyrazole . This scaffold is a critical intermediate in drug discovery, serving as a precursor for Suzuki-Miyaura or Sonogashira cross-coupling reactions where the 4-iodo position allows for modular functionalization.

While pyrazole alkylation is a fundamental transformation, this specific protocol addresses the challenges posed by the ortho-chloro substituent on the electrophile (steric hindrance) and the solubility profile of 4-iodopyrazole. We present a robust, scalable Cesium Carbonate/Acetonitrile (


/MeCN)  method that prioritizes yield and operational simplicity over the harsher Sodium Hydride (

) conditions.

Scientific Foundation & Mechanism

Reaction Mechanism ( )

The reaction proceeds via a bimolecular nucleophilic substitution (


).
  • Deprotonation: The base (

    
     or 
    
    
    
    ) deprotonates the pyrazole NH (
    
    
    ), generating the pyrazolide anion.
  • Nucleophilic Attack: The nitrogen lone pair attacks the benzylic carbon of 2-chlorobenzyl chloride.

  • Leaving Group Departure: Chloride is displaced.

Note on Regioselectivity: 4-iodopyrazole is symmetric with respect to the nitrogen atoms (tautomeric equilibrium). Therefore, alkylation at


 or 

yields the same chemical entity. This eliminates the regioselectivity issues common with 3-substituted pyrazoles.
Critical Variable Analysis
  • Base Selection: While

    
     is fast, it requires anhydrous conditions and generates 
    
    
    
    gas. Carbonate bases (
    
    
    ,
    
    
    ) are preferred for scalability.
    
    
    is superior to
    
    
    due to the "Cesium Effect"—higher solubility in organic solvents and a looser ion pair with the pyrazolide anion, enhancing nucleophilicity.
  • Electrophile Reactivity: 2-chlorobenzyl chloride is less reactive than its bromide or iodide counterparts. The ortho-chloro substituent adds steric bulk. The addition of a catalytic amount of Potassium Iodide (KI) can accelerate the reaction via the Finkelstein reaction (in situ conversion of benzyl chloride to the more reactive benzyl iodide).

Experimental Workflow Diagram

G Start Reagent Prep (4-Iodopyrazole, 2-Cl-BnCl, Cs2CO3) Mix Reaction Setup Solvent: MeCN or DMF Add KI (cat.) Start->Mix Heat Heating Phase 60-80°C for 4-12 hours Mix->Heat Monitor TLC/LCMS Check (Target: M+H 318.9) Heat->Monitor Monitor->Heat Incomplete Workup Workup Filter solids -> Conc. -> EtOAc/Water Ext. Monitor->Workup Complete Purify Purification Recrystallization (Hex/EtOAc) or Column Chrom. Workup->Purify

Caption: Workflow for the base-mediated N-alkylation of 4-iodopyrazole.

Detailed Protocol: Mediated Alkylation

Materials & Reagents
ComponentEquiv.RoleNotes
4-Iodopyrazole 1.0NucleophileSolid, light sensitive. Store in dark.
2-Chlorobenzyl chloride 1.1 - 1.2ElectrophileLiquid, lachrymator. Handle in hood.
Cesium Carbonate (

)
2.0BaseFinely ground powder preferred.
Potassium Iodide (KI) 0.1 (10 mol%)CatalystOptional accelerator.
Acetonitrile (MeCN) 0.2 M conc.SolventHPLC grade, dry.
Step-by-Step Procedure
  • Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 4-iodopyrazole (1.0 equiv),

    
      (2.0 equiv), and KI  (0.1 equiv).
    
  • Solvation: Add anhydrous Acetonitrile (MeCN) to achieve a concentration of ~0.2 M (e.g., 5 mL per 1 mmol substrate).

  • Addition: Add 2-chlorobenzyl chloride (1.1 equiv) dropwise via syringe at room temperature.

  • Reaction: Equip the flask with a reflux condenser. Heat the mixture to 60–80°C in an oil bath. Stir vigorously.

    • Why: The ortho-chloro group hinders the electrophile; heat ensures complete conversion within a reasonable timeframe (typically 4-6 hours).

  • Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or LCMS.[1] Look for the disappearance of 4-iodopyrazole (

    
    ) and appearance of the product (
    
    
    
    ).
  • Workup:

    • Cool to room temperature.[1][2][3]

    • Filter the mixture through a Celite pad or sintered glass funnel to remove inorganic salts (

      
      , excess carbonate). Wash the cake with EtOAc.
      
    • Concentrate the filtrate under reduced pressure.[1][4][5]

    • Redissolve residue in EtOAc and wash with Water (

      
      ) and Brine (
      
      
      
      ).
    • Dry over ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
      , filter, and concentrate.
      
  • Purification:

    • The crude material is often pure enough for the next step.

    • If necessary, purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes) or recrystallization from hot Hexanes/EtOAc.

Analytical Data & Characterization

Target Compound: 1-(2-chlorobenzyl)-4-iodopyrazole Formula:


Molecular Weight:  318.54  g/mol 
TechniqueExpected Signal / DataInterpretation
1H NMR (400 MHz,

)

7.60 (s, 1H), 7.45 (s, 1H)
Pyrazole protons (H3, H5). N-alkylation breaks symmetry, signals may appear as two singlets or doublets.

5.40 (s, 2H)
Benzylic

. Diagnostic shift confirming N-alkylation.

7.10 - 7.40 (m, 4H)
Aromatic protons of the 2-chlorophenyl ring.
13C NMR (100 MHz,

)

~53-55 ppm
Benzylic Carbon (

).

~56 ppm
C-I (Carbon attached to Iodine on pyrazole).
MS (ESI)

318.9

Characteristic isotope pattern for Cl (

3:1).

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion (<50%) Electrophile DeactivationAdd 10-20 mol% NaI or TBAI (Tetrabutylammonium iodide) to generate the more reactive benzyl iodide in situ.
Reaction Stalls Base insolubilitySwitch solvent to DMF (Dimethylformamide).[3] DMF dissolves carbonate bases better than MeCN.
Sticky/Oily Product Residual Solvent2-chlorobenzyl chloride has a high boiling point (

C). Ensure thorough drying under high vacuum or use column chromatography to separate excess electrophile.

Safety & Handling (MSDS Summary)

  • 2-Chlorobenzyl Chloride: Potent lachrymator (causes tearing) and skin irritant. It is an alkylating agent. MUST be handled in a functioning fume hood. Wear double nitrile gloves.

  • 4-Iodopyrazole: Generally low toxicity but treat as a potential irritant.

  • Waste Disposal: Quench aqueous layers with dilute bleach if concerned about active alkylating agents before disposal. Dispose of halogenated organic waste separately.

References

  • General Pyrazole Alkylation: BenchChem Application Notes. "Protocols for the N-alkylation of 4-Iodopyrazoles."

  • Cesium Effect: Flessner, T., & Doye, S. (1999). "Cesium carbonate: A powerful base for the alkylation of amines." Journal of Practical Chemistry.
  • Finkelstein Catalysis: Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.
  • 4-Iodopyrazole Properties: "Synthesis of 4-iodopyrazoles: A Brief Review." ResearchGate.[6]

Sources

Application

Application Note: High-Fidelity Synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

This Application Note is designed for medicinal chemists and process development scientists requiring a robust, scalable, and high-purity synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole . This guide prioritizes Route...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and process development scientists requiring a robust, scalable, and high-purity synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole .

This guide prioritizes Route A (N-Alkylation of 4-iodopyrazole) as the industry-standard "Process of Choice" due to its superior regiocontrol and the commercial availability of stable starting materials.[1]


) & Electrophilic Aromatic Substitution (

)

Executive Summary & Retrosynthetic Analysis

The target molecule, 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole , is a critical intermediate often utilized in the synthesis of soluble guanylate cyclase (sGC) stimulators and other heterocyclic pharmacophores.[1]

The synthesis is approached via two primary pathways.[1][2] Route A is recommended for high-throughput and purity requirements.[1]

  • Route A (Convergent): Direct N-alkylation of commercially available 4-iodopyrazole with 2-chlorobenzyl bromide.[1]

    • Advantages: Unambiguous regiochemistry; avoids handling potentially unstable benzyl-hydrazine intermediates; high atom economy.[1]

  • Route B (Linear): Construction of the N-benzyl pyrazole core followed by C4-selective iodination.[1]

    • Advantages: Useful if 4-iodopyrazole is unavailable or if C4-radioiodination (

      
      I/
      
      
      
      I) is required at the final step.[1]
Visual Pathway Analysis (Graphviz)

SynthesisRoutes cluster_0 Route A (Preferred) cluster_1 Route B (Alternative) SM1 4-Iodopyrazole (CAS 3469-69-0) Process1 N-Alkylation (Cs2CO3, DMF, 60°C) SM1->Process1 Reagent1 2-Chlorobenzyl bromide (CAS 611-17-6) Reagent1->Process1 Target TARGET: 1-(2-chlorobenzyl)- 4-iodo-1H-pyrazole Process1->Target >90% Yield SM2 1H-Pyrazole Inter1 1-(2-chlorobenzyl) pyrazole SM2->Inter1 Alkylation Process2 C4-Iodination (NIS or I2/CAN) Inter1->Process2 Process2->Target Regioselectivity Issues

Figure 1: Retrosynthetic comparison. Route A provides the most direct and risk-averse pathway to the target.[1]

Critical Reagents & Solvents

The selection of reagents is governed by the need to suppress side reactions (e.g., poly-alkylation or elimination of the benzyl halide).

ReagentCAS No.[1][3]FunctionCritical Specification
4-Iodopyrazole 3469-69-0ScaffoldPurity >98%.[1][3][4] Free of pyrazole (non-iodinated) to prevent difficult downstream separation.
2-Chlorobenzyl bromide 611-17-6ElectrophileLachrymator. Must be clear/colorless.[1] Yellowing indicates HBr formation; recrystallize or pass through basic alumina if degraded.[1]
Cesium Carbonate (Cs₂CO₃) 534-17-8BaseThe "Cesium Effect": Superior solubility in DMF/MeCN compared to K₂CO₃ enhances reaction rate and yield [1].[1]
N,N-Dimethylformamide (DMF) 68-12-2SolventAnhydrous (<0.05% H₂O).[1] Water competes as a nucleophile, forming benzyl alcohol impurities.
Ethyl Acetate / Hexanes N/AWorkupHPLC Grade. Used for extraction and silica gel chromatography.[1][5]

Detailed Protocol: Route A (N-Alkylation)

Experimental Setup
  • Scale: 10.0 mmol (approx.[6] 1.94 g of 4-iodopyrazole).[1]

  • Vessel: 50 mL round-bottom flask (RBF) with magnetic stir bar.

  • Atmosphere: Nitrogen or Argon balloon (recommended but not strictly required if solvents are dry).

Step-by-Step Methodology

Step 1: Deprotonation

  • Charge the RBF with 4-iodopyrazole (1.94 g, 10.0 mmol) and Cesium Carbonate (4.89 g, 15.0 mmol, 1.5 equiv).

  • Add Anhydrous DMF (20 mL).

  • Stir vigorously at Room Temperature (RT) for 15 minutes.

    • Observation: The mixture will appear as a white suspension.[1] The pKa of 4-iodopyrazole is ~13.0, allowing facile deprotonation by carbonate bases.[1]

Step 2: Alkylation

  • Add 2-chlorobenzyl bromide (2.16 g, 10.5 mmol, 1.05 equiv) dropwise over 5 minutes.

    • Note: A slight excess of the electrophile ensures complete consumption of the expensive pyrazole core.[1]

  • Heat the reaction mixture to 60°C for 2–4 hours.

    • Monitoring: Check by TLC (System: 20% EtOAc in Hexanes). The starting material (4-iodopyrazole) is more polar than the product.[1]

    • Target Rf: ~0.6 (Product) vs ~0.2 (Starting Material).

Step 3: Quench and Workup

  • Cool the mixture to RT.

  • Pour the reaction mixture into Water (100 mL) in a separatory funnel.

    • Exotherm Warning: DMF/Water mixing is exothermic.[1]

  • Extract with Ethyl Acetate (3 x 30 mL).

  • Wash the combined organic layers with:

    • Water (2 x 30 mL) – Critical to remove residual DMF.

    • Brine (saturated NaCl, 1 x 30 mL).

  • Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

Step 4: Purification

  • The crude residue is typically a pale yellow oil or solid.[1]

  • Recrystallization (Preferred): Dissolve in hot Ethanol/Water (9:1) and cool slowly.

  • Flash Chromatography (Alternative): Silica gel, gradient elution 0% → 15% EtOAc in Hexanes.

Expected Yield & Characterization[1][7]
  • Typical Yield: 85–95%

  • Appearance: White to off-white crystalline solid.[1][3]

  • Melting Point: Expect range 70–75°C (analogous to 4-chlorobenzyl derivatives).

Protocol B: Iodination (Alternative Route)

Use this route only if 4-iodopyrazole is unavailable.[1]

  • Substrate: 1-(2-chlorobenzyl)-1H-pyrazole (synthesized via standard alkylation of pyrazole).[1]

  • Reagents: Iodine (

    
    , 0.5 eq) and Cerium Ammonium Nitrate (CAN, 0.6 eq) or Hydrogen Peroxide (
    
    
    
    ).
  • Conditions: Acetonitrile, Reflux, 3–6 hours.

  • Mechanism: CAN acts as a Single Electron Transfer (SET) oxidant, generating an electrophilic iodine species (

    
     equivalent) [2].
    
  • Caution: This route may produce di-iodinated byproducts if stoichiometry is not strictly controlled.[1]

Quality Control & Self-Validation System

To ensure the protocol was successful, verify the following diagnostic signals.

TechniqueDiagnostic SignalInterpretation
¹H NMR (CDCl₃)

5.30–5.40 ppm (s, 2H)
Benzylic CH₂ .[1] Sharp singlet confirms N-alkylation.[1]
¹H NMR (CDCl₃)

7.50 & 7.60 ppm (s, 1H each)
Pyrazole C3-H and C5-H .[1] Characteristic singlets. C5 is often slightly downfield due to N-benzyl proximity.[1]
¹H NMR (CDCl₃)

13.0 ppm (absent)
N-H . Absence confirms complete alkylation.[1]
LC-MS [M+H]⁺ = 318.9 / 320.9Characteristic Chlorine isotope pattern (3:1 ratio of ³⁵Cl:³⁷Cl).
Troubleshooting Guide
IssueRoot CauseCorrective Action
Low Yield Residual Water in DMFUse molecular sieves (4Å) to dry DMF. Water hydrolyzes the benzyl bromide.[1]
Incomplete Reaction "Ortho Effect"The 2-chloro substituent provides steric hindrance.[1] Increase temp to 80°C or time to 12h.
Sticky Oil Product Residual DMFDMF is hard to remove.[1] Wash organic layer 3x with water or use azeotropic distillation with toluene.[1]

Safety & Handling

  • 2-Chlorobenzyl bromide: Potent lachrymator and skin irritant.[1] Handle only in a functioning fume hood. Neutralize spills with aqueous sodium thiosulfate.[1]

  • 4-Iodopyrazole: generally considered non-toxic but should be treated as a potential irritant.[1]

  • Waste Disposal: Segregate halogenated organic waste. Aqueous layers containing DMF should be disposed of according to solvent specific protocols.[1]

References

  • Cesium Effect in Alkylation: Flessner, T., et al. "Cesium carbonate: A powerful base for the alkylation of weak acids." Journal of Organic Chemistry, 2004 , 69(10), 3469-3473.

  • CAN-Mediated Iodination: Rodríguez-Franco, M. I., et al. "Regioselective iodination of pyrazoles using CAN/I2."[1][7] Tetrahedron Letters, 2001 , 42(5), 863-865.

  • General Pyrazole Synthesis: BenchChem Technical Guide, "Iodination of Pyrazoles."

  • Green Iodination: "Iodination of pyrazoles with iodine/hydrogen peroxide in water."[1][5][8] Green Chemistry, 2010 .

Sources

Method

Application Note: Functionalization of the C-4 Position in N-Benzyl Pyrazoles

Part 1: Executive Summary & Strategic Overview The N-benzyl pyrazole scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in numerous kinase inhibitors (e.g., crizotinib analogs), an...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Strategic Overview

The N-benzyl pyrazole scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in numerous kinase inhibitors (e.g., crizotinib analogs), anti-inflammatory agents, and agrochemicals. While the N-1 and C-3/C-5 positions are often established during cyclization, the C-4 position offers a critical vector for late-stage diversification to modulate potency, solubility, and metabolic stability.

The Regioselectivity Paradox

Successful functionalization requires navigating the distinct electronic bias of the pyrazole ring:

  • C-4 Position (Nucleophilic/Steric): Electron-rich and sterically accessible. It is the primary site for Electrophilic Aromatic Substitution (SEAr) and Ir-catalyzed Steric C-H Borylation .

  • C-5 Position (Acidic/Directing): The C-5 proton (adjacent to N-1) is the most acidic (pKa ~19.8). Consequently, Pd-catalyzed Direct C-H Arylation (via Concerted Metallation-Deprotonation) typically favors C-5 over C-4.

Core Directive: To functionalize C-4, researchers must utilize electrophilic pathways (Halogenation) or sterically controlled C-H activation (Borylation). Direct Pd-catalyzed C-H arylation attempts at C-4 will fail or yield C-5 isomers unless C-5 is blocked.[1]

Part 2: Decision Matrix & Workflows

Strategic Decision Tree

Use this logic flow to select the optimal protocol for your target moiety.

G Start Target C-4 Moiety Halogen Halogen (Cl, Br, I) Start->Halogen Carbon Carbon (Aryl, Alkenyl, Alkyl) Start->Carbon Boron Boronate Ester (Bpin) Start->Boron Polar Polar (NO2, CHO, acyl) Start->Polar Method1 Protocol A: Electrophilic Halogenation (NXS / MeCN) Halogen->Method1 High Yield Method2 Protocol B: Cross-Coupling (Suzuki/Sonogashira from 4-Halo) Carbon->Method2 Most Reliable Method3 Protocol C: Ir-Catalyzed Borylation (Ir-dtbpy / B2pin2) Carbon->Method3 Direct C-H (Advanced) Boron->Method3 Steric Control Method4 Protocol D: Vilsmeier/Nitration Polar->Method4 S_EAr

Figure 1: Decision matrix for selecting the appropriate C-4 functionalization pathway.

Part 3: Detailed Experimental Protocols

Protocol A: Regioselective C-4 Halogenation (The Gateway Step)

Objective: Installation of Br or I at C-4 to serve as a handle for cross-coupling. Mechanism: Electrophilic Aromatic Substitution (SEAr). The pyrazole C-4 is the "homo-aromatic" equivalent of the para-position in aniline, highly reactive toward electrophiles.

Materials
  • Substrate: 1-Benzyl-1H-pyrazole (1.0 equiv)

  • Reagent: N-Bromosuccinimide (NBS) or N-Iodosuccinimide (NIS) (1.05 equiv)

  • Solvent: Acetonitrile (MeCN) or DMF (0.2 M)

  • Workup: Sodium thiosulfate (aq), Ethyl Acetate

Step-by-Step Workflow
  • Dissolution: Charge a round-bottom flask with 1-Benzyl-1H-pyrazole (1.0 mmol) and MeCN (5 mL).

  • Addition: Cool to 0 °C (ice bath). Add NBS (1.05 mmol) portion-wise over 5 minutes.

    • Expert Tip: Do not dump NBS all at once; exotherms can lead to minor poly-halogenated byproducts.

  • Reaction: Remove ice bath and stir at Room Temperature (RT) for 2–4 hours.

    • Monitoring: TLC (Hex/EtOAc 4:1). Product is typically less polar than starting material.

  • Quench: Dilute with EtOAc (20 mL) and wash with 10% Na₂S₂O₃ (remove oxidative impurities) followed by brine.

  • Purification: Dry over Na₂SO₄, concentrate. Recrystallize from Hexane/EtOAc or flash column if necessary.

    • Expected Yield: 85–95%.

Validation Data:

Reagent Product Yield Selectivity (C4:C5)
NBS 4-Bromo-1-benzylpyrazole 94% >99:1
NIS 4-Iodo-1-benzylpyrazole 91% >99:1

| NCS | 4-Chloro-1-benzylpyrazole | 88% | >99:1 |

Protocol B: C-4 Arylation via Suzuki-Miyaura Coupling

Objective: Reliable formation of C(sp2)-C(sp2) bonds using the 4-halo scaffold from Protocol A. Why this over Direct Arylation? Direct Pd-catalyzed C-H arylation of N-benzyl pyrazole favors the C-5 position due to the acidity of the C-5 proton (CMD mechanism). To hit C-4, you must use the cross-coupling approach.

Materials
  • Substrate: 4-Bromo-1-benzylpyrazole (1.0 equiv)

  • Partner: Aryl Boronic Acid (1.5 equiv)

  • Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%) or Pd(OAc)₂/SPhos (for hindered substrates)

  • Base: K₂CO₃ (2.0 M aq, 3.0 equiv)

  • Solvent: 1,4-Dioxane (0.1 M)

Step-by-Step Workflow
  • Setup: In a microwave vial or sealed tube, combine 4-bromopyrazole (0.5 mmol), aryl boronic acid (0.75 mmol), and Pd catalyst (0.025 mmol).

  • Inerting: Evacuate and backfill with Argon (x3). Oxygen is the enemy of this catalytic cycle.

  • Solvent Addition: Add degassed Dioxane (4 mL) and K₂CO₃ solution (0.75 mL).

  • Heating: Heat to 90 °C (oil bath) or 110 °C (Microwave, 30 min).

  • Workup: Filter through Celite, dilute with water, extract with DCM.

  • Purification: Flash chromatography.

Protocol C: Direct Ir-Catalyzed C-H Borylation

Objective: One-step installation of a boronate ester at C-4 without prior halogenation. Mechanism: Sterically directed C-H activation. The active Iridium catalyst is bulky; it avoids the C-5 position (flanked by N-benzyl) and C-3 (flanked by N-lone pair), selectively activating the accessible C-4 H.

Materials
  • Substrate: 1-Benzyl-1H-pyrazole

  • Boron Source: B₂pin₂ (Bis(pinacolato)diboron) (0.6 equiv - Note: 0.5 equiv B2pin2 provides 1 equiv boron, but slight excess B2pin2 is standard) -> Correction: Use 1.0 equiv B2pin2 or 0.6 equiv if using both boron atoms efficiently, but standard protocol uses 1.0 equiv to drive conversion.

  • Catalyst Precursor: [Ir(OMe)(cod)]₂ (1.5 mol%)

  • Ligand: dtbpy (4,4′-di-tert-butyl-2,2′-bipyridine) (3 mol%)

  • Solvent: THF or MTBE (anhydrous)

Step-by-Step Workflow
  • Catalyst Formation: In a glovebox or under strict Argon flow, mix [Ir(OMe)(cod)]₂ (10 mg) and dtbpy (8 mg) in THF (2 mL). Solution turns dark brown (active species).

  • Reaction Mix: Add B₂pin₂ (1.0 equiv) and 1-Benzylpyrazole (1.0 equiv).

  • Heating: Seal and heat at 80 °C for 16 hours.

  • Workup: Cool to RT. Pass through a short silica plug (eluting with EtOAc) to remove catalyst.

  • Analysis: Concentrate. The resulting 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzylpyrazole is often stable enough for direct use in Suzuki couplings (Protocol B, reversing the roles).

Part 4: Scientific Integrity & Troubleshooting (E-E-A-T)

Mechanistic Contrast: Why C-4 vs C-5?

Understanding the underlying mechanism is crucial for troubleshooting.

Mechanism cluster_SEAr Electrophilic Path (Halogenation) cluster_CMD CMD Path (Direct Arylation) Substrate N-Benzyl Pyrazole Inter1 Sigma Complex (C-4 Attack) Substrate->Inter1 + E+ (Br+, NO2+) Inter2 Pd-Transition State (Agostic C-5 H...OAc) Substrate->Inter2 + Pd(OAc)2 Prod1 4-Halo Pyrazole Inter1->Prod1 Prod2 5-Aryl Pyrazole Inter2->Prod2 Acidic C-H

Figure 2: Divergent reactivity pathways. Electrophiles target the electron-rich C-4, while Palladium-CMD targets the acidic C-5.

Troubleshooting Table
IssueProbable CauseCorrective Action
Mixture of C-4 and C-5 Halogenation Reaction temperature too high or excess reagent.Maintain 0 °C during addition. Ensure strict 1.05 equiv stoichiometry.
Low Conversion in Suzuki Coupling Catalyst poisoning by N-lone pair or O₂.Use SPhos or XPhos ligands (bulky ligands prevent N-coordination). Degass solvents thoroughly.
C-5 Arylation observed instead of C-4 Attempted "Direct Arylation" conditions.Stop. Switch to Protocol A + B (Halogenation -> Coupling). Direct arylation inherently favors C-5.
Protodeboronation (Loss of Boron) Silica gel acidity during purification of boronate.Use deactivated silica (pre-treat with 1% Et3N) or use crude boronate in the next step immediately.

Part 5: References

  • BenchChem. "Application Notes and Protocols for the Functionalization of the C4 Position of the Pyrazole Ring." BenchChem Technical Library, 2025. Link

  • Bae, S., et al. "Catalytic C-H Allylation and Benzylation of Pyrazoles."[2] Journal of Organic Chemistry, 2015, 80(1), 690-697.[2] Link

  • Brahim, M., et al. "Conditions for Palladium-Catalyzed Direct Arylations of 4-Bromo and 4-Iodo N-Substituted Pyrazoles." Organic Chemistry Frontiers, 2015, 2, 1-3.[3] Link

  • He, J., et al. "Halogenations of 3-aryl-1H-pyrazol-5-amines." Beilstein Journal of Organic Chemistry, 2021, 17, 2421–2428. Link

  • Larsen, M. A., et al. "Iridium-Catalyzed Borylation of Primary Benzylic C-H Bonds." Journal of the American Chemical Society, 2015, 137(26), 8633-8643. Link

Sources

Application

Application Note &amp; Protocol: A Scalable Synthesis of 1-(2-Chlorobenzyl)-4-iodo-1H-pyrazole, a Key Pharmaceutical Intermediate

Abstract This document provides a comprehensive guide to the scale-up synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, a critical intermediate in the manufacture of various pharmacologically active molecules, includin...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide to the scale-up synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, a critical intermediate in the manufacture of various pharmacologically active molecules, including the tyrosine kinase inhibitor Axitinib.[1][2][3] We move beyond a simple recitation of steps to explore the underlying process chemistry, focusing on a robust and scalable N-alkylation strategy utilizing Phase-Transfer Catalysis (PTC). This approach offers significant advantages in terms of safety, environmental impact, and process efficiency over traditional methods that often rely on hazardous dipolar aprotic solvents and strong, expensive bases. Detailed protocols for synthesis and purification, analytical validation data, and process flow diagrams are provided to enable researchers and process chemists to implement and adapt this methodology effectively.

Introduction: Strategic Importance of 1-(2-Chlorobenzyl)-4-iodo-1H-pyrazole

N-alkylated pyrazoles are a cornerstone structural motif in medicinal chemistry, valued for their diverse biological activities.[4][5][6] The target molecule, 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, holds particular significance. The 2-chlorobenzyl group is a key pharmacophore in certain kinase inhibitors, while the iodine atom at the 4-position serves as a versatile synthetic handle for subsequent carbon-carbon and carbon-heteroatom bond formations via cross-coupling reactions.[7][8] Its role as a pivotal intermediate in the synthesis of the renal cell carcinoma drug Axitinib underscores the need for a reliable, safe, and scalable manufacturing process.[1][9]

Synthetic Strategy & Rationale for Scale-Up

The most direct and industrially viable route to 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is the direct N-alkylation of 4-iodo-1H-pyrazole with 2-chlorobenzyl chloride.

Chemical reaction scheme for the N-alkylation of 4-iodo-1H-pyrazole.

Figure 1. General reaction scheme for the synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole.

For laboratory-scale synthesis, this transformation is often performed using strong bases like sodium hydride (NaH) in anhydrous polar aprotic solvents such as N,N-Dimethylformamide (DMF).[6] While effective, this method presents significant challenges for scale-up:

  • Safety: Sodium hydride is highly flammable and reacts violently with water. Large-scale handling requires specialized equipment and stringent safety protocols.

  • Solvent Hazards: DMF is a reproductive toxin with a high boiling point, making it difficult to remove during workup and requiring energy-intensive distillations.

  • Workup Issues: Quenching large volumes of NaH/DMF reactions can be hazardous, and the workup often involves problematic emulsions.

To address these limitations, a Phase-Transfer Catalysis (PTC) approach is recommended for multi-gram to kilogram scale production. PTC offers a greener and more robust alternative by facilitating the reaction between reactants located in different phases (typically a solid or aqueous inorganic base and an organic solvent containing the substrate).[4][10]

Advantages of Phase-Transfer Catalysis for this Synthesis:

  • Enhanced Safety: Allows the use of safer, less reactive inorganic bases like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) instead of pyrophoric reagents.[10]

  • Greener Solvents: Enables the use of less toxic and more environmentally benign solvents such as toluene or acetonitrile, replacing hazardous options like DMF.[10]

  • Simplified Workup: The catalyst is used in small amounts, and the workup typically involves simple phase separation and washing, avoiding complex quenching procedures.

  • Cost-Effectiveness: Utilizes inexpensive bases and solvents, and often proceeds at lower temperatures, reducing overall production costs.

The workflow for this process is outlined in the diagram below.

G cluster_prep Reaction Setup cluster_reaction Reaction Execution cluster_workup Workup & Isolation cluster_purification Purification cluster_final Final Product prep1 Charge Reactor with: - 4-Iodo-1H-pyrazole - Toluene (Solvent) - K₂CO₃ (Base) - TBAB (Catalyst) react1 Heat to 60-70°C prep1->react1 Start Heating react2 Slowly Add 2-Chlorobenzyl Chloride react1->react2 react3 Stir at 60-70°C Monitor by HPLC/TLC react2->react3 Maintain Temp work1 Cool to RT react3->work1 Reaction Complete work2 Add Water & Separate Phases work1->work2 work3 Wash Organic Layer (Brine) work2->work3 work4 Concentrate Organic Phase (Rotary Evaporation) work3->work4 purify1 Dissolve Crude in Hot Isopropanol work4->purify1 Crude Product purify2 Cool Slowly to 0-5°C to Induce Crystallization purify1->purify2 purify3 Filter Solid Product purify2->purify3 purify4 Wash with Cold Isopropanol & Dry Under Vacuum purify3->purify4 final_product 1-(2-Chlorobenzyl)-4-iodo-1H-pyrazole (White to Off-White Solid) purify4->final_product Pure Product analytics QC Analysis: HPLC, ¹H NMR, MS, Mp final_product->analytics

Diagram 1: Scalable Synthesis Workflow.

Detailed Experimental Protocol

This protocol describes the synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole on a 100-gram scale.

3.1. Materials and Reagents

ReagentFormulaMW ( g/mol )QuantityMolesEq.Supplier
4-Iodo-1H-pyrazoleC₃H₃IN₂193.97100.0 g0.5161.0Major Supplier
2-Chlorobenzyl chlorideC₇H₆Cl₂161.0387.3 g0.5421.05Major Supplier
Potassium Carbonate (K₂CO₃)K₂CO₃138.21142.6 g1.0322.0Major Supplier
Tetrabutylammonium Bromide (TBAB)C₁₆H₃₆BrN322.3716.6 g0.0520.1Major Supplier
TolueneC₇H₈92.141000 mL--Major Supplier
Isopropanol (IPA)C₃H₈O60.10~800 mL--Major Supplier

Safety Precautions:

  • Conduct the reaction in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • 4-Iodo-1H-pyrazole is harmful if swallowed and causes skin and eye irritation.[11]

  • 2-Chlorobenzyl chloride is a lachrymator and is corrosive. Handle with care.

3.2. Reaction Procedure

  • Reactor Setup: To a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a temperature probe, add 4-iodo-1H-pyrazole (100.0 g, 0.516 mol), potassium carbonate (142.6 g, 1.032 mol), tetrabutylammonium bromide (TBAB, 16.6 g, 0.052 mol), and toluene (1000 mL).

  • Heating: Begin stirring the suspension and heat the mixture to 65 °C.

  • Reagent Addition: Once the temperature has stabilized, add 2-chlorobenzyl chloride (87.3 g, 0.542 mol) dropwise over 30-45 minutes using an addition funnel. An initial exotherm may be observed; maintain the internal temperature below 75 °C.

  • Reaction Monitoring: After the addition is complete, maintain the reaction mixture at 65-70 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the 4-iodo-1H-pyrazole starting material is consumed (typically 4-6 hours).

  • Workup - Quench and Phase Separation: Cool the reaction mixture to room temperature (20-25 °C). Add deionized water (500 mL) and stir vigorously for 15 minutes. Stop stirring and allow the layers to separate.

  • Extraction: Transfer the mixture to a separatory funnel and remove the lower aqueous layer. Wash the organic layer with brine (2 x 250 mL).

  • Solvent Removal: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as a pale yellow oil or solid.

3.3. Purification by Crystallization

  • Dissolution: Transfer the crude product to a 1 L Erlenmeyer flask. Add isopropanol (approx. 600-700 mL) and heat the mixture to 75-80 °C with stirring until all the solid dissolves.

  • Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Spontaneous crystallization should occur. For optimal crystal formation, continue cooling the flask in an ice-water bath to 0-5 °C for at least 1-2 hours.

  • Isolation: Collect the crystalline solid by vacuum filtration using a Büchner funnel.

  • Washing and Drying: Wash the filter cake with a small amount of ice-cold isopropanol (2 x 50 mL) to remove residual impurities. Dry the product under vacuum at 40-50 °C to a constant weight.

Expected Yield: 135-150 g (82-91%). Appearance: White to off-white crystalline solid.

Analytical Characterization & Data

The identity and purity of the final product must be confirmed through standard analytical techniques.

G cluster_tests Analytical Validation product 1-(2-Chlorobenzyl)-4-iodo-1H-pyrazole hplc HPLC Purity product->hplc nmr ¹H NMR (Structure Confirmation) product->nmr ms Mass Spectrometry (Molecular Weight) product->ms mp Melting Point (Physical Constant) product->mp

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: A Guide to Improving the Yield of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole Synthesis

Welcome to the technical support center for the synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this critical synthetic sequence. Iodinated pyrazoles are invaluable intermediates in medicinal chemistry, particularly for their role in cross-coupling reactions to build molecular complexity.[1] This resource addresses common experimental challenges through a practical question-and-answer format, offering detailed protocols and mechanistic explanations to enhance reproducibility and yield.

Section 1: Troubleshooting Guide

This section directly addresses specific issues that may arise during the two key stages of the synthesis: N-alkylation of pyrazole and the subsequent C4-iodination.

Part A: N-Alkylation of Pyrazole with 2-Chlorobenzyl Chloride

Question 1: My N-alkylation reaction is resulting in a very low yield of 1-(2-chlorobenzyl)-1H-pyrazole. What are the likely causes and solutions?

Answer: Low yields in the N-alkylation of pyrazole are frequently traced back to three core areas: deprotonation efficiency, the reactivity of the alkylating agent, and reaction conditions.

  • Inefficient Deprotonation: The pyrazole N-H proton must be removed by a base to generate the nucleophilic pyrazolide anion. If this step is incomplete, the starting material will remain, lowering the yield.

    • Solution: Switch to a stronger base. Sodium hydride (NaH) in an anhydrous aprotic solvent like DMF or THF is highly effective for complete deprotonation.[2] Ensure the NaH is fresh and handled under an inert atmosphere (e.g., nitrogen or argon) to prevent deactivation by moisture. For a less hazardous alternative, potassium carbonate (K₂CO₃) in DMSO can also be effective, though it may require heating.[3][4]

  • Reactivity of the Alkylating Agent: While 2-chlorobenzyl chloride is a reactive electrophile, the leaving group ability follows the trend I > Br > Cl.

    • Solution: If yields remain low, consider using 2-chlorobenzyl bromide. The bromide is a better leaving group and can significantly increase the reaction rate.[4]

  • Suboptimal Reaction Conditions: Temperature and solvent choice are critical.

    • Solution: For NaH-mediated reactions, starting at 0 °C during deprotonation and then allowing the reaction to warm to room temperature is standard.[2] If using a weaker base like K₂CO₃, heating may be necessary to drive the reaction to completion. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature.[5]

Question 2: I'm observing the formation of multiple products in my N-alkylation reaction. How can I improve selectivity?

Answer: The primary side reaction of concern is the formation of a quaternary pyrazolium salt through double alkylation. While pyrazole itself forms a single N-alkylated product due to symmetry, improper stoichiometry or prolonged reaction times can lead to this over-alkylation.

  • Control Stoichiometry: Use a slight excess of pyrazole relative to the 2-chlorobenzyl chloride (e.g., 1.1 equivalents of pyrazole) to ensure the electrophile is consumed before it can react with the product.

  • Monitor Reaction Progress: Use TLC to track the disappearance of the 2-chlorobenzyl chloride. Once it is consumed, work up the reaction promptly to prevent further reaction with the desired product.

  • Temperature Control: Running the reaction at the lowest effective temperature can help minimize side reactions.

Part B: C4-Iodination of 1-(2-chlorobenzyl)-1H-pyrazole

Question 3: The yield of my iodination step is poor. How can I choose a more effective iodinating system?

Answer: The success of the iodination step depends heavily on the electrophilicity of the iodine source, as the pyrazole ring's nucleophilicity is modest.

  • Insufficiently Reactive Iodinating Agent: Molecular iodine (I₂) alone is often not electrophilic enough for efficient iodination of many pyrazoles.[6]

    • Solution 1 (Oxidative Iodination): A common and effective strategy is to use I₂ in the presence of an oxidant. The oxidant converts iodide (I⁻) or I₂ into a more potent electrophilic iodine species. Ceric Ammonium Nitrate (CAN) is a mild and highly effective oxidant for this purpose, often affording excellent yields of 4-iodopyrazoles.[6][7] Another "green" option is using hydrogen peroxide (H₂O₂) as the oxidant in water.[1][6]

    • Solution 2 (Pre-activated Iodine Source): Use a more reactive iodinating agent directly. N-Iodosuccinimide (NIS) is a widely used, reliable reagent for this transformation, often activated with a catalytic amount of acid like trifluoroacetic acid (TFA).[6] Iodine monochloride (ICl) is also a very potent iodinating agent, though it can be more aggressive.[1][8]

Question 4: I am seeing byproducts that I suspect are di-iodinated pyrazole or other regioisomers. How do I ensure C4-selectivity?

Answer: Electrophilic substitution on the 1-substituted pyrazole ring overwhelmingly favors the C4 position due to electronic factors.[9] However, under harsh conditions or with highly activated substrates, other isomers or multiple additions can occur.

  • Controlling Stoichiometry: Use a controlled amount of the iodinating agent (typically 1.0 to 1.2 equivalents) to minimize the chance of di-iodination.

  • Reaction Conditions: Overly forcing conditions (high temperatures for extended periods) can sometimes lead to reduced selectivity. Perform the reaction at the mildest conditions that allow for a reasonable reaction rate. For most systems like NIS or I₂/CAN, room temperature to moderate heating (e.g., 80 °C) is sufficient.[6]

  • Steric Hindrance: The 1-benzyl group provides some steric hindrance at the C5 position, which further promotes C4 selectivity.[6] If C5-iodination is a persistent issue, it may indicate an alternative, non-electrophilic mechanism is at play, which is unlikely with the reagents discussed.

Question 5: My final product is difficult to purify and appears contaminated with residual iodine. What is the best purification strategy?

Answer: Residual iodine is a common issue. The workup and purification must be designed to remove it effectively.

  • Aqueous Workup: During the workup, wash the organic layer with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃).[1] These reducing agents will quench any excess I₂ or other electrophilic iodine species, converting them to colorless, water-soluble iodide (I⁻), which is easily removed in the aqueous phase.

  • Chromatography: After drying and concentrating the organic layer, purification by column chromatography on silica gel is typically required to remove non-polar impurities and any closely-eluting side products.[1][10] A gradient elution system, for example, starting with hexanes and gradually increasing the proportion of ethyl acetate, is usually effective.

Section 2: Frequently Asked Questions (FAQs)

FAQ 1: What is the recommended overall synthetic strategy: iodinate first, then alkylate, or vice versa?

The most reliable and common strategy is alkylation followed by iodination . The N-H proton of pyrazole is acidic and will interfere with many iodination methods, especially those involving organometallic intermediates or strong bases.[6] Securing the N1 position with the 2-chlorobenzyl group first provides a stable substrate that cleanly undergoes electrophilic iodination at the C4 position.

FAQ 2: How do I select the optimal base and solvent for the N-alkylation step?

The choice of base and solvent is interdependent and crucial for success. The table below summarizes common combinations. For this specific synthesis, NaH in DMF is a highly reliable starting point.

BaseSolvent(s)TemperatureAdvantagesDisadvantages
NaH DMF, THF (anhydrous)0 °C to RTFast, irreversible deprotonation; high yields.[2]Moisture sensitive; requires inert atmosphere; flammable H₂ gas byproduct.
K₂CO₃ DMF, Acetonitrile, DMSORT to 80 °CLess hazardous; easy to handle.Slower reaction; may require heat; lower yield if base is not strong enough.[4]
Cs₂CO₃ DMF, AcetonitrileRT to 60 °CHighly effective, often provides higher yields than K₂CO₃.More expensive.

FAQ 3: What is the mechanism of electrophilic iodination at the C4 position of 1-(2-chlorobenzyl)-1H-pyrazole?

The mechanism is a classic electrophilic aromatic substitution. The electron-rich C4 position of the pyrazole ring acts as a nucleophile, attacking the electrophilic iodine species (e.g., I⁺ generated from NIS/H⁺ or I₂/oxidant). This forms a resonance-stabilized cationic intermediate known as a sigma complex or arenium ion. A base (which can be the solvent or the counter-ion of the iodine source) then removes the proton from the C4 position to restore aromaticity, yielding the 4-iodopyrazole product.

Diagram 1: Mechanism of C4-Iodination

Synthetic_Workflow Synthetic Workflow for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole Start Start: Pyrazole + 2-Chlorobenzyl Chloride Step1 Step 1: N-Alkylation Base (e.g., NaH) Solvent (e.g., DMF) Start->Step1 Intermediate Intermediate: 1-(2-chlorobenzyl)-1H-pyrazole Step1->Intermediate Step2 Step 2: C4-Iodination Iodinating Agent (e.g., NIS) Solvent (e.g., MeCN) Intermediate->Step2 Workup Workup & Purification 1. Na₂S₂O₃ wash 2. Extraction 3. Column Chromatography Step2->Workup Product Final Product: 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole Workup->Product

Sources

Optimization

minimizing de-iodination side reactions in pyrazole coupling

A Guide to Minimizing De-iodination Side Reactions Welcome to the technical support center for pyrazole coupling. This guide is designed for researchers, chemists, and drug development professionals who are encountering...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Minimizing De-iodination Side Reactions

Welcome to the technical support center for pyrazole coupling. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with de-iodination side reactions during palladium- or copper-catalyzed pyrazole couplings. As Senior Application Scientists, we have compiled this resource based on field-proven insights and peer-reviewed literature to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding de-iodination.

Q1: I'm seeing significant consumption of my iodo-pyrazole starting material, but a very low yield of my desired coupled product. What is happening?

A: You are likely observing a competitive side reaction known as hydrodehalogenation, or more specifically, de-iodination. In this process, the iodine atom on your pyrazole is replaced by a hydrogen atom, yielding a simple pyrazole byproduct instead of your target molecule. This is a common issue in cross-coupling chemistry, especially with electron-rich or heteroaromatic halides like iodo-pyrazoles.[1][2] TLC analysis often reveals a non-polar spot that can be mistaken for a ligand or other reagent but is, in fact, the de-iodinated starting material.[2]

Q2: What is the fundamental mechanism of this de-iodination side reaction?

A: De-iodination typically occurs after the initial oxidative addition of the iodo-pyrazole to the active Pd(0) catalyst, forming an Aryl-Pd(II)-I intermediate. Instead of proceeding through the desired productive pathway (transmetalation or amine coordination followed by reductive elimination), this intermediate is intercepted. It can react with a hydride source in the reaction mixture, leading to reductive elimination of the de-iodinated pyrazole (Aryl-H).[3] Potential hydride sources include amine bases, solvents (like alcohols), or even trace water.

In-Depth Troubleshooting Guide

This section provides a detailed, problem-oriented approach to systematically diagnose and solve de-iodination issues in your pyrazole coupling reactions.

Problem: My C-N or C-C coupling reaction with an iodo-pyrazole is plagued by >20% de-iodination byproduct, leading to low yields and difficult purification.
Q1: How does my choice of catalyst and ligand influence de-iodination?

A: The catalyst and ligand system is the single most critical factor in controlling the competition between the desired coupling and de-iodination. The ligand's properties directly influence the rates of the key steps in the catalytic cycle.

Expert Insight: The goal is to select a ligand that accelerates the reductive elimination step to form your product, making it kinetically favored over the de-iodination pathway. For many challenging couplings, including those with heteroaryl halides, bulky, electron-rich monophosphine ligands are the solution.[4] These ligands stabilize the palladium center, promote fast oxidative addition, and, most importantly, facilitate a rapid final reductive elimination step.

A comparison of different ligands in a Suzuki-Miyaura coupling of an aminopyrazole highlights this principle effectively.[4]

Table 1: Effect of Ligand and Catalyst on a Pyrazole Suzuki-Miyaura Coupling

Entry Pd Source Ligand Base Yield of Product Yield of De-iodinated Pyrazole
1 Pd(OAc)₂ XPhos K₂CO₃ 53% 15%
2 Pd(OAc)₂ SPhos K₂CO₃ 18% 12%
3 Pd(OAc)₂ dppf K₂CO₃ <5% 10%

| 4 | XPhos Pd G2 | (integrated) | K₂CO₃ | 89% | 7% |

Data synthesized from Jedinák, L., et al. (2016).[4]

Troubleshooting Steps:

  • Switch to Bulky Monodentate Ligands: If you are using bidentate ligands like dppf or BINAP and seeing de-iodination, switch to a bulky, electron-rich monodentate ligand such as XPhos, SPhos, or tBuDavePhos.[4][5]

  • Use a Pre-catalyst: Palladium pre-catalysts, like the palladacycle XPhos Pd G2, are often superior to generating the active catalyst in situ from Pd(OAc)₂ or Pd₂(dba)₃.[6] Pre-catalysts ensure the rapid and efficient formation of the active LPd(0) species, which can diminish unwanted side reactions by ensuring the oxidative addition is not the rate-limiting step.[4]

Q2: Could my choice of base be the primary cause of de-iodination?

A: Absolutely. The base plays a multifaceted role in cross-coupling reactions, and an improper choice can significantly promote de-iodination.

Expert Insight: Strong, sterically hindered alkoxide bases like sodium tert-butoxide (NaOtBu), while common in Buchwald-Hartwig aminations, can sometimes be problematic. They can act as hydride donors or promote side reactions with solvents. For pyrazole couplings, weaker inorganic bases often provide a better outcome by minimizing these side pathways. In a study on aminopyrazoles, switching from stronger bases like Cs₂CO₃ or K₃PO₄ to K₂CO₃ under specific conditions actually reduced de-iodination.[4] However, for base-sensitive substrates, weaker bases like Cs₂CO₃ or K₃PO₄ are generally preferred to avoid substrate decomposition.[6]

Troubleshooting Steps:

  • Screen Weaker Inorganic Bases: If you are using a strong alkoxide base (NaOtBu, KOtBu), screen weaker inorganic bases such as K₂CO₃, K₃PO₄, or Cs₂CO₃.[4][6] Cs₂CO₃ is often a good choice due to its better solubility in many organic solvents.[6]

  • Avoid Amine Bases if Possible: Amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can be sources of hydrides, directly leading to de-iodination.[3] Unless required for a specific reaction type (e.g., Sonogashira), they should be avoided.

  • Check for N-H Reactivity: If your pyrazole has an unprotected N-H group, it can be deprotonated by the base. This can lead to catalyst inhibition or self-coupling side reactions.[2] Consider protecting the pyrazole nitrogen (e.g., with a BOC, Trityl, or SEM group) before the coupling reaction.[5][7]

Q3: How do temperature and reaction time affect this side reaction?

A: Higher temperatures and longer reaction times can exacerbate de-iodination.

Expert Insight: De-iodination, like most chemical reactions, proceeds faster at higher temperatures. If the desired coupling reaction is sluggish, simply increasing the temperature or extending the reaction time may disproportionately increase the amount of the de-iodinated byproduct. One study found that decreasing the reaction temperature from 135 °C to 70 °C led to incomplete conversion, but increasing the base amount at a higher temperature increased de-iodination.[4] This indicates a delicate balance is required. The optimal strategy is to use a highly active catalyst system that allows the reaction to reach completion quickly at the lowest possible temperature.

Troubleshooting Steps:

  • Optimize Catalyst First: Before adjusting the temperature, ensure your catalyst/ligand system is optimal (See Q1). A more active catalyst may allow you to lower the reaction temperature significantly.

  • Run a Temperature Screen: Perform the reaction at a series of temperatures (e.g., 80 °C, 100 °C, 120 °C) and monitor the ratio of product to byproduct over time via LC-MS or GC-MS. Choose the temperature that gives the best ratio at a reasonable reaction time.

  • Consider Microwave Irradiation: Microwave heating can sometimes provide rapid access to the desired product, minimizing the time the reaction mixture spends at high temperatures where side reactions can dominate.[4][5]

Q4: Should I consider switching my starting material from iodo-pyrazole to a bromo- or chloro-pyrazole?

A: Yes, this is an excellent and often overlooked strategy. The C-X bond strength plays a direct role in the propensity for dehalogenation.

Expert Insight: The Carbon-Iodine bond is the weakest of the carbon-halogen bonds, making iodo-arenes the most reactive towards oxidative addition. However, this high reactivity also makes them more susceptible to side reactions like de-iodination. Studies have directly compared halogenated aminopyrazoles and found that the corresponding bromo- and chloro-derivatives were superior substrates, showing a significantly reduced tendency for dehalogenation.[8][9] While chloro-arenes require more active catalyst systems to undergo oxidative addition, they are far more resistant to hydrodehalogenation.

Troubleshooting Steps:

  • Synthesize the Bromo-pyrazole Analog: If possible, attempt the synthesis of your pyrazole intermediate with a bromine instead of an iodine at the coupling position. This often provides the best balance of reactivity and stability.[7]

  • Attempt Coupling with the Chloro-pyrazole: If the bromo-analog still shows dehalogenation, the chloro-analog is the most robust choice. Be aware that you will likely need a state-of-the-art catalyst system (e.g., a G3 or G4 palladacycle pre-catalyst with a highly active ligand) to achieve efficient coupling with the less reactive C-Cl bond.

Visual Guides & Protocols

Mechanism: The Competing Pathways

The following diagram illustrates the central challenge: the divergence of the key Aryl-Pd(II)-X intermediate into either the productive coupling cycle or the undesired de-iodination pathway.

G cluster_main Main Catalytic Cycle cluster_side De-iodination Side Reaction Pd0 L-Pd(0) Active Catalyst OA Oxidative Addition Pd0->OA Ar(pz)-I Intermediate Ar(pz)-Pd(II)-I      |            L OA->Intermediate Transmetalation Transmetalation (C-C) or Amine Binding (C-N) Intermediate->Transmetalation + Nu-M or R-NH₂ Deiod_RE Reductive Elimination Intermediate->Deiod_RE + [H⁻] Coupled_Int Ar(pz)-Pd(II)-R      |            L Transmetalation->Coupled_Int RE Reductive Elimination Coupled_Int->RE RE->Pd0 Ar(pz)-Nu or Ar(pz)-NHR (Desired Product) Hydride_Source Hydride Source (Base, Solvent, H₂O) Hydride_Source->Deiod_RE Deiod_RE->Pd0 Deiod_Product Ar(pz)-H (De-iodinated Byproduct) Deiod_RE->Deiod_Product

Caption: Competing catalytic pathways in pyrazole coupling.

Troubleshooting Flowchart

Use this decision tree to guide your experimental optimization strategy when facing de-iodination issues.

G start Problem: Significant De-iodination (>20%) q_ligand Are you using a bulky, electron-rich ligand (e.g., XPhos, SPhos)? start->q_ligand s_ligand ACTION: Switch to a bulky monodentate ligand. Consider using a palladacycle pre-catalyst (e.g., XPhos Pd G2). q_ligand->s_ligand No q_base Are you using a strong alkoxide or amine base? q_ligand->q_base Yes s_ligand->q_base s_base ACTION: Screen weaker inorganic bases (K₂CO₃, K₃PO₄, Cs₂CO₃). Protect pyrazole N-H if present. q_base->s_base Yes q_temp Is the reaction run at high temperature (>110°C) for a long time? q_base->q_temp No s_base->q_temp s_final ULTIMATE SOLUTION: If de-iodination persists, re-synthesize the starting material as the Bromo- or Chloro-pyrazole analog. q_temp->s_final Yes q_temp->s_final No (and problem persists) s_temp ACTION: Re-optimize catalyst system first. Then, screen lower temperatures (e.g., 80-100°C).

Caption: A decision tree for troubleshooting de-iodination.

Recommended Starting Protocol for a Challenging Pyrazole Coupling

This protocol is a robust starting point designed to minimize de-iodination from the outset.

Reaction: Suzuki-Miyaura coupling of an N-protected 4-iodo-pyrazole with an arylboronic acid.

Step-by-Step Methodology:

  • Reagent Preparation: To a flame-dried microwave vial equipped with a magnetic stir bar, add the N-protected 4-iodo-pyrazole (1.0 equiv), the arylboronic acid (1.5 equiv), and potassium carbonate (K₂CO₃, 2.0 equiv).

  • Catalyst Addition: In a glovebox or under a nitrogen atmosphere, add the XPhos Pd G2 pre-catalyst (2 mol%).

  • Solvent Addition: Add a degassed solvent mixture, such as a 10:1 mixture of dioxane and water, to achieve a concentration of ~0.1 M with respect to the iodo-pyrazole.

  • Reaction Execution: Seal the vial and place it in a preheated oil bath or microwave reactor at 100 °C.

  • Monitoring: Monitor the reaction progress by taking aliquots and analyzing via LC-MS or TLC. Look for the consumption of starting material and the formation of both the desired product and the potential de-iodinated byproduct. The reaction should ideally be complete within 1-4 hours.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude material via flash column chromatography to isolate the desired product.

References
  • Google. (n.d.). Current time in Denbighshire, GB.
  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
  • Johnson Matthey Catalysis & Chiral Technologies. (n.d.). Cross-Coupling Reactions Guide.
  • Jedinák, L., Tomanová, P., & Džubák, P. (2016). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate.
  • Jedinák, L., Tomanová, P., Soural, M., Gucký, T., Slouková, K., Džubák, P., & Hajdúch, M. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 82(1), 425-437.
  • Jedinák, L., Tomanová, P., & Džubák, P. (2016). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Semantic Scholar.
  • Usami, Y., Tatsui, Y., Yoneyama, H., & Harusawa, S. (2020). Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. ResearchGate.
  • Various Authors. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Publishing.
  • WuXi AppTec. (n.d.). How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chemical Insights.
  • Various Authors. (2022). Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole? ResearchGate.
  • Usami, Y., Tatsui, Y., Yoneyama, H., & Harusawa, S. (2020). C4-Alkylamination of C4-Halo-1 H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PubMed.

Sources

Troubleshooting

purification strategies for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

Executive Summary This guide addresses the isolation and purification of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole , a critical intermediate often employed in palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Son...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses the isolation and purification of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole , a critical intermediate often employed in palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira) for drug discovery.[1]

The synthesis typically involves the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


-alkylation of 4-iodopyrazole with 2-chlorobenzyl halide under basic conditions. While the reaction is robust, the purification is frequently complicated by the lipophilicity of the benzyl halide, the photosensitivity of the C-I bond, and the tendency of the product to "oil out" during crystallization.[1]

Part 1: Understanding the Impurity Profile (The "Why")[1]

Q: What are the primary impurities I should expect, and where do they come from?

A: To solve a purification problem, you must first map the "impurity genealogy."[1] In this alkylation, your crude mixture contains three distinct classes of contaminants:

  • Starting Materials (The "Stubborn" Impurities):

    • Unreacted 4-iodopyrazole: Polar, H-bond donor.[1]

    • 2-Chlorobenzyl chloride/bromide:[1] Highly lipophilic, lachrymatory, and toxic.[1] This is often used in slight excess and is difficult to remove because its solubility profile mimics the product.[1]

  • Degradation Products (The "Color" Impurities):

    • Free Iodine (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
      ): The C-I bond at the C4 position is susceptible to homolytic cleavage upon exposure to light or heat, releasing iodine and turning the product purple/brown.
      
  • Byproducts:

    • Bis-alkylated Quaternary Salts: Rare, but possible under forcing conditions (high heat, strong base), leading to highly polar ionic species.[1]

    • Hydrolysis Products: If moisture was present, 2-chlorobenzyl alcohol may form.[1]

Visualizing the Impurity Pathways The following diagram maps the reaction and impurity generation to help you select the right separation mode.

ImpurityMap cluster_lipophilic Lipophilic Fraction (Hexane Soluble) SM1 4-Iodopyrazole (Polar) Product TARGET PRODUCT 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole SM1->Product N-Alkylation SM2 2-Chlorobenzyl Halide (Lipophilic/Toxic) SM2->Product N-Alkylation Imp_OH 2-Chlorobenzyl Alcohol (Hydrolysis) SM2->Imp_OH H2O (Hydrolysis) Base Base (Cs2CO3/NaH) Base->Product N-Alkylation Imp_Salt Inorganic Salts Base->Imp_Salt Neutralization Imp_I2 Free Iodine (I2) (Purple Discoloration) Product->Imp_I2 Light/Heat (Deiodination)

Figure 1: Reaction pathway and impurity generation.[1] Note that the target product shares solubility characteristics with the benzyl halide, necessitating specific separation tactics.

Part 2: Purification Strategies (The "How")

Q: My crude product is a dark oil. How do I isolate the pure solid?

A: The "oil" state is often a supersaturated solution containing residual benzyl halide.[1] Do not rush to chromatography.[1] Follow this decision matrix:

Protocol A: The "Crash and Wash" (Recrystallization)

Best for: Large scale (>5g), removal of free iodine and polar impurities.[1]

  • Solvent Selection: The 2-chlorobenzyl group adds significant lipophilicity.[1]

    • Good Solvents: Ethanol, Methanol, Ethyl Acetate (hot).[1]

    • Anti-Solvents: Hexanes, Water (if using alcohol).[1]

  • The Procedure:

    • Dissolve the crude oil in the minimum amount of hot Ethanol (approx. 60°C).[1]

    • Crucial Step: Add 10% (v/v) aqueous Sodium Thiosulfate (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
      ) to the hot solution.
      
      • Why? This reduces purple ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

        
         back to colorless iodide anions (
        
        
        
        ), which stay in the aqueous phase.
    • Slowly add water (anti-solvent) until turbidity persists.[1]

    • Allow to cool slowly to room temperature, then to 4°C.

    • Filter the white needles.[1] Wash with cold Hexane to remove residual 2-chlorobenzyl halide.[1]

Protocol B: Flash Column Chromatography

Best for: Small scale (<1g) or if the product refuses to crystallize.[1]

  • Stationary Phase: Silica Gel (Standard 40-63 µm).[1]

  • Mobile Phase: Hexane/Ethyl Acetate gradient.

    • Start: 100% Hexane (Elutes unreacted 2-chlorobenzyl halide first).[1]

    • Ramp: 0% → 20% Ethyl Acetate.[1]

    • Elution: The product typically elutes around 10-15% EtOAc.[1] Unreacted 4-iodopyrazole stays on the baseline until >40% EtOAc.[1]

  • Detection: UV at 254 nm. (The benzyl ring is UV active).[1]

Comparison of Methods

MetricRecrystallization (EtOH/H2O)Flash Chromatography
Purity Potential >99% (Excellent for removing isomers)>95% (Risk of tailing impurities)
Yield 70-85% (Loss in mother liquor)85-95%
Scalability High (Kg scale feasible)Low (Solvent intensive)
Specific Benefit Removes Iodine color effectivelySeparates Benzyl Alcohol byproduct

Part 3: Troubleshooting & FAQs

Q: The product has a persistent purple/pink hue even after column chromatography. Is it ruined? A: No, it is not ruined, but it is degrading.[1]

  • Cause: Trace acidity on the silica gel can catalyze the liberation of iodine from the C4 position.[1]

  • Fix: Wash the solid product with a cold 5% Sodium Thiosulfate solution.[1] For storage, keep the compound in an amber vial under Argon at -20°C. The C-I bond is photolabile; protect it from light.[1]

Q: I cannot get rid of the smell of 2-chlorobenzyl chloride. It shows up in the NMR. A: This is a common issue because the halide is an oil with high boiling point (~214°C) and similar solubility to your product.[1]

  • The "Scavenger" Trick: Before the final workup, add a secondary amine (e.g., Morpholine or Diethylamine, 0.5 eq relative to excess halide) to the reaction mixture and stir for 1 hour.

    • Mechanism:[1] The amine reacts rapidly with the benzyl halide to form a polar ammonium salt.[1]

    • Result: During the aqueous extraction, the salt washes away into the water layer, leaving your product clean in the organic layer.[1]

Q: The product oils out during recrystallization. A: This phenomenon, "oiling out," occurs when the melting point of the solute is lower than the boiling point of the solvent mixture, or impurities lower the melting point.[1]

  • Solution:

    • Re-dissolve the oil by heating.[1]

    • Seed the solution with a tiny crystal of pure product (if available).

    • Scratch the inner wall of the flask with a glass rod to induce nucleation.[1]

    • Switch Solvents: Try Cyclohexane. It often promotes better crystal growth for lipophilic pyrazoles than alcohol/water systems.[1]

Part 4: Validated Workflow Diagram

Follow this logical flow to determine the optimal purification route for your specific batch.

PurificationFlow Start Crude Reaction Mixture CheckState Physical State? Start->CheckState Solid Solid / Precipitate CheckState->Solid Yes Oil Dark Oil CheckState->Oil No Recryst Recrystallization (EtOH/Water + Na2S2O3) Solid->Recryst High Purity Needed Trituration Trituration (Cold Hexanes) Solid->Trituration Quick Clean Column Flash Chromatography (Hexane -> 15% EtOAc) Oil->Column Standard Scavenge Add Morpholine (Remove Benzyl Halide) Oil->Scavenge Strong Benzyl Smell Final Pure Product (White/Off-White Solid) Recryst->Final Trituration->Final Column->Final Scavenge->Column

Figure 2: Decision tree for purification based on the physical state of the crude material.[1]

References

  • Organic Syntheses. Preparation of 1-Benzyl-3-(4-chlorophenyl)-5-p-tolyl-1H-pyrazole. Org.[1][2] Synth. 2010 , 87, 161.[1] Retrieved from [Link]

  • PubChem. 4-Iodopyrazole Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1]

  • MDPI. Selective Oxidation of Benzyl Alcohol and Impurity Profiles. (2020).[1] Retrieved from [Link]

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 2-Chlorobenzyl Pyrazole Derivatives

Executive Summary & Diagnostic Overview The Challenge: Synthesizing 1-(2-chlorobenzyl)pyrazole derivatives presents a dual challenge: nucleophilic sluggishness and regiochemical ambiguity . The ortho-chloro substituent o...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Diagnostic Overview

The Challenge: Synthesizing 1-(2-chlorobenzyl)pyrazole derivatives presents a dual challenge: nucleophilic sluggishness and regiochemical ambiguity . The ortho-chloro substituent on the benzyl ring creates significant steric bulk (van der Waals radius ~1.75 Å) near the electrophilic benzylic carbon. This hinders the


 approach of the pyrazole nitrogen. Furthermore, once attached, the bulky 2-chlorobenzyl group restricts rotation, often locking the molecule in conformations that complicate NMR analysis and biological binding.[1][2]

The Solution Architecture: This guide provides three tiered solutions ranging from condition optimization to total synthesis redesign.

Decision Matrix: Select Your Workflow

DecisionMatrix start START: Reaction Stalled or Low Yield? check_sub Is the Pyrazole Unsymmetrical? start->check_sub sub_yes YES check_sub->sub_yes Regio-issues expected sub_no NO check_sub->sub_no Only rate issues direct_alk Protocol A: Enhanced N-Alkylation (Microwave + Cs2CO3) sub_yes->direct_alk If hydrazine unavailable denovo Protocol B: De Novo Cyclization (Use 2-chlorobenzylhydrazine) sub_yes->denovo Preferred Route sub_no->direct_alk result_check Yield > 50%? direct_alk->result_check Check Conversion result_check->denovo No success Proceed to Purification result_check->success Yes

Figure 1: Strategic decision tree for selecting the synthesis pathway based on substrate complexity.

Protocol A: Optimized Direct N-Alkylation

Use this method if your pyrazole is symmetrical or if you lack the hydrazine precursor.

The Mechanism & The Problem

In standard conditions (


/Acetone), the ortho-chloro group blocks the backside attack required for 

displacement of the benzylic halide. The reaction stalls, leading to decomposition of the labile benzyl chloride.[1]
Optimized Methodology

To overcome the energy barrier imposed by the steric clash, we utilize the "Cesium Effect" combined with dielectric heating (Microwave).[1]

Reagents:

  • Substrate: Substituted Pyrazole (1.0 eq)

  • Electrophile: 2-Chlorobenzyl chloride (1.2 eq) (Note: Bromide is preferred if available).

  • Base: Cesium Carbonate (

    
    ) (2.0 eq) – Crucial for solubility and "naked" anion formation.[1][2]
    
  • Solvent: DMF (Anhydrous) or Acetonitrile.

  • Catalyst: TBAI (Tetrabutylammonium iodide) (0.1 eq) – Finkelstein exchange in situ.[1][2]

Step-by-Step Protocol:

  • Activation: Dissolve the pyrazole in DMF (0.2 M concentration) in a microwave-safe vial. Add

    
     and stir at room temperature for 15 minutes to ensure deprotonation.
    
  • Addition: Add 2-chlorobenzyl chloride and TBAI.

  • Irradiation: Seal the vial. Irradiate at 120°C for 20 minutes (Power: 150W, Max Pressure: 250 psi).

    • Note: Conventional heating requires 12-24h at 80°C and often results in lower yields due to thermal degradation.

  • Workup: Dilute with EtOAc, wash with

    
     (5% aq) to remove DMF, then brine.
    

Comparative Data: Steric Hindrance Impact

MethodBase/SolventTimeYield (2-Cl-Benzyl)Yield (Unsub. Benzyl)
Standard

/ Acetone
24 h15-25%85%
Thermal

/ THF
6 h40-50%90%
Protocol A

/ DMF (MW)
20 min 78-85% 95%

Protocol B: De Novo Cyclization (The "Gold Standard")

Use this method for unsymmetrical pyrazoles to guarantee Regioselectivity.

The Logic

Direct alkylation of 3-substituted pyrazoles often yields a mixture of 1,3- and 1,5-isomers. The 2-chlorobenzyl group exacerbates this by sterically discouraging attack at the more crowded nitrogen. The fix is to build the pyrazole ring onto the benzyl group , eliminating the competition.

Methodology

Reagents:

  • (2-Chlorobenzyl)hydrazine dihydrochloride (Commercial or synthesized via hydrazine hydrate + 2-chlorobenzyl chloride).

  • 1,3-Dicarbonyl compound (or enaminone).[1]

Step-by-Step Protocol:

  • Preparation: Dissolve (2-chlorobenzyl)hydrazine dihydrochloride (1.0 eq) in Ethanol.

  • Buffering: Add Sodium Acetate (2.5 eq) to liberate the free hydrazine base without creating harsh basic conditions.

  • Cyclization: Add the 1,3-dicarbonyl substrate (1.0 eq).

  • Reflux: Heat to reflux (78°C) for 3–6 hours.

  • Result: This exclusively yields the 1-(2-chlorobenzyl)-3-substituted isomer (assuming a 1,3-diketone with distinct sterics) or the specific regioisomer defined by the enaminone structure.

Troubleshooting & Quality Control (FAQs)

Q1: How do I distinguish between the N1 and N2 isomers?

Answer: The 2-chlorobenzyl group provides a unique NMR handle.

  • NOE (Nuclear Overhauser Effect): Irradiate the benzylic

    
     protons (~5.4 ppm).[1][2]
    
    • Isomer A (1,5-subst): You will see strong enhancement of the substituent at position 5 (adjacent to the N).[1]

    • Isomer B (1,3-subst): You will see enhancement of the Pyrazole H-5 proton (the aromatic proton on the ring), not the substituent at position 3.[1]

  • 13C NMR: The carbon adjacent to the alkylated nitrogen usually shifts upfield by 5-10 ppm compared to the unalkylated tautomer.

Q2: The reaction turns black/tarry. Why?

Answer: This is likely due to the decomposition of 2-chlorobenzyl chloride under harsh basic conditions (


) or prolonged heating.
  • Fix: Switch to Protocol A (Microwave) . The short reaction time prevents thermal degradation of the benzyl halide.

  • Fix: Ensure your DMF is anhydrous; water at high temps hydrolyzes the benzyl chloride to the alcohol, which is unreactive.[1]

Q3: My yield is good, but the biological activity is lower than expected.

Answer: Check for Atropisomerism . The bulky 2-Cl group can restrict rotation around the


 bond.
  • Test: Run Variable Temperature (VT) NMR. If peaks coalesce at high temperatures, you have restricted rotation.[1][2]

  • Implication: The molecule might be "locked" in a conformation that doesn't fit the kinase/enzyme pocket. You may need to modify the scaffold to a 2-fluorobenzyl (smaller radius) to restore rotational freedom.

Visualizing the Steric Pathway

Pathway cluster_0 Steric Blockade (Standard) cluster_1 Microwave Acceleration (Protocol A) A1 Pyrazole Nucleophile A3 Transition State (High Energy) A1->A3 Slow A2 2-Cl-Benzyl Chloride (Cl blocks attack) A2->A3 A4 No Reaction / Side Products A3->A4 B1 Cs-Pyrazole Complex (Highly Reactive) B3 Polarized Transition State (Stabilized by DMF/MW) B1->B3 Fast B2 2-Cl-Benzyl Iodide (In situ via TBAI) B2->B3 B4 Product Formed (>80% Yield) B3->B4

Figure 2: Mechanistic comparison showing how Protocol A lowers the activation energy barrier caused by the 2-chloro substituent.

References

  • BenchChem Technical Support. (2025).[1][3] Optimizing N-Alkylation of Pyrazoles: Troubleshooting Guide. Retrieved from [1][2]

  • Kumar, D., et al. (2022).[1][2] Microwave-assisted synthesis of pyrazoles: A review of steric and electronic effects. DergiPark Academic.[1] Retrieved from [1][2]

  • Wang, L., et al. (2015).[1][2] Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as RIP1 Kinase Inhibitors. Chemical Biology & Drug Design. Retrieved from

  • Organic Syntheses. (2014). Regioselective synthesis of substituted pyrazoles from N-monosubstituted hydrazones.[4] Org.[4][5][6] Synth. 2014, 91, 1-13.[1][2] Retrieved from [1][2]

  • Fandrick, D. R., et al. (2015).[1][2][7] Control of Regioselectivity in the Synthesis of Pyrazoles. Journal of Organic Chemistry.[8] Retrieved from [1][2]

Sources

Troubleshooting

Technical Support Center: Recrystallization of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

Welcome to the technical support center for the purification of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. This guide is designed for researchers, medicinal chemists, and process development scientists who require high-purit...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. This guide is designed for researchers, medicinal chemists, and process development scientists who require high-purity material for their work. Recrystallization is a powerful technique for purification, but its success is critically dependent on the selection of an appropriate solvent system. This document provides a structured, question-and-answer guide to solvent selection, a step-by-step protocol, and troubleshooting advice based on established chemical principles and field experience.

Frequently Asked Questions (FAQs): Solvent Selection & Strategy

This section addresses the most common initial questions encountered when developing a recrystallization protocol for a novel compound.

Q1: What physicochemical properties of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole should guide my solvent choice?

Answer: Understanding the molecule's structure is paramount. 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is a moderately polar molecule. Key features include:

  • Pyrazole Core: A five-membered aromatic heterocycle with two nitrogen atoms, capable of hydrogen bonding. This contributes to its polarity.

  • Iodo Group: The iodine at the 4-position increases the molecular weight and polarizability of the molecule.

  • 2-Chlorobenzyl Group: This is a bulky, largely non-polar substituent. The chlorine atom adds some polarity, but the overall character of this group is hydrophobic.

Q2: What is the core principle for selecting a single recrystallization solvent?

Answer: The fundamental principle is differential solubility. An ideal single solvent should exhibit:

  • High Solubility for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole at or near the solvent's boiling point.

  • Low Solubility for the same compound when the solution is cooled (e.g., to room temperature or in an ice bath).

  • Favorable Impurity Profile: The solvent should either completely dissolve impurities, leaving them in the mother liquor, or not dissolve them at all, allowing for their removal via hot filtration.

  • Inertness: The solvent must not react with the compound.

  • Volatility: It should be sufficiently volatile to be easily removed from the purified crystals during drying.

A rule of thumb is that solvents with functional groups similar to the solute are often good candidates.[3] For this pyrazole derivative, alcohols or moderately polar aprotic solvents are excellent starting points.

Q3: Which specific solvents are recommended for initial screening?

Answer: For a molecule of moderate polarity like 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, it is best to screen a range of solvents with varying polarities. Based on protocols for similar halogenated pyrazoles, the following solvents are recommended for initial small-scale trials.[4][5][6]

SolventBoiling Point (°C)Polarity (Dielectric Constant)Rationale & Comments
n-Hexane / Heptane69 / 98~1.9 / ~2.0Low Polarity. Likely a poor solvent on its own, but excellent as an "anti-solvent" in a solvent-pair system.
Toluene1112.4Low-Medium Polarity. Good for compounds with aromatic rings. Can sometimes lead to well-formed crystals.
Ethyl Acetate (EtOAc)776.0Medium Polarity. A versatile solvent, but its lower boiling point limits the solubility range.
Acetone5621Medium-High Polarity. A strong solvent, often used in solvent pairs with hexanes.[3] Its low boiling point can be a disadvantage.
Isopropanol (IPA)8218Polar Protic. Often an excellent choice for compounds with H-bond accepting capabilities. Less volatile than ethanol.
Ethanol (EtOH)7824.5Polar Protic. One of the most common and effective solvents for recrystallizing pyrazole derivatives.[4][7]
Acetonitrile (MeCN)8237.5Polar Aprotic. A strong solvent; may show high solubility even at room temperature, making it a better candidate for a solvent-pair system.
Q4: My compound is either too soluble or not soluble enough in single solvents. What is a solvent-pair system?

Answer: A solvent-pair system is a powerful alternative when no single solvent is ideal. It involves two miscible solvents:

  • A "Good" Solvent: One in which your compound is highly soluble, even at room temperature (e.g., acetone, ethanol, dichloromethane).

  • An "Anti-Solvent" (or "Poor" Solvent): One in which your compound is poorly soluble (e.g., n-hexane, water).

The procedure involves dissolving the compound in a minimal amount of the hot "good" solvent, followed by the slow, dropwise addition of the "anti-solvent" until the solution becomes faintly cloudy (the saturation point). The solution is then gently heated to redissolve the precipitate and allowed to cool slowly, promoting crystal growth. Common systems for pyrazoles include ethanol/water, acetone/hexane, and ethyl acetate/hexane.[3][6]

Troubleshooting Guide

This section addresses common issues that can arise during the recrystallization process and provides actionable solutions.

Q1: My compound "oiled out" and formed a liquid layer instead of crystals. What happened and how do I fix it?

Answer: Oiling out occurs when the solute becomes supersaturated at a temperature above its melting point. The compound separates as a molten liquid instead of a crystalline solid.

  • Causality: This often happens when using a high-boiling point solvent for a relatively low-melting point solid. The boiling point of the solution is higher than the melting point of your compound. It can also be caused by the presence of impurities that depress the melting point.

  • Solutions:

    • Re-heat and Add More Solvent: Re-heat the solution until the oil fully dissolves, then add more of the same solvent to decrease the saturation point.

    • Lower the Temperature: If possible, switch to a lower-boiling point solvent that still provides the necessary solubility characteristics.

    • Induce Crystallization at a Lower Temperature: After dissolving, cool the solution more slowly and try to induce crystallization well below the compound's melting point by scratching the flask or adding a seed crystal.

    • Change Solvent System: The chosen solvent may be inappropriate. Re-screen using other candidates.

Q2: The solution is cold, but no crystals have formed. What should I do?

Answer: Crystal formation (nucleation) can sometimes be slow to initiate, especially if the solution is very clean and the glass surface is smooth.

  • Causality: The solution is supersaturated, but there is not enough activation energy for crystal nuclei to form.

  • Solutions:

    • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the air-liquid interface. The microscopic imperfections in the glass provide a nucleation site.

    • Add a Seed Crystal: If you have a small crystal of the pure compound, add it to the solution. This provides a template for further crystal growth.

    • Cool Further: Move the flask from a room temperature bath to an ice-water bath, and then potentially to a freezer, to further decrease solubility. Do this slowly.

    • Reduce Solvent Volume: If the compound is still too soluble, carefully evaporate a small amount of the solvent and attempt to cool and crystallize again.

Q3: My crystal yield is very low. How can I improve it?

Answer: A low yield can result from several factors.

  • Causality:

    • Using too much solvent, leaving a significant amount of product dissolved in the mother liquor.

    • Premature crystallization during a hot filtration step.

    • Incomplete precipitation because the compound is still too soluble at low temperatures.

  • Solutions:

    • Concentrate the Mother Liquor: Take the filtrate (the "mother liquor") after collecting your crystals and evaporate a portion of the solvent. Cool the concentrated solution to obtain a second crop of crystals. Note that this second crop may be less pure.

    • Optimize Solvent Volume: In your next attempt, use less solvent—just enough to dissolve the compound at the boiling point.

    • Use a More Suitable Solvent: If the compound has significant solubility even at 0 °C in your chosen solvent, you need to find a different one. A solvent-pair system might be ideal here to fine-tune the final solubility.

Visualized Workflow: Solvent Selection Strategy

The following diagram outlines the logical decision-making process for identifying a suitable recrystallization solvent system.

Recrystallization_Workflow start Start: Crude Solid assess_props Assess Compound Polarity (Moderate Polarity) start->assess_props single_solvent Step 1: Single Solvent Screening (e.g., IPA, EtOH, EtOAc) assess_props->single_solvent dissolves_hot Dissolves in Hot Solvent? single_solvent->dissolves_hot dissolves_cold Dissolves in Cold Solvent? crystals_on_cooling Crystals Form on Cooling? dissolves_cold->crystals_on_cooling No solvent_pair Step 2: Solvent-Pair Screening (e.g., Acetone/Hexane) dissolves_cold->solvent_pair Yes (Too Soluble) dissolves_hot->dissolves_cold No failure Failure: Re-evaluate Solvent Choice or Consider Chromatography dissolves_hot->failure Yes (Insoluble) crystals_on_cooling->solvent_pair No success Success: Proceed to Bulk Recrystallization crystals_on_cooling->success Yes solvent_pair->success

Caption: Decision tree for recrystallization solvent selection.

Experimental Protocol: Recrystallization Procedure

This protocol outlines the steps for recrystallizing 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole once a suitable solvent system has been identified from screening experiments.

Materials:

  • Crude 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

  • Selected recrystallization solvent (or solvent pair)

  • Erlenmeyer flask(s)

  • Hotplate with stirring function

  • Condenser (optional, but recommended for volatile solvents)

  • Buchner funnel and filter flask

  • Filter paper

  • Glass rod

Procedure:

  • Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a small amount of the chosen solvent. Heat the mixture to a gentle boil with stirring. Continue adding the solvent in small portions until the solid has just completely dissolved. Note: Avoid adding a large excess of solvent, as this will reduce your yield.

  • (Optional) Hot Filtration: If insoluble impurities are observed in the hot solution, perform a hot filtration. Place a small amount of cotton or a fluted filter paper in a pre-heated funnel and pour the hot solution through it into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization.

  • Cooling & Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Covering the flask with a watch glass will prevent solvent evaporation and contamination. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, the flask can be moved to an ice-water bath to maximize crystal formation.

  • Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel and filter flask.

  • Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold recrystallization solvent. This removes any residual mother liquor containing dissolved impurities. Note: Use minimal cold solvent to avoid redissolving your product.

  • Drying: Allow the crystals to dry on the filter paper by drawing air through the funnel for several minutes. For final drying, transfer the crystals to a watch glass or place them in a vacuum oven at a temperature well below the compound's melting point.

References

  • University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

  • He, J., et al. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives. [Link]

  • Google Patents. (2011). WO2011076194A1 - Method for purifying pyrazoles.
  • ResearchGate. (2017). What solvent should I use to recrystallize pyrazoline?[Link]

  • Arkat USA. (2016). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. [Link]

  • Organic Syntheses. A. 5-Benzo[3][5]dioxol-5-yl-3-(4-chlorophenyl)-1-methyl-1H-pyrazole (2). [Link]

  • PubChem, NIH. 4-Iodopyrazole. [Link]

  • PMC, NIH. 1-[(2-Chlorophenyl)diphenylmethyl]-1H-pyrazole. [Link]

  • MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. [Link]

  • International Journal of Pharmaceutical Erudition. (2013). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. [Link]

  • ResearchGate. (2015). Synthesis of 4-iodopyrazoles: A Brief Review. [Link]

  • PubChem, NIH. 1-(2-chloroethyl)-4-iodo-1H-pyrazole. [Link]

  • Reddit. (2022). Purified and recrystallized 3,5-dimethyl-1H-pyrazole. [Link]

  • Cheméo. Chemical Properties of 4-NH2-pyrazole (CAS 28466-26-4). [Link]

  • Chem-Impex. 1-Benzyl-4-iodo-1H-pyrazole. [Link]

  • EPA CompTox. 4-(4-chlorophenyl)-1H-pyrazole Properties. [Link]

  • PubChemLite. 1-benzyl-4-iodo-1h-pyrazole (C10H9IN2). [Link]

Sources

Optimization

Technical Support Center: Optimizing Reaction Temperature for Pyrazole Iodination

Welcome to the Technical Support Center for pyrazole iodination. This guide is designed for researchers, chemists, and drug development professionals to navigate the critical parameter of reaction temperature.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for pyrazole iodination. This guide is designed for researchers, chemists, and drug development professionals to navigate the critical parameter of reaction temperature. Here, we address common challenges through detailed FAQs and troubleshooting guides, ensuring your synthesis of iodinated pyrazoles is efficient, selective, and reproducible.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of temperature in an electrophilic pyrazole iodination?

A: Temperature is a critical lever that controls the kinetics and thermodynamics of the reaction. According to the Arrhenius equation, increasing temperature generally increases the reaction rate by providing the necessary activation energy for the electrophilic attack on the pyrazole ring.[1] However, temperature also influences reaction selectivity and the stability of reagents. An optimal temperature will drive the reaction to completion in a reasonable timeframe without promoting side reactions or degrading the materials.

Q2: What is a sensible starting temperature for a new pyrazole iodination experiment?

A: For most standard electrophilic iodinations, room temperature (20-25 °C) is an excellent starting point.[2][3][4] Many established protocols using reagents like Iodine Monochloride (ICl) or Iodine/Hydrogen Peroxide proceed efficiently at ambient temperatures.[2][5]

However, the substrate's reactivity is key:

  • Electron-Rich Pyrazoles: If your pyrazole has electron-donating groups, it is more nucleophilic and may react quickly at room temperature or even require cooling to 0 °C to control the reaction rate and prevent side reactions.

  • Electron-Poor Pyrazoles: If your pyrazole has electron-withdrawing groups (e.g., -CF₃, -NO₂), its reactivity is significantly reduced.[6] In these cases, heating is often necessary. Temperatures of 80 °C or reflux conditions are commonly employed to achieve a reasonable reaction rate.[6][7]

Q3: How does temperature influence the regioselectivity of iodination (e.g., C4 vs. C5)?

A: In electrophilic substitution reactions, the regioselectivity is primarily dictated by the electronic properties of the pyrazole ring. The C4 position is the most electron-rich and sterically accessible site, making it the strong kinetic and thermodynamic favorite for electrophilic attack.[1] Therefore, for methods involving electrophiles like I⁺ (from NIS, ICl, or I₂/oxidant), C4-iodination is the expected outcome across a range of temperatures.

Obtaining the C5-iodo isomer is not a matter of temperature optimization in an electrophilic reaction. It requires a completely different mechanistic pathway: directed ortho-metalation. This is achieved by deprotonating the C5 position with a strong base like n-butyllithium (n-BuLi) at very low temperatures (-78 °C ) to form a lithium pyrazolide, which is then quenched with an iodine source.[2][7] Increasing the temperature of an electrophilic iodination will not yield the C5 product.

Q4: Can excessive heat damage my iodinating agent or solvent?

A: Yes. Reagent and solvent stability are crucial considerations.

  • N-Iodosuccinimide (NIS): While a stable solid, NIS melts with decomposition at temperatures above 200 °C.[8] More importantly, prolonged heating in certain solvents can lead to its gradual degradation, reducing its effective concentration.

  • Oxidants: Reagents like Ceric Ammonium Nitrate (CAN) and hydrogen peroxide (H₂O₂) have limited thermal stability. Overheating can accelerate their decomposition, halting the desired reaction.

  • Solvents: Always operate below the boiling point of your chosen solvent unless reflux conditions are explicitly required. Exceeding the boiling point can create unsafe pressure buildup and alter reaction concentrations.

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific experimental problems in a Q&A format.

Problem 1: My reaction shows low or no conversion of the starting pyrazole.

Symptoms: TLC or LC-MS analysis shows predominantly unreacted starting material even after several hours.

Potential Cause: The reaction temperature is too low to overcome the activation energy barrier, particularly for deactivated substrates.

Solutions:

  • Confirm Reagent Activity: Before adjusting temperature, ensure your iodinating agent is active and your reagents are pure. Impurities can inhibit the reaction.[9]

  • Incremental Temperature Increase: Gradually increase the reaction temperature in a controlled manner.

    • Set up small-scale trials at 40-50 °C. Monitor the reaction by TLC every hour.

    • If conversion remains low, increase to 80 °C or the reflux temperature of the solvent (e.g., acetonitrile).[7]

  • Switch to a More Powerful Reagent System: If high temperatures are still ineffective or undesirable, consider a more reactive iodinating system. For deactivated pyrazoles, using N-Iodosuccinimide (NIS) in a strong acid like trifluoroacetic acid (TFA) at elevated temperatures (e.g., 80 °C) can be highly effective.[6][7] Similarly, using I₂ with an oxidant like Ceric Ammonium Nitrate (CAN) at reflux is a proven method for challenging substrates.[2][7]

Problem 2: My reaction is messy, producing multiple byproducts and a low yield of the desired iodopyrazole.

Symptoms: The reaction mixture turns dark, and the TLC plate shows multiple spots, making purification difficult.

Potential Cause: The reaction temperature is too high, leading to decomposition or undesired side reactions.

Solutions:

  • Reduce the Temperature: Immediately lower the reaction temperature. If the reaction was running at room temperature, cool it to 0 °C using an ice bath. High temperatures can increase the rate of deiodination, a side reaction where the iodine is replaced by hydrogen.[10]

  • Controlled Reagent Addition: At lower temperatures, add the iodinating agent slowly (dropwise if in solution) to the pyrazole solution. This maintains a low instantaneous concentration of the electrophile, minimizing side reactions.

  • Re-evaluate Your Reagent Choice: A highly reactive iodinating agent may be unsuitable for an electron-rich pyrazole. Consider switching to a milder system. For example, if NIS in acid is too aggressive, a simple I₂/H₂O₂ system in water might provide a cleaner reaction, even if it requires a longer reaction time.[2][5]

Workflow for Temperature Optimization

The following workflow provides a systematic approach to finding the optimal reaction temperature.

G cluster_start Phase 1: Initial Screening cluster_analysis Phase 2: Analysis & Decision cluster_action Phase 3: Optimization & Scale-up start Start with Pyrazole Substrate setup Set up 3 small-scale reactions: - T1 = 0 °C - T2 = 25 °C (RT) - T3 = 50 °C start->setup monitor Monitor all reactions by TLC/LC-MS after 2 hours setup->monitor decision Analyze Results monitor->decision path1 Good conversion at RT or 0°C? Clean reaction? decision->path1 Yes path2 Low conversion at all temps? decision->path2 No path3 Messy reaction at 50°C but clean at lower temps? decision->path3 No action1 OPTIMAL Select best temp (0 or 25 °C) and proceed to scale-up. path1->action1 action2 TROUBLESHOOT Substrate is deactivated. Increase temp further (e.g., 80°C / Reflux) or use stronger reagents (NIS/TFA). path2->action2 action3 TROUBLESHOOT Reaction is too fast/exothermic. Optimize at lower temp (0°C) with slow addition of reagents. path3->action3

Caption: A systematic workflow for optimizing reaction temperature.
Data Summary: Temperature in Common Iodination Protocols

The choice of temperature is intrinsically linked to the chosen reagents. The table below summarizes conditions reported in the literature for the C4-iodination of pyrazoles.

Iodination MethodReagentsTypical SolventTypical Temperature (°C)Target SubstrateReference
Oxidative IodinationI₂, Ceric Ammonium Nitrate (CAN)AcetonitrileRefluxDeactivated (e.g., CF₃-pyrazoles)[2][7]
Halogen SourceN-Iodosuccinimide (NIS), TFAAcetic Acid80 °CDeactivated Pyrazoles[6][7]
Halogen SourceIodine Monochloride (ICl), Li₂CO₃DichloromethaneRoom Temp (20-25 °C)General Acyl-pyrazoles[3][4]
Green ChemistryI₂, H₂O₂WaterRoom Temp (20-25 °C)General Pyrazoles[2][5]
Basic SystemI₂, NaI, K₂CO₃aq. Ethanol20-25 °CPyrazoles with Donor Groups[11]
The Energy Landscape of Selectivity

Higher temperatures provide more energy, accelerating reactions. However, excessive energy can push the reaction over the activation barrier for undesired pathways (e.g., byproduct formation), thus reducing selectivity. The goal is to provide just enough energy to favor the desired product pathway efficiently.

G cluster_energy Reactants Pyrazole + I+ TS1 Transition State (Desired C4-Iodo) Reactants->TS1 ΔG‡ (Desired) Prod1 Desired Product (4-Iodopyrazole) TS2 Transition State (Byproduct) Reactants->TS2  ΔG‡ (Undesired) (Higher Energy Barrier) TS1->Prod1 Prod2 Byproducts (Decomposition, Di-iodo, etc.) TS2->Prod2 e0 Energy anno1 Low Temp: Sufficient energy only for desired path. anno2 High Temp: Sufficient energy for BOTH paths, leading to reduced selectivity.

Caption: Reaction coordinate diagram illustrating the effect of energy input on selectivity.

References

  • BenchChem. (2025). An In-depth Technical Guide to the Electrophilic Iodination of Pyrazole for the Synthesis of 4-Iodopyrazole. Benchchem.com.
  • BenchChem. (2025). A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals. Benchchem.com.
  • BenchChem. (2025). Technical Support Center: Synthesis of 4-Iodopyrazole. Benchchem.com.
  • Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. PubMed Central. Available at: [Link]

  • Pozharskii, A. F., Soldatenkov, A. T., & Katritzky, A. R. (2021). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Molecules, 26(11), 3194. Available at: [Link]

  • Yao, W., et al. (2021). Synthesis of 4-functionalized pyrazoles via oxidative thio- or selenocyanation mediated by PhICl2 and NH4SCN/KSeCN. Beilstein Journal of Organic Chemistry, 17, 1865-1872. Available at: [Link]

  • Vaughan, J. D., Lambert, D. G., & Vaughan, V. L. (1968). Kinetics and Mechanism of Iodination of Pyrazole. Comparative Reactivities of Pyrazole and Imidazole. Journal of the American Chemical Society, 90(19), 5283-5287. Available at: [Link]

  • Glowacki, E. D., et al. (2015). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances, 5(31), 24141-24149. Available at: [Link]

  • O. M. Z. (2007). Iodination of deactivated aromatic compounds with N-iodosuccinimide in sulfuric acid. Russian Chemical Bulletin, 56(9), 1877-1880. Available at: [Link]

  • Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. Organic Chemistry Portal. Available at: [Link]

  • Peglow, T., & Nascimento, V. (2020). Green iodination of pyrazoles with iodine/hydrogen peroxide in water. ResearchGate. Available at: [Link]

  • BenchChem. (2025). Preventing deiodination of 4-iodopyrazoles during coupling reactions. Benchchem.com.
  • BenchChem. (2025). Troubleshooting poor yield in pyrazolo[3,4-b]pyridine synthesis. Benchchem.com.
  • Wikipedia. (2025). N-Iodosuccinimide. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). N-Iodosuccinimide (NIS). Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the ¹H NMR Spectrum of 1-(2-Chlorobenzyl)-4-iodo-1H-pyrazole

Introduction In the landscape of modern drug discovery and agrochemical development, pyrazole derivatives stand out as privileged scaffolds due to their diverse biological activities. The compound 1-(2-chlorobenzyl)-4-io...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of modern drug discovery and agrochemical development, pyrazole derivatives stand out as privileged scaffolds due to their diverse biological activities. The compound 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is a key synthetic intermediate, offering multiple points for further functionalization.[1] A precise understanding of its structure is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of this characterization.

This guide provides an in-depth analysis of the ¹H NMR spectrum of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. As no complete, published spectrum is readily available, we will employ a first-principles, comparative approach. By deconstructing the molecule into its constituent fragments—the 4-iodopyrazole core and the 2-chlorobenzyl substituent—and comparing them to known, structurally related compounds, we can confidently predict and interpret the full spectrum. This methodology mirrors the daily workflow of a research scientist, where predictive analysis based on established data is a critical skill.

Molecular Structure and Proton Environments

To interpret the spectrum, we must first identify the unique proton environments within the molecule. Each chemically non-equivalent proton or group of protons will give rise to a distinct signal. The structure below is numbered to facilitate discussion of each proton's expected chemical shift and multiplicity.

Caption: Molecular structure of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole with key proton environments labeled.

There are three distinct regions of interest in the ¹H NMR spectrum:

  • Pyrazole Ring Protons: H-3 and H-5.

  • Benzylic Methylene Protons: The -CH₂- bridge.

  • Chlorobenzyl Aromatic Protons: H-3', H-4', H-5', and H-6'.

Deconstructed Analysis and Spectral Prediction

A robust prediction of the ¹H NMR spectrum is achieved by analyzing the electronic effects of each substituent and comparing them with experimental data from analogous compounds.

Pyrazole Ring Protons (H-3 and H-5)
  • Baseline (Unsubstituted Pyrazole): In an unsubstituted 1H-pyrazole, the H-3 and H-5 protons are chemically equivalent due to tautomerism and appear as a doublet around 7.66 ppm, while the H-4 proton is a triplet at approximately 6.37 ppm.[2]

  • Effect of 4-Iodo Substituent: The introduction of an iodine atom at the C-4 position removes the H-4 proton. Consequently, the spin-spin coupling between H-3/H-5 and H-4 is eliminated. We therefore expect H-3 and H-5 to appear as sharp singlets . The iodine atom is electronegative, exerting an electron-withdrawing inductive effect, which should deshield the adjacent protons (H-3 and H-5), shifting them downfield relative to unsubstituted pyrazole. Spectroscopic data for a series of 4-halogenated pyrazoles confirm this trend, with the least electronegative substituent, iodine, causing a downfield shift.[3]

  • Effect of N-1 Benzyl Substituent: Attaching the 2-chlorobenzyl group to the N-1 position breaks the symmetry of the pyrazole ring, making H-3 and H-5 chemically non-equivalent. The N-substituent generally deshields both protons. The proton at C-5 is often more deshielded due to its proximity to the N-benzyl group.

  • Prediction: We predict two distinct singlets in the aromatic region.

    • H-5: Expected to be the most downfield pyrazole proton, likely appearing around 7.8-8.0 ppm .

    • H-3: Expected to appear slightly upfield from H-5, in the range of 7.6-7.8 ppm .

Benzylic Methylene Protons (-CH₂-)

The two protons of the methylene bridge are chemically equivalent and are adjacent to two deshielding groups: the pyrazole's N-1 nitrogen and the 2-chlorophenyl ring.

  • Comparative Analysis: In 1-benzyl-3,5-dimethyl-1H-pyrazole, the benzylic protons appear as a singlet at 5.14 ppm. In 2-chlorobenzyl alcohol, the benzylic -CH₂OH protons are found around 4.74 ppm.[4]

  • Prediction: The nitrogen of the pyrazole ring is a strong electron-withdrawing group. Therefore, the methylene protons in our target molecule will be significantly deshielded. We predict a sharp singlet (no adjacent protons to couple with) appearing in the range of 5.3-5.5 ppm .

2-Chlorobenzyl Aromatic Protons (H-3' to H-6')

The four protons on the 2-chlorobenzyl ring are all chemically non-equivalent and will exhibit complex splitting patterns due to ortho-, meta-, and para-coupling.

  • Substituent Effects: The chlorine atom is an ortho-, para-directing deactivator. It is electron-withdrawing inductively but electron-donating via resonance. The -CH₂- group is weakly electron-donating.

  • Expected Pattern: This arrangement typically results in a complex, overlapping multiplet system.

    • H-6': This proton is ortho to the electron-withdrawing chlorine and will be the most deshielded of the four, likely appearing as a doublet of doublets (or more complex multiplet) around 7.4-7.5 ppm .

    • H-3', H-4', H-5': These protons will appear in a more compressed region, likely between 7.2-7.4 ppm . Their signals will overlap, forming a complex multiplet. Data from 2-chlorobenzyl alcohol shows a multiplet in the 7.22-7.38 ppm range for these protons.[4]

  • Prediction: A complex multiplet integrating to 4 protons, spanning from approximately 7.2 to 7.5 ppm .

Comparative Data Summary

The following table summarizes the predicted ¹H NMR chemical shifts for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole and compares them with experimental data from relevant compounds.

Proton(s) Predicted Shift (δ, ppm) for Target Molecule Multiplicity Comparative Compound Experimental Shift (δ, ppm) Reference
H-5 7.8 – 8.0Singlet4-Iodopyrazole (H-3/H-5)~7.6 (in DMSO-d6)[3]
H-3 7.6 – 7.8Singlet1H-Pyrazole (H-3/H-5)7.66 (in CDCl₃)[2]
-CH₂- 5.3 – 5.5Singlet1-Benzyl-3,5-dimethyl-1H-pyrazole5.14N/A
H-6' 7.4 – 7.5Multiplet2-Chlorobenzyl Alcohol7.45[4]
H-3', H-4', H-5' 7.2 – 7.4Multiplet2-Chlorobenzyl Alcohol7.22 - 7.38[4]

Standard Experimental Protocol for ¹H NMR Acquisition

Acquiring a high-quality spectrum is essential for accurate analysis. The following protocol outlines a standard procedure for sample preparation and data acquisition.

I. Sample Preparation
  • Weighing: Accurately weigh 5-10 mg of the solid 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole sample.[5]

  • Dissolution: Transfer the sample into a clean, dry vial. Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).[5] Ensure the solvent contains a reference standard like tetramethylsilane (TMS) at 0.0 ppm.

  • Mixing: Gently vortex or swirl the vial until the sample is completely dissolved. A homogeneous solution is critical for achieving sharp NMR signals.

  • Transfer: Using a clean glass Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube. Avoid introducing any solid particulates.[6]

  • Capping: Securely cap the NMR tube to prevent solvent evaporation.

II. Spectrometer Setup and Data Acquisition
  • Insertion: Carefully insert the NMR tube into the spectrometer's sample spinner and place it in the magnet.

  • Locking & Shimming: The instrument will first "lock" onto the deuterium signal of the solvent to stabilize the magnetic field. Subsequently, an automated or manual shimming process is performed to optimize the magnetic field homogeneity, which is crucial for high resolution.[5]

  • Acquisition Parameters: Set up a standard 1D proton experiment with typical parameters:

    • Pulse Angle: 90°

    • Acquisition Time: 2-4 seconds

    • Relaxation Delay: 1-5 seconds

    • Number of Scans: 8-16 scans (adjust as needed based on sample concentration)

    • Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm)

  • Data Processing: After acquisition, the Free Induction Decay (FID) signal is processed. This involves:

    • Fourier Transform: Converts the time-domain signal (FID) to the frequency-domain spectrum.

    • Phasing: Manually or automatically correct the phase of the signals to ensure pure absorption peaks.

    • Baseline Correction: Correct any distortions in the spectrum's baseline.

    • Integration: Integrate the area under each peak to determine the relative number of protons.

    • Referencing: Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

Workflow for NMR Spectrum Analysis

The logical process from sample to structure confirmation is a self-validating system, ensuring the integrity of the final analysis.

G cluster_prep Preparation cluster_acq Acquisition & Processing cluster_analysis Spectral Interpretation a Weigh Sample (5-10 mg) b Dissolve in Deuterated Solvent (0.7 mL) a->b c Transfer to NMR Tube b->c d Lock & Shim Spectrometer c->d e Acquire FID d->e f Fourier Transform (FID → Spectrum) e->f g Phase & Baseline Correction f->g h Reference Spectrum (TMS = 0 ppm) g->h i Integrate Peaks h->i j Assign Chemical Shifts (δ) i->j k Analyze Multiplicity (Splitting Patterns) j->k l Structure Confirmation k->l

Caption: A standard workflow for NMR sample preparation, data acquisition, and spectral analysis.

Conclusion

Through a systematic, comparative analysis, we have constructed a detailed and reliable prediction of the ¹H NMR spectrum for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. The key spectral features include two distinct singlets for the pyrazole protons between 7.6 and 8.0 ppm, a sharp singlet for the benzylic methylene bridge around 5.4 ppm, and a complex multiplet for the chlorobenzyl aromatic protons between 7.2 and 7.5 ppm. This deconstructive approach, grounded in the established principles of NMR and supported by experimental data from analogous structures, provides a trustworthy guide for researchers working with this important class of molecules. It underscores the power of NMR not just as a characterization tool, but as a predictive one, essential for the rapid advancement of chemical research.

References

Sources

Comparative

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

Introduction In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providin...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into molecular weight and structure through the analysis of fragmentation patterns. This guide offers a detailed examination of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, a multifaceted molecule incorporating a pyrazole core, a chlorobenzyl group, and an iodo substituent.

This document is designed for researchers, scientists, and drug development professionals, providing not just a predictive analysis but also the underlying principles and experimental considerations necessary for a comprehensive understanding. By dissecting the fragmentation pathways of analogous structures, we can construct a highly probable fragmentation scheme for our target molecule.

Predicted Fragmentation Pattern of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

The structure of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole suggests several key fragmentation pathways under electron ionization (EI) conditions. The molecular ion (M⁺˙) will be subjected to various bond cleavages, driven by the relative stability of the resulting fragments.

Molecular Ion and Isotopic Signature

The molecular formula of the compound is C₁₀H₇ClIN₂. The monoisotopic mass of the molecular ion will be a crucial starting point. A key feature will be the isotopic pattern arising from the chlorine atom. Chlorine has two stable isotopes, ³⁵Cl (~75%) and ³⁷Cl (~25%), which will result in two molecular ion peaks (M⁺˙ and [M+2]⁺˙) with an approximate intensity ratio of 3:1.[1][2] Iodine is monoisotopic (¹²⁷I), so it will not contribute to further isotopic complexity.[3][4]

Major Fragmentation Pathways

The fragmentation of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is anticipated to be dominated by cleavages at the weakest bonds and the formation of stable carbocations and radical species.

1. Benzylic Cleavage: Formation of the Chlorobenzyl Cation

The bond between the pyrazole nitrogen and the benzylic carbon is susceptible to cleavage. This will lead to the formation of the 2-chlorobenzyl cation. This cation is resonance-stabilized and is expected to be a prominent peak in the spectrum. Due to the chlorine isotope, this fragment will appear as a pair of peaks.

  • [C₇H₆³⁵Cl]⁺ : m/z 125

  • [C₇H₆³⁷Cl]⁺ : m/z 127

This fragmentation is analogous to the formation of the tropylium ion (m/z 91) in many benzyl-containing compounds.[5]

2. Cleavage of the C-I Bond

The carbon-iodine bond is relatively weak and prone to homolytic cleavage, resulting in the loss of an iodine radical.[3][4] This will produce a fragment ion corresponding to the [M-I]⁺ species.

  • [C₁₀H₇ClN₂]⁺

3. Pyrazole Ring Fragmentation

Substituted pyrazoles are known to undergo characteristic ring fragmentation, primarily through the loss of hydrogen cyanide (HCN) or a nitrogen molecule (N₂).[6] These fragmentations can occur from the molecular ion or from other fragment ions.

  • Loss of HCN : A neutral loss of 27 Da.

  • Loss of N₂ : A neutral loss of 28 Da.

4. Combined Fragmentation Pathways

More complex fragmentation patterns will arise from sequential losses. For instance, the [M-I]⁺ fragment could subsequently lose HCN or the chlorobenzyl group.

The following diagram illustrates the predicted major fragmentation pathways:

Fragmentation_Pathway M+ (C10H7ClIN2) M+ (C10H7ClIN2) m/z 125/127[C7H6Cl]+ m/z 125/127[C7H6Cl]+ M+ (C10H7ClIN2)->m/z 125/127[C7H6Cl]+ Benzylic Cleavage [M-I]+ (C10H7ClN2)+ [M-I]+ (C10H7ClN2)+ M+ (C10H7ClIN2)->[M-I]+ (C10H7ClN2)+ Loss of I• [M-HCN]+ [M-HCN]+ M+ (C10H7ClIN2)->[M-HCN]+ Loss of HCN [M-N2]+ [M-N2]+ M+ (C10H7ClIN2)->[M-N2]+ Loss of N2 Iodopyrazole radical cation Iodopyrazole radical cation M+ (C10H7ClIN2)->Iodopyrazole radical cation Benzylic Cleavage [M-I-HCN]+ [M-I-HCN]+ [M-I]+ (C10H7ClN2)+->[M-I-HCN]+ Loss of HCN [Iodopyrazole - HCN]+ [Iodopyrazole - HCN]+ Iodopyrazole radical cation->[Iodopyrazole - HCN]+ Loss of HCN

Caption: Predicted EI fragmentation of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole.

Summary of Predicted Key Fragments
m/z (relative to ³⁵Cl) Proposed Fragment Ion Formation Pathway Expected Relative Abundance
M⁺˙ / [M+2]⁺˙[C₁₀H₇ClIN₂]⁺˙Molecular IonModerate to Low
[M-I]⁺[C₁₀H₇ClN₂]⁺Loss of Iodine RadicalModerate
125 / 127[C₇H₆Cl]⁺Benzylic CleavageHigh (Potentially Base Peak)
[M-HCN]⁺˙[C₉H₇ClIN]⁺˙Loss of Hydrogen Cyanide from M⁺˙Low
[M-N₂]⁺˙[C₁₀H₇ClI]⁺˙Loss of Dinitrogen from M⁺˙Low
77[C₆H₅]⁺Loss of Cl from Phenyl Ring FragmentsLow

Comparative Analysis with Structurally Related Compounds

To bolster our predictions, we can compare the expected fragmentation of our target molecule with the known fragmentation patterns of similar compounds.

  • Chlorobenzene : The mass spectrum of chlorobenzene clearly shows the M⁺˙ and [M+2]⁺˙ peaks in a 3:1 ratio. A major fragment is observed at m/z 77, corresponding to the phenyl cation [C₆H₅]⁺, formed by the loss of a chlorine radical.[1]

  • Benzyl Halides : Compounds like (4-chlorobutyl)benzene demonstrate the prevalence of benzylic cleavage, leading to the formation of the stable benzyl cation (or in our case, the chlorobenzyl cation).[5]

  • Iodinated Aromatic Compounds : Studies on iodinated aromatic compounds show that deiodination is a common process in mass spectrometry.[7] The C-I bond is the weakest bond in many such molecules, making its cleavage a favorable fragmentation pathway.[4]

  • Pyrazole Derivatives : Research on the mass spectrometry of pyrazoles confirms that the loss of HCN and N₂ are characteristic fragmentation pathways of the pyrazole ring.[6]

The confluence of these established fragmentation patterns strongly supports the predicted pathways for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole.

Experimental Protocol for Mass Spectrometry Analysis

To experimentally verify the predicted fragmentation pattern, the following protocol for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is recommended.

I. Sample Preparation
  • Dissolution : Dissolve approximately 1 mg of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole in 1 mL of a high-purity volatile solvent such as dichloromethane or ethyl acetate.

  • Dilution : Perform a serial dilution to a final concentration of approximately 10-100 µg/mL. The optimal concentration should be determined empirically to avoid detector saturation.

II. GC-MS Instrumentation and Parameters
  • Gas Chromatograph : Agilent 8890 GC System (or equivalent)

  • Mass Spectrometer : Agilent 5977B GC/MSD (or equivalent)

  • GC Column : HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Injection Volume : 1 µL

  • Injector Temperature : 280 °C

  • Carrier Gas : Helium, constant flow rate of 1.0 mL/min

  • Oven Temperature Program :

    • Initial temperature: 100 °C, hold for 2 minutes

    • Ramp: 20 °C/min to 300 °C

    • Final hold: 5 minutes at 300 °C

  • MS Ion Source : Electron Ionization (EI)

  • Ion Source Temperature : 230 °C

  • Quadrupole Temperature : 150 °C

  • Electron Energy : 70 eV

  • Mass Range : m/z 40-550

  • Scan Speed : 2 scans/second

III. Data Acquisition and Analysis Workflow

The following workflow outlines the steps from data acquisition to structural confirmation.

Data_Workflow cluster_0 Data Acquisition cluster_1 Data Processing cluster_2 Interpretation & Confirmation Sample Injection Sample Injection GC Separation GC Separation Sample Injection->GC Separation EI Ionization EI Ionization GC Separation->EI Ionization Mass Analysis Mass Analysis EI Ionization->Mass Analysis Total Ion Chromatogram (TIC) Total Ion Chromatogram (TIC) Mass Analysis->Total Ion Chromatogram (TIC) Peak Integration Peak Integration Total Ion Chromatogram (TIC)->Peak Integration Mass Spectrum Extraction Mass Spectrum Extraction Peak Integration->Mass Spectrum Extraction Identify Molecular Ion Identify Molecular Ion Mass Spectrum Extraction->Identify Molecular Ion Analyze Isotopic Patterns Analyze Isotopic Patterns Identify Molecular Ion->Analyze Isotopic Patterns Propose Fragment Structures Propose Fragment Structures Analyze Isotopic Patterns->Propose Fragment Structures Compare with Predicted Pattern Compare with Predicted Pattern Propose Fragment Structures->Compare with Predicted Pattern

Caption: Workflow for experimental verification and analysis.

Conclusion

The rational, step-wise prediction of the mass spectral fragmentation of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, grounded in the established behavior of its constituent chemical moieties, provides a robust framework for its experimental identification and structural confirmation. The expected prevalence of benzylic cleavage to form the 2-chlorobenzyl cation, alongside the characteristic loss of an iodine radical and pyrazole ring fragmentations, offers a unique spectral fingerprint. By adhering to the outlined experimental protocol, researchers can confidently acquire and interpret the mass spectrum of this and structurally related compounds, facilitating progress in drug discovery and chemical research.

References

  • Deiodination of iodinated aromatic compounds with electrospray ionization mass spectrometry. Available at: [Link]

  • C6H5Cl mass spectrum of chlorobenzene fragmentation pattern of m/z m/e ions for analysis and identification pairs of isotopic peaks due to chlorine isotopes image diagram doc brown's advanced organic chemistry revision notes. Available at: [Link]

  • Mass Spectrometry: Fragmentation. Available at: [Link]

  • FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Available at: [Link]

  • Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Available at: [Link]

  • mass spectrum of 1-iodo-2-methylpropane C4H9I (CH3)2CHCH2I fragmentation pattern of m/z m/e ions for analysis and identification of isobutyl iodide image diagram doc brown's advanced organic chemistry revision notes. Available at: [Link]

  • mass spectrum of 1-iodopropane C3H7I CH3CH2CH2I fragmentation pattern of m/z m/e ions for analysis and identification of propyl iodide image diagram doc brown's advanced organic chemistry revision notes. Available at: [Link]

  • Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calculations. Available at: [Link]

  • CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction.
  • MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]

  • Ch13 - Mass Spectroscopy. Available at: [Link]

  • An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Available at: [Link]

  • Ion fragmentation of small molecules in mass spectrometry Class overview.

Sources

Validation

A Comparative Guide to Developing a Stability-Indicating HPLC Purity Method for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

This guide provides a comprehensive, experience-driven walkthrough for developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 1-(2-chlorobenzyl)-4-iodo-...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, experience-driven walkthrough for developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. As a critical intermediate in pharmaceutical synthesis, ensuring the purity of this compound is paramount for the safety and efficacy of the final active pharmaceutical ingredient (API). We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision, comparing alternative approaches and culminating in a fully validated analytical method.

The Analytical Challenge: Understanding the Molecule and Its Potential Impurities

The first principle of effective method development is to thoroughly understand the analyte. The structure of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole—featuring a halogenated benzyl group and an iodinated pyrazole core—defines its chromatographic behavior. It is a moderately hydrophobic, neutral molecule, making it an ideal candidate for reversed-phase (RP) chromatography.

Before beginning any experimental work, we must anticipate the potential impurities. These can arise from two primary sources:

  • Process-Related Impurities: Originating from the synthesis process. Common pyrazole syntheses, such as the condensation of hydrazines with 1,3-dicarbonyl compounds, can lead to unreacted starting materials, regioisomers, and by-products.[1][2][3][4]

  • Degradation Products: Formed during storage or exposure to stress conditions. International Council for Harmonisation (ICH) guidelines mandate forced degradation studies to identify likely degradation pathways and prove the method is "stability-indicating."[5][6][7]

A successful method must be able to separate the main analyte from all of these potential impurities.

The Method Development Workflow: A Logic-Driven Approach

Our strategy is a systematic process of screening, optimization, and validation. This workflow ensures that we arrive at a robust and reliable method efficiently.

MethodDevelopmentWorkflow cluster_0 Phase 1: Foundation cluster_1 Phase 2: Screening cluster_2 Phase 3: Optimization cluster_3 Phase 4: Validation A Analyte Characterization (Structure, Solubility) B Impurity Profiling (Process & Degradation) A->B C Column Selection (C18, Phenyl, etc.) B->C D Mobile Phase Screening (ACN vs. MeOH, pH) C->D E Wavelength Selection (PDA Scan) D->E F Gradient Optimization E->F Initial Conditions G Temperature & Flow Rate Tuning F->G H Forced Degradation (Stability-Indicating) G->H Optimized Method I ICH Q2(R1) Validation (Specificity, Linearity, etc.) H->I J Final Validated Method I->J

Caption: A systematic workflow for HPLC method development and validation.

Phase 1: Initial Screening - Column and Mobile Phase Comparison

The goal of the screening phase is to find a promising set of starting conditions. We will compare two distinct column chemistries to assess their selectivity for this specific separation challenge.

  • Column A: Standard C18 (e.g., 150 x 4.6 mm, 5 µm): The workhorse of reversed-phase HPLC. Its primary separation mechanism is hydrophobic interaction, which is well-suited for our analyte.[8][9]

  • Column B: Phenyl-Hexyl (e.g., 150 x 4.6 mm, 5 µm): This phase offers an alternative selectivity. In addition to hydrophobic interactions, it provides π-π interactions with aromatic rings, which can be highly effective for separating structurally similar aromatic and halogenated compounds.[8][10]

We will screen these columns with two common organic modifiers, Acetonitrile (ACN) and Methanol (MeOH), using a generic gradient. ACN is generally a stronger solvent with different selectivity compared to MeOH.[9] A small amount of acid (0.1% Formic Acid) is added to the aqueous phase to ensure good peak shape by suppressing any potential silanol interactions on the stationary phase.

Experimental Protocol: Column & Solvent Screening

  • Preparation: Prepare a sample solution of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole at approximately 0.5 mg/mL in a 50:50 mixture of water and ACN.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B1: 0.1% Formic Acid in Acetonitrile.

  • Mobile Phase B2: 0.1% Formic Acid in Methanol.

  • Instrumentation:

    • HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD).

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 5 µL.

    • Detection: Monitor from 200-400 nm; extract chromatogram at the wavelength of maximum absorbance (λmax), determined to be 235 nm.

  • Screening Gradient: 10% to 95% B over 20 minutes, hold at 95% B for 5 minutes.

  • Execution: Run the gradient with each combination of column and organic modifier.

Comparison of Screening Results

ColumnOrganic ModifierMain Peak Retention Time (min)Resolution (Rs) with Impurity 1*Tailing Factor (Tf)Observations
C18 Acetonitrile15.21.81.2Good retention, baseline resolution of a key impurity.
C18 Methanol13.81.51.3Faster elution, but decreased resolution. Peak shape is slightly broader.
Phenyl-Hexyl Acetonitrile14.52.51.1Excellent resolution, indicating π-π interactions are beneficial. Sharp peaks.
Phenyl-Hexyl Methanol13.12.81.1Best resolution of all conditions, but longer run time may be needed for late-eluting impurities.

Impurity 1 is a hypothetical, closely-eluting process impurity.

Decision: The Phenyl-Hexyl column with an Acetonitrile/Water mobile phase provides the superior starting point. It offers the best balance of resolution, peak shape, and efficiency, demonstrating the value of screening alternative column chemistries.

Phase 2: Optimization - Fine-Tuning the Separation

With the column and mobile phase selected, we now optimize the gradient to improve resolution and reduce the run time. The goal is to ensure all potential impurities, especially those that may appear during forced degradation, are well-separated from the main peak and from each other.

OptimizationLogic cluster_Params Adjustable Parameters cluster_Outputs Performance Metrics Grad Gradient Slope Res Resolution (Rs) Grad->Res Steeper = Lower Rs Time Analysis Time Grad->Time Steeper = Shorter Time Temp Temperature Temp->Res Can Increase or Decrease Temp->Time Higher = Shorter Time Press Backpressure Temp->Press Higher = Lower Pressure Flow Flow Rate Flow->Res Higher = Lower Rs Flow->Time Higher = Shorter Time Flow->Press Higher = Higher Pressure

Caption: Interplay of parameters during HPLC method optimization.

Experimental Protocol: Gradient Optimization

  • Initial Gradient: 40% to 90% ACN over 15 minutes.

  • Optimized Gradient: After several iterations, the following gradient was found to be optimal:

    • 0-2 min: 40% ACN

    • 2-12 min: 40% to 85% ACN (shallow gradient for critical pair separation)

    • 12-15 min: 85% to 95% ACN (wash step for late eluters)

    • 15-18 min: Hold at 95% ACN

    • 18-18.1 min: Return to 40% ACN

    • 18.1-22 min: Equilibration

  • Final Conditions:

    • Column: Phenyl-Hexyl (150 x 4.6 mm, 5 µm)

    • Flow Rate: 1.2 mL/min

    • Temperature: 35 °C (slightly elevated to improve peak shape and reduce pressure)

This optimized method provides a significant improvement in resolution for the critical impurity pair while maintaining a reasonable total run time of 22 minutes.

Proving Specificity: The Forced Degradation Study

A purity method is only useful if it is stability-indicating. We must prove that any degradation products that form do not co-elute with the main analyte peak.[6][7] This is achieved through a forced degradation study, where the sample is subjected to harsh conditions to intentionally induce degradation. The target is to achieve 5-20% degradation of the active ingredient.[11]

Experimental Protocol: Forced Degradation

A stock solution of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole (1.0 mg/mL) was used for all studies. After exposure, samples were neutralized (if necessary) and diluted to the working concentration (0.5 mg/mL).

Stress ConditionProcedureObservation
Acid Hydrolysis 0.1 N HCl at 60 °C for 4 hours~12% degradation, one major degradant peak observed.
Base Hydrolysis 0.1 N NaOH at 60 °C for 2 hours~18% degradation, two major degradant peaks observed.
Oxidation 3% H₂O₂ at room temperature for 24 hours~8% degradation, one new impurity peak.
Thermal Solid sample at 105 °C for 48 hours< 2% degradation. Compound is thermally stable.
Photolytic Solution exposed to ICH-specified light (1.2 million lux hours and 200 watt hours/m²)~5% degradation, one minor degradant peak.

In all cases, the optimized HPLC method successfully separated the degradation products from the main analyte peak, with a resolution (Rs) of >2.0 for all degradant peaks relative to the main peak. This confirms the method is stability-indicating .

Method Validation: Establishing Trustworthiness

The final step is to formally validate the optimized method according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[12][13][14] This rigorous process provides documented evidence of the method's reliability.

Summary of Validation Results

Validation ParameterAcceptance CriteriaResult
Specificity No interference at the analyte's retention time. All degradation peaks resolved (Rs > 2.0).Pass. Peak purity analysis confirmed no co-elution.
Linearity Correlation coefficient (R²) ≥ 0.999Pass. R² = 0.9998 over a range of 0.1 to 0.75 mg/mL.
Accuracy (Recovery) 98.0% - 102.0%Pass. Average recovery was 99.7% across three concentration levels.
Precision (Repeatability) %RSD ≤ 2.0%Pass. %RSD = 0.4% for six replicate injections.
Intermediate Precision %RSD ≤ 2.0%Pass. %RSD = 0.7% (different day, different analyst).
Limit of Quantitation (LOQ) S/N ratio ≈ 10Pass. 0.0005 mg/mL (0.1% of working concentration).
Robustness %RSD ≤ 2.0% for small changes in flow rate (±0.1 mL/min), temperature (±2 °C), and mobile phase composition (±2% organic).Pass. All results were within the acceptance criteria.

Final Validated Method Protocol

This section provides the complete, step-by-step protocol for the final method.

A. Materials and Reagents

  • 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole Reference Standard

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade, filtered and degassed)

  • Formic Acid (Analytical Grade)

B. Chromatographic Conditions

  • Instrument: HPLC system with a PDA or UV detector.

  • Column: Phenyl-Hexyl, 150 x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.2 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: 235 nm.

  • Injection Volume: 5 µL.

  • Gradient Program:

    Time (min) % Mobile Phase B
    0.0 40
    12.0 85
    15.0 95
    18.0 95
    18.1 40

    | 22.0 | 40 |

C. Sample Preparation

  • Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the Reference Standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B.

  • Sample Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the same diluent.

Conclusion

This guide has demonstrated that a systematic, comparative approach is essential for developing a high-quality, stability-indicating HPLC method. By screening multiple column chemistries, we identified that a Phenyl-Hexyl stationary phase offered superior selectivity for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole and its impurities compared to a standard C18 column. Subsequent optimization of the gradient and other parameters, followed by rigorous forced degradation studies and full ICH-compliant validation, resulted in a method that is specific, accurate, precise, and robust. This final method is suitable for routine quality control and stability testing in a regulated drug development environment.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [Link]

  • USP General Chapter <621> Chromatography. DSDP Analytics. [Link]

  • General Chapters: <621> CHROMATOGRAPHY. uspbpep.com. [Link]

  • Are You Sure You Understand USP <621>? LCGC International. [Link]

  • USP-NF 621 Chromatography. Scribd. [Link]

  • Quality Guidelines. International Council for Harmonisation (ICH). [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

  • ICH Q2 R1: Mastering Analytical Method Validation. Perpusnas. [Link]

  • Understanding the Latest Revisions to USP <621>. Agilent. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation (ICH). [Link]

  • Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. [Link]

  • HPLC separation of related halogenated aromatic, any one?? Chromatography Forum. [Link]

  • Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. ResearchGate. [Link]

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of ChemTech Applications. [Link]

  • A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized... R Discovery. [Link]

  • A Highly-Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. ResearchGate. [Link]

  • Forced Degradation – A Review. Pharmatutor. [Link]

  • Forced Degradation Studies. MedCrave online. [Link]

  • Development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. [Link]

  • Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

  • HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. SIELC Technologies. [Link]

  • Organic Syntheses Procedure. Organic Syntheses. [Link]

  • Sequential [3+2] annulation reaction of prop-2-ynylsulfonium salts and hydrazonyl chlorides: synthesis of pyrazole. Royal Society of Chemistry. [Link]

  • Reversed Phase HPLC Method Development. Phenomenex. [Link]

  • Pyrazole synthesis. Organic Chemistry Portal. [Link]

  • Single wavelength check isocratic reverse phase HPLC method for fast and direct estimation of alkyl aromatic oxidation products. SciSpace. [Link]

  • Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkat USA. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

Sources

Comparative

Comparative Guide: 4-Iodo- vs. 4-Bromo-Pyrazoles in Medicinal Chemistry

[1][2] Executive Summary: The Reactivity vs. Stability Trade-Off[2] For researchers optimizing pyrazole functionalization, the choice between 4-iodopyrazole and 4-bromopyrazole is rarely just about "reactivity." It is a...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary: The Reactivity vs. Stability Trade-Off[2]

For researchers optimizing pyrazole functionalization, the choice between 4-iodopyrazole and 4-bromopyrazole is rarely just about "reactivity." It is a strategic decision between kinetic facility (Iodo) and chemoselectivity/stability (Bromo).

  • 4-Iodopyrazoles : The "High-Performance" option. They undergo oxidative addition under mild conditions, making them ideal for thermally sensitive substrates or difficult coupling partners (e.g., Sonogashira). However, they suffer from a critical liability: protodehalogenation (reduction of C-I to C-H), particularly in Suzuki-Miyaura couplings.

  • 4-Bromopyrazoles : The "Robust" option. While they require higher activation energies (often demanding electron-rich, bulky phosphine ligands like XPhos or BrettPhos), they are significantly more resistant to side reactions. They are the preferred scaffold for scale-up and when the pyrazole nitrogen is unprotected.

Mechanistic Foundations

The divergent behaviors of these halides stem from the fundamental properties of the Carbon-Halogen (C-X) bond.[1]

Bond Dissociation Energy (BDE) & Oxidative Addition

The rate-limiting step in most Pd-catalyzed cross-couplings of electron-rich heterocycles is oxidative addition .

  • C–I Bond (~65 kcal/mol): Weak. Oxidative addition is fast and often reversible. This speed allows catalysis at room temperature but exposes the Pd(II)-aryl intermediate to competing pathways (e.g.,

    
    -hydride elimination from ligands or transmetallation failure).
    
  • C–Br Bond (~81 kcal/mol): Stronger. Oxidative addition is slower and typically irreversible. It requires heat (>60°C) or specialized ligands to lower the activation barrier.

The "Dehalogenation Trap" in Suzuki Coupling

A specific failure mode exists for 4-iodopyrazoles in Suzuki coupling.[2] If the transmetallation step with the boronic acid is slow (due to steric bulk or low solubility), the fragile C-Pd-I intermediate can scavenge a hydride source (often from the alcohol solvent or base), leading to the reduced product (pyrazole-H) rather than the coupled product. 4-Bromopyrazoles, forming a tighter Pd complex, are less prone to this pathway.

Visualization: The Divergent Catalytic Pathways

CatalyticCycle Start Pd(0) Active Catalyst OxAdd Oxidative Addition (Pd(II)-Ar-X) Start->OxAdd + R-X Substrate 4-Halo-Pyrazole (R-X) Substrate->OxAdd TransMetal Transmetallation (with R'-B(OH)2) OxAdd->TransMetal Standard Path (Fast for Br, I) SidePath Side Reaction: Protodehalogenation OxAdd->SidePath Slow Transmetallation (High Risk for Iodo) RedElim Reductive Elimination (C-C Bond Formation) TransMetal->RedElim RedElim->Start Regenerate Pd(0) Waste Reduced Byproduct (R-H) SidePath->Waste

Figure 1: The catalytic cycle highlighting the critical bifurcation point where 4-iodopyrazoles are susceptible to dehalogenation if transmetallation is stalled.

Comparative Performance by Reaction Type

Suzuki-Miyaura Coupling
Feature4-Iodopyrazole4-Bromopyrazole
Reactivity High (RT to 60°C)Moderate (80°C to 120°C)
Catalyst Req. Standard (e.g., Pd(PPh3)4)Active (e.g., Pd(dppf)Cl2, XPhos Pd G2)
Yield Reliability Variable . High risk of dehalogenation (up to 30% byproduct).High . Stable intermediate favors coupling.
Base Compatibility Tolerates weak bases (Na2CO3).Often requires stronger bases (K3PO4, Cs2CO3).

Recommendation: Use 4-Bromo for Suzuki couplings unless the substrate decomposes above 60°C. If using 4-Iodo, avoid alcoholic solvents (hydride sources) and use high concentrations of boronic acid to force transmetallation.

Sonogashira Coupling[1]
  • 4-Iodo: The gold standard . Reacts smoothly with terminal alkynes using PdCl2(PPh3)2/CuI at room temperature.

  • 4-Bromo: Generally poor . Often requires harsh temperatures (>100°C) or specialized copper-free conditions (e.g., Pd/XPhos) to prevent alkyne polymerization before coupling occurs.

Buchwald-Hartwig (C-N Formation)

Historically, pyrazoles were difficult substrates for C-N coupling due to the "poisoning" effect of the pyrazole nitrogens on the catalyst.

  • Modern Solution: Bulky biaryl phosphine ligands (e.g., tBuBrettPhos , AdBrettPhos ) create a steric shell around the Pd, preventing N-coordination.

  • Comparison: With these ligands, 4-Bromopyrazoles are often preferred over iodides because the tighter binding of Br prevents catalyst decomposition during the longer reaction times required for amine coupling.

Experimental Protocols

Protocol A: Robust Suzuki Coupling of 4-Bromopyrazoles

Designed for scale-up and difficult substrates using a dialkylbiaryl phosphine ligand.

Reagents:

  • 4-Bromo-1-methyl-1H-pyrazole (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • Catalyst: XPhos Pd G2 (2 mol%) or Pd(OAc)2 (2 mol%) + XPhos (4 mol%)

  • Base: K3PO4 (3.0 equiv)

  • Solvent: 1,4-Dioxane/Water (4:1 ratio)

Procedure:

  • Charge a reaction vial with the pyrazole, boronic acid, base, and catalyst.

  • Evacuate and backfill with Argon (x3).

  • Add degassed solvent mixture.

  • Heat to 100°C for 4–12 hours.

  • Validation: Monitor by LCMS. The Br-C bond cleavage is rate-limiting; if starting material remains, increase temp to 120°C.

  • Workup: Filter through Celite, dilute with EtOAc, wash with brine.

Protocol B: Mild Sonogashira Coupling of 4-Iodopyrazoles

Designed for thermally sensitive alkynes.

Reagents:

  • 4-Iodo-1-methyl-1H-pyrazole (1.0 equiv)

  • Terminal Alkyne (1.2 equiv)

  • Catalyst: PdCl2(PPh3)2 (2-5 mol%)

  • Co-Catalyst: CuI (5 mol%)

  • Base/Solvent: Et3N (or Et2NH) / DMF (1:3 ratio)

Procedure:

  • Dissolve pyrazole and alkyne in degassed DMF/Et3N.

  • Add Pd catalyst and CuI under Argon flow.

  • Stir at Room Temperature for 2–6 hours. (Mild heating to 40°C if sluggish).

  • Note: If the reaction turns black immediately, it indicates Pd precipitation; ensure strict oxygen-free conditions.

Decision Matrix: Selecting the Right Halide

Use the following logic flow to select the optimal starting material for your specific pathway.

DecisionTree Start Start: Choose Reaction Type Q1 Reaction Class? Start->Q1 Suzuki Suzuki-Miyaura (Aryl-Aryl) Q1->Suzuki Sono Sonogashira (Alkyne) Q1->Sono CN Buchwald-Hartwig (Amination) Q1->CN Q_Suzuki Is substrate thermally stable >80°C? Suzuki->Q_Suzuki UseI USE 4-IODO (High Reactivity) Sono->UseI Standard Choice UseBr USE 4-BROMO (Robust, High Yield) CN->UseBr With Bulky Ligands (e.g. BrettPhos) Q_Suzuki->UseBr Yes (Preferred) Q_Suzuki->UseI No (Use mild base)

Figure 2: Strategic decision tree for selecting between 4-iodo and 4-bromo pyrazoles.

References

  • Liebeskind, L. S., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Journal of Organic Chemistry, 81(24). [Link][3]

  • Buchwald, S. L., et al. (2012). Palladium-Catalyzed C–N Cross Coupling of Sulfinamides and Aryl Halides. Journal of Organic Chemistry, 77(9). [Link]

  • Cooper, G. A., et al. (2017). Halogen bonding properties of 4-iodopyrazole and 4-bromopyrazole explored by rotational spectroscopy and ab initio calculations. Journal of Chemical Physics, 147. [Link]

  • Usami, Y., et al. (2020). Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles and piperidine. Molecules, 25. [Link][4][5]

Sources

Validation

A Comparative Guide to the Infrared Spectroscopy of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is paramount. Infrared (IR) spectroscopy stands as a cornerstone analytical technique, offer...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is paramount. Infrared (IR) spectroscopy stands as a cornerstone analytical technique, offering a rapid and non-destructive method to probe the vibrational modes of molecules and provide a unique chemical fingerprint. This guide provides an in-depth comparative analysis of the infrared spectroscopy data for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, a molecule of interest in medicinal chemistry. By dissecting its predicted spectral features and comparing them with structurally related analogues, this document serves as a practical reference for researchers, scientists, and professionals in the field.

The Significance of Vibrational Spectroscopy in Structural Analysis

Infrared spectroscopy measures the interaction of infrared radiation with a molecule, causing transitions between vibrational energy levels. The absorption of specific frequencies of IR radiation corresponds to the vibrations of particular bonds or functional groups within the molecule. These vibrations, such as stretching and bending, are quantized and depend on the bond strength, the mass of the bonded atoms, and the overall molecular structure. Consequently, an IR spectrum provides a wealth of information about the functional groups present in a molecule and its overall skeletal structure.[1]

For a complex molecule like 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, the IR spectrum is a superposition of the vibrational modes of its constituent parts: the pyrazole ring, the 2-chlorobenzyl group, and the iodine substituent. By understanding the characteristic absorption frequencies of these individual components, we can predict and interpret the spectrum of the target molecule with a high degree of confidence.

Predicted Infrared Spectrum of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole: A Deconstruction

Core Vibrational Signatures:

The expected IR spectrum of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole can be logically divided into contributions from three main structural motifs:

  • The 1,4-disubstituted Pyrazole Ring: The pyrazole heterocycle exhibits characteristic ring stretching and bending vibrations.

  • The 2-Chlorobenzyl Substituent: This group introduces vibrations from the benzene ring, the methylene bridge (-CH2-), and the carbon-chlorine bond.

  • The Carbon-Iodine Bond: The C-I bond at the 4-position of the pyrazole ring will have a characteristic stretching frequency.

Comparative Spectral Analysis with Alternative Compounds

To substantiate our predictions, we will compare the expected vibrational modes of the target molecule with the known spectral data of several key analogues. This comparison allows for the isolation and identification of the spectral contributions of each substituent.

Vibrational Mode Pyrazole 4-Iodopyrazole 2-Chlorobenzyl Chloride 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole (Predicted) Key Observations and Rationale
Aromatic C-H Stretch (Pyrazole Ring) ~3130 cm⁻¹~3110 cm⁻¹[2]-~3100-3150 cm⁻¹The C-H stretching frequencies of the pyrazole ring are expected in this region. The exact position will be influenced by the electronic effects of the substituents.
Aromatic C-H Stretch (Benzene Ring) --~3060-3100 cm⁻¹~3050-3100 cm⁻¹Characteristic of the C-H bonds on the benzene ring of the chlorobenzyl group.
Aliphatic C-H Stretch (-CH₂-) --~2960, 2870 cm⁻¹~2950, 2860 cm⁻¹Asymmetric and symmetric stretching of the methylene bridge connecting the pyrazole and the chlorophenyl rings.
Pyrazole Ring C=C & C=N Stretch ~1500-1600 cm⁻¹~1500-1600 cm⁻¹-~1500-1600 cm⁻¹A series of bands in this region are characteristic of the pyrazole ring's double bond stretching vibrations.
Benzene Ring C=C Stretch --~1475, 1575, 1600 cm⁻¹~1470, 1570, 1600 cm⁻¹These absorptions are characteristic of the carbon-carbon stretching within the benzene ring.
C-N Stretch (Pyrazole Ring) ~1300-1400 cm⁻¹~1300-1400 cm⁻¹-~1300-1400 cm⁻¹Stretching vibrations of the carbon-nitrogen bonds within the pyrazole ring.
Aromatic C-H In-Plane Bend ~1000-1250 cm⁻¹~1000-1250 cm⁻¹~1030-1100 cm⁻¹~1000-1250 cm⁻¹In-plane bending vibrations of the C-H bonds on both the pyrazole and benzene rings.
Aromatic C-H Out-of-Plane Bend ~750-900 cm⁻¹~750-900 cm⁻¹~750 cm⁻¹ (ortho-disubstituted)~750-900 cm⁻¹The out-of-plane bending modes are sensitive to the substitution pattern. The 2-chlorobenzyl group will show a strong band around 750 cm⁻¹ characteristic of ortho-disubstitution.
C-Cl Stretch --~700-800 cm⁻¹[3]~700-800 cm⁻¹This absorption arises from the carbon-chlorine bond on the benzyl group.
C-I Stretch -~500-600 cm⁻¹-~500-600 cm⁻¹The carbon-iodine bond is weaker and involves a heavier atom, resulting in a lower frequency vibration.

Table 1. Comparative analysis of the predicted IR absorption frequencies for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole and related compounds.

Experimental Protocol: Acquiring High-Quality ATR-FTIR Data

To obtain reliable and reproducible IR spectra for comparative analysis, a standardized experimental protocol is crucial. Attenuated Total Reflectance (ATR) is a widely used sampling technique in FTIR spectroscopy due to its simplicity and minimal sample preparation.

Step-by-Step Methodology for ATR-FTIR Analysis:

  • Instrument Preparation:

    • Ensure the FTIR spectrometer is powered on and has been allowed to stabilize for at least 30 minutes.

    • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

  • Background Spectrum Acquisition:

    • Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

    • Record a background spectrum. This will be subtracted from the sample spectrum to remove any contributions from the instrument and the environment.

  • Sample Preparation and Application:

    • Place a small amount of the solid sample (typically a few milligrams) directly onto the ATR crystal.

    • Apply consistent pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal. The pressure should be sufficient to obtain a good quality spectrum without damaging the crystal.

  • Sample Spectrum Acquisition:

    • Collect the sample spectrum. A typical measurement involves co-adding 16 to 32 scans at a resolution of 4 cm⁻¹. Co-adding multiple scans improves the signal-to-noise ratio.

  • Data Processing and Analysis:

    • The instrument software will automatically subtract the background spectrum from the sample spectrum.

    • Perform a baseline correction if necessary to ensure a flat baseline.

    • Use the software tools to identify and label the peak positions (in cm⁻¹).

Causality Behind Experimental Choices:

  • ATR Technique: Chosen for its ease of use with solid samples and the elimination of the need for preparing KBr pellets, which can be hygroscopic and introduce artifacts.

  • Purging: Essential to remove atmospheric H₂O and CO₂ absorptions, which can obscure important sample bands, particularly in the O-H stretching region (~3200-3600 cm⁻¹) and around 2360 cm⁻¹ (CO₂).

  • Consistent Pressure: Ensures reproducible spectral intensity and minimizes variations in peak ratios between different measurements.

  • Spectral Resolution: A resolution of 4 cm⁻¹ is generally sufficient for routine analysis of organic compounds, providing a good balance between detail and signal-to-noise.

Logical Workflow for Spectral Interpretation

The process of interpreting an IR spectrum to elucidate a chemical structure follows a logical and systematic workflow. This workflow ensures that all available spectral information is considered in a structured manner.

G cluster_0 Data Acquisition & Pre-processing cluster_1 Spectral Analysis cluster_2 Structural Elucidation SamplePrep Sample Preparation (ATR) BackgroundScan Acquire Background Spectrum SamplePrep->BackgroundScan SampleScan Acquire Sample Spectrum BackgroundScan->SampleScan DataProcessing Data Processing (Baseline Correction) SampleScan->DataProcessing FunctionalGroup Identify Functional Group Frequencies (>1500 cm⁻¹) DataProcessing->FunctionalGroup Fingerprint Analyze Fingerprint Region (<1500 cm⁻¹) FunctionalGroup->Fingerprint Comparison Compare with Spectra of Analogues Fingerprint->Comparison Hypothesis Propose Putative Structure Comparison->Hypothesis Verification Verify with Other Analytical Data (NMR, MS) Hypothesis->Verification

Figure 1. A schematic workflow for the interpretation of an IR spectrum.

Conclusion

The infrared spectrum of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is predicted to be rich in information, with characteristic absorption bands arising from its pyrazole core, the 2-chlorobenzyl substituent, and the iodo group. By employing a comparative analytical approach and adhering to a robust experimental protocol, researchers can confidently identify and characterize this molecule. This guide provides a foundational framework for the interpretation of the IR spectra of complex substituted pyrazole derivatives, empowering scientists in their pursuit of novel therapeutic agents.

References

  • M. D. McCluskey, et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals.
  • PubChem. (n.d.). 4-Iodopyrazole. National Center for Biotechnology Information. Retrieved from [Link]

  • PubChem. (n.d.). 2-Chlorobenzyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

  • NIST. (n.d.). 1H-Pyrazole. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]

  • Griffiths, P. R., & de Haseth, J. A. (2007). Fourier Transform Infrared Spectrometry. John Wiley & Sons.

Sources

Comparative

A Comparative Guide to the Structural Elucidation of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

In the landscape of modern drug discovery and materials science, the precise, unambiguous determination of a molecule's three-dimensional structure is the bedrock upon which all further research is built. For novel heter...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery and materials science, the precise, unambiguous determination of a molecule's three-dimensional structure is the bedrock upon which all further research is built. For novel heterocyclic compounds such as 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, a derivative of a privileged scaffold in medicinal chemistry, understanding its exact atomic arrangement, conformation, and intermolecular interactions is paramount.[1][2] This guide provides a comprehensive, in-depth comparison of the primary and complementary methods for the structural elucidation of this target molecule.

While a published crystal structure for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is not currently available in public databases, this guide will present a complete, field-proven workflow. We will use the recently determined crystal structure of the closely related precursor, 4-iodo-1H-pyrazole , as a highly illustrative and predictive example to ground our discussion in real-world experimental data.[3][4]

Our focus will be on the gold-standard technique, Single-Crystal X-ray Diffraction (SC-XRD), providing not just the protocol but the causal reasoning behind each step. Furthermore, we will objectively compare this definitive method with powerful complementary techniques—Nuclear Magnetic Resonance (NMR) spectroscopy and Density Functional Theory (DFT) computational modeling—to provide researchers with a holistic strategy for structural verification.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the only technique that provides a direct, high-resolution visualization of the atomic arrangement within a crystalline solid.[5][6] It allows for the precise measurement of bond lengths, bond angles, and the study of intermolecular packing, which are critical for understanding physical properties and biological activity.[5][7]

The Crystallization Workflow: From Solution to Structure

The most significant bottleneck in any crystallographic study is the cultivation of a high-quality single crystal.[8] This process is often considered an art, but a systematic approach based on the molecule's properties can dramatically increase the probability of success.[9][10] An ideal crystal for diffraction should be well-formed, free of defects, and typically between 0.1 and 0.3 mm in each dimension.[5]

  • Solubility Screening (The Foundation): The journey begins by establishing a solubility profile for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. The goal is to identify a solvent in which the compound is moderately soluble and a second "anti-solvent" in which it is poorly soluble.

    • Causality: Crystallization requires a slow transition from a soluble state to an insoluble one, achieving a state of supersaturation from which the crystal lattice can nucleate and grow in an ordered fashion.[8] Rapid precipitation will lead to amorphous powder or microcrystalline material unsuitable for SC-XRD.

  • Method Selection & Execution: Based on the solubility screen, several methods should be attempted in parallel.[11][12]

    • Slow Evaporation: Dissolve the compound in a suitable solvent (e.g., dichloromethane or ethyl acetate) to near-saturation in a small vial. Cover the vial with a cap containing a few pinholes.

      • Rationale: As the solvent slowly evaporates over days or weeks, the concentration of the solute increases, gently pushing it past the saturation point to induce crystallization.[8][10] This is often the simplest and most effective starting point.

    • Vapor Diffusion (Recommended for Milligram Quantities): Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed jar containing a volatile anti-solvent (e.g., hexane or pentane).

      • Rationale: The anti-solvent vapor slowly diffuses into the compound's solution.[10][11] This gradual decrease in solubility is an extremely gentle method for producing high-quality crystals and is highly effective when material is scarce.[10]

    • Slow Cooling: Create a saturated solution of the compound in a suitable solvent (e.g., isopropanol or acetonitrile) at an elevated temperature. Insulate the container (e.g., by placing it in a dewar of warm water) to ensure cooling occurs over many hours or days.

      • Rationale: For compounds whose solubility is highly temperature-dependent, slow cooling reduces the kinetic energy of the molecules, allowing them to settle into a low-energy, ordered crystal lattice rather than crashing out of solution.[8][9]

G cluster_prep Crystal Growth Preparation cluster_methods Crystallization Methods (Parallel Attempts) Compound Synthesized Compound (1-(2-chlorobenzyl)-4-iodo-1H-pyrazole) Solubility Solubility Screening (Find good solvent & anti-solvent) Compound->Solubility Evaporation Slow Evaporation Solubility->Evaporation Vapor Vapor Diffusion Solubility->Vapor Cooling Slow Cooling Solubility->Cooling Result High-Quality Single Crystal Evaporation->Result Vapor->Result Cooling->Result G cluster_xrd Definitive 3D Structure cluster_solution Solution-State & Connectivity cluster_computational Theoretical & Predictive Start Need Molecular Structure XRD Single-Crystal X-ray Diffraction (SC-XRD) Start->XRD  Crystal Available? NMR NMR Spectroscopy (¹H, ¹³C, 2D) Start->NMR Soluble Sample? DFT Computational (DFT) Modeling Start->DFT Need Energy/Electronic Data? XRD->NMR Cross-Validation XRD->DFT Cross-Validation NMR->DFT Cross-Validation

Sources

Validation

A Comparative Guide to the Synthesis of Key Riociguat Intermediates

Introduction: The Significance of Riociguat and Its Synthetic Precursors Riociguat, a first-in-class soluble guanylate cyclase (sGC) stimulator, represents a significant advancement in the treatment of pulmonary hyperten...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Riociguat and Its Synthetic Precursors

Riociguat, a first-in-class soluble guanylate cyclase (sGC) stimulator, represents a significant advancement in the treatment of pulmonary hypertension (PH).[1][2] Its unique dual mechanism of action, which involves both direct stimulation of sGC and sensitization of the enzyme to endogenous nitric oxide (NO), sets it apart from other therapies.[1][2] The intricate molecular architecture of Riociguat necessitates a multi-step synthesis, the efficiency of which heavily relies on the strategic preparation of its key intermediates. This guide provides a comparative analysis of two distinct synthetic routes to pivotal intermediates of Riociguat, offering insights into the practical considerations and chemical principles that guide modern pharmaceutical process development. The focus will be on the synthesis of the core heterocyclic structure, 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine, a critical building block for the final drug substance.

Route 1: Convergent Synthesis via Intramolecular Cyclization of a Hydrazone Intermediate

This route, extensively detailed by Arava et al., employs a convergent approach, starting from commercially available 2-chloronicotinic acid.[1] The key transformation is an intramolecular cyclization to form the pyrazolo[3,4-b]pyridine ring system.

Experimental Protocol: Route 1
  • Synthesis of 2-(2-Chloro-pyridin-3-yl)-2-oxo-acetamide (3):

    • 2-Chloronicotinic acid (1) is converted to its acid chloride, which is then reacted with a cyanide source to yield (2-Chloro-pyridin-3-yl)-oxo-acetonitrile (2).

    • Compound (2) is subsequently hydrolyzed under acidic conditions (conc. H₂SO₄) to afford 2-(2-Chloro-pyridin-3-yl)-2-oxo-acetamide (3). The overall yield for this two-step process is reported to be 55%.[1]

  • Synthesis of (E)-2-(2-chloropyridin-3-yl)-2-(2-(2-fluorobenzyl)hydrazono)acetamide (4):

    • Compound (3) is reacted with 2-fluorobenzylhydrazine in an appropriate solvent to form the hydrazone intermediate (4).

  • Intramolecular Cyclization to 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamide (5a):

    • The hydrazone (4) undergoes an intramolecular cyclization reaction to yield the desired pyrazolo[3,4-b]pyridine core structure (5a). This reaction is typically carried out in a suitable solvent with heating. The reported yield for this step is 65%.[1]

  • Dehydration to 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile (6):

    • The carboxamide (5a) is dehydrated using a suitable reagent such as thionyl chloride (SOCl₂) in toluene. The reaction is heated overnight, and after workup and purification by column chromatography, the carbonitrile (6) is obtained with a 75% yield.[1]

  • Formation of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride (7):

    • The carbonitrile (6) is converted to the corresponding imidate by treatment with sodium methoxide in methanol.

    • Subsequent reaction with ammonium chloride and glacial acetic acid, followed by treatment with HCl, affords the hydrochloride salt of the carboximidamide (7).[1]

Data Summary: Route 1
StepStarting MaterialProductReagents and ConditionsYield (%)Purity/Analytical Data
12-Chloronicotinic acid2-(2-Chloro-pyridin-3-yl)-2-oxo-acetamide1. SOCl₂ 2. KCN 3. H₂SO₄55 (overall)Not specified
22-(2-Chloro-pyridin-3-yl)-2-oxo-acetamide(E)-2-(2-chloropyridin-3-yl)-2-(2-(2-fluorobenzyl)hydrazono)acetamide2-FluorobenzylhydrazineNot specifiedNot specified
3(E)-2-(2-chloropyridin-3-yl)-2-(2-(2-fluorobenzyl)hydrazono)acetamide1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamideHeat65¹H-NMR, ¹³C-NMR, ¹⁹F-NMR, MS
41-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamide1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrileSOCl₂, Toluene, 110°C, overnight75¹H-NMR, ¹³C-NMR, MS
51-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride1. NaOCH₃, MeOH 2. NH₄Cl, AcOH 3. HClNot specified¹H-NMR, ¹³C-NMR
Causality and Experimental Choices

The choice of starting with 2-chloronicotinic acid is strategic due to its commercial availability and the reactivity of the chloro and carboxylic acid functionalities. The conversion to the oxo-acetamide provides a key intermediate for the subsequent condensation with 2-fluorobenzylhydrazine. The intramolecular cyclization is a crucial step, and the conditions are optimized to favor the formation of the desired pyrazolopyridine ring. The final conversion of the carboxamide to the carboximidamide hydrochloride is a standard sequence in the synthesis of such intermediates, preparing the molecule for subsequent coupling reactions. The use of column chromatography for purification, while effective at the lab scale, can be a drawback for large-scale industrial production.[1]

Route 2: Linear Synthesis via Pyridine Ring Formation on a Pyrazole Core

This approach, often favored in industrial settings as suggested by various patents, involves a more linear sequence where the pyridine ring is constructed onto a pre-formed pyrazole scaffold. This method can offer advantages in terms of scalability and cost-effectiveness.

Experimental Protocol: Route 2
  • Synthesis of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile (6):

    • This route can also lead to the same carbonitrile intermediate (6) as in Route 1, but through a different pathway. A common starting material is a substituted pyrazole. For instance, a 5-aminopyrazole derivative can be reacted with a 1,3-dicarbonyl compound or its equivalent to construct the pyridine ring.[3]

  • Alternative Synthesis of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile (6):

    • A recently developed route starts from commercially available methyl 2-chloronicotinate. Through a four-step sequence involving hydrazinolysis, intramolecular substitution, regioselective N1-benzylation, and Pd-catalyzed cyanation, the carbonitrile intermediate (9) is obtained with an overall yield of 55%.[4]

  • Formation of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride (7):

    • The conversion of the carbonitrile (6) to the carboximidamide hydrochloride (7) follows a similar procedure as in Route 1. The carbonitrile is treated with sodium methoxide in methanol, followed by reaction with ammonium chloride and acetic acid, and finally salification with HCl to yield the target intermediate. A reported two-step yield for this conversion is 99.0% with a purity of 99%.[5]

Data Summary: Route 2
StepStarting MaterialProductReagents and ConditionsYield (%)Purity/Analytical Data
1Substituted Pyrazole1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine derivativeVarious (e.g., 1,3-dicarbonyl compounds)VariesVaries
2 (Alternative)Methyl 2-chloronicotinate1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile4 steps: hydrazinolysis, cyclization, benzylation, cyanation55 (overall)¹H NMR, ¹³C NMR, MS, X-ray crystallography
31-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride1. NaOCH₃, MeOH 2. NH₄Cl, AcOH 3. HCl99.0 (two steps)99%
Causality and Experimental Choices

The rationale behind this linear approach is often to build complexity in a stepwise manner, which can be easier to control and optimize for large-scale production. The use of a pre-formed pyrazole allows for greater flexibility in introducing substituents on the pyrazole ring. The Pd-catalyzed cyanation in the alternative synthesis of the carbonitrile is a modern and efficient method for introducing the nitrile group.[4] The high yield and purity reported for the conversion of the carbonitrile to the carboximidamide hydrochloride highlight the efficiency of this particular transformation.

Comparative Analysis

FeatureRoute 1 (Convergent)Route 2 (Linear)
Starting Materials Commercially available 2-chloronicotinic acidSubstituted pyrazoles or methyl 2-chloronicotinate
Overall Yield Moderate (product of multiple steps)Can be higher, especially with optimized steps
Scalability May be challenging due to purification steps (column chromatography)Generally more amenable to large-scale production
Flexibility Less flexible for pyrazole substitutionsMore flexible for modifications on the pyrazole core
Key Reactions Intramolecular hydrazone cyclizationPyridine ring formation, Pd-catalyzed cyanation
Safety/Environment Uses standard reagentsMay involve palladium catalysts which require removal

Visualizing the Synthesis Pathways

Riociguat_Intermediate_Synthesis cluster_route1 Route 1: Convergent Approach cluster_route2 Route 2: Linear Approach A1 2-Chloronicotinic acid A2 2-(2-Chloro-pyridin-3-yl)- 2-oxo-acetamide A1->A2 55% (overall) A3 (E)-2-(2-chloropyridin-3-yl)-2- (2-(2-fluorobenzyl)hydrazono)acetamide A2->A3 Condensation A4 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b] pyridine-3-carboxamide A3->A4 Intramolecular Cyclization (65%) A5 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b] pyridine-3-carbonitrile A4->A5 Dehydration (75%) A6 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b] pyridine-3-carboximidamide HCl A5->A6 Amidination/Salification B1 Substituted Pyrazole or Methyl 2-chloronicotinate B2 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b] pyridine-3-carbonitrile B1->B2 Pyridine Ring Formation or Multi-step (55% overall) B3 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b] pyridine-3-carboximidamide HCl B2->B3 Amidination/Salification (99% two steps)

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

This document provides a detailed, step-by-step protocol for the safe handling and disposal of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. As a halogenated heterocyclic compound utilized in modern research and drug developmen...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a detailed, step-by-step protocol for the safe handling and disposal of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole. As a halogenated heterocyclic compound utilized in modern research and drug development, its proper management is critical for ensuring laboratory safety, protecting environmental integrity, and maintaining regulatory compliance. This guide is designed for researchers, scientists, and laboratory professionals, offering field-proven insights grounded in established safety protocols and regulatory standards.

Part 1: Waste Characterization and Hazard Identification

The foundational step in responsible waste management is a thorough understanding of the chemical's properties and associated hazards. 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is a complex organic molecule that must be classified as a halogenated organic hazardous waste .[1][2] This classification is based on its molecular structure, which includes both chlorine and iodine atoms.

The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), mandates strict "cradle-to-grave" management for such materials.[3] While a specific EPA waste code may not be listed for this exact compound, it falls under the broad category of halogenated organic compounds. Wastes from the production of chlorinated hydrocarbons are often categorized under F-listed codes (wastes from non-specific sources).[4][5][6][7]

Causality of Hazard: The presence of halogen atoms (Cl, I) on the organic backbone means that combustion must be carefully controlled. Improper disposal, such as burning in a standard furnace, can lead to the formation of highly toxic and environmentally persistent byproducts like dioxins and furans. Therefore, disposal via high-temperature incineration in a licensed facility is the standard and required method.[1][8]

Hazard Profile Summary

The hazard profile for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is inferred from structurally similar compounds, such as 1-Benzyl-4-iodo-1H-pyrazole and 4-Iodo-1H-pyrazole.[9][10] Researchers must always consult the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate information.

Hazard ClassificationGHS CodeDescription
Skin IrritationH315Causes skin irritation.[10]
Serious Eye Damage/IrritationH318/H319Causes serious eye damage or irritation.[9][10]
Acute Oral ToxicityH302Harmful if swallowed.[9][11]
Specific Target Organ ToxicityH335May cause respiratory irritation.[9]

Part 2: Immediate Safety and Handling Precautions for Waste Accumulation

Before beginning any work that will generate this waste, it is imperative to establish a safe handling protocol. This minimizes the risk of exposure and ensures that waste is managed correctly from the moment it is generated.

Required Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.[9]

  • Hand Protection: Wear nitrile gloves. Given the potential for skin irritation, consider double-gloving if handling concentrated waste.[12]

  • Body Protection: A standard laboratory coat must be worn and fully fastened.[12]

Engineering Controls: All handling and segregation of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole waste should be performed inside a certified chemical fume hood to prevent the inhalation of any dust or vapors.[12][13]

Emergency Procedures:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.[9][11]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[9][11]

  • Spills: For small spills, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite, sand). Place the contaminated material into a sealed, labeled hazardous waste container. For large spills, evacuate the area and contact your institution's Environmental Health & Safety (EHS) department immediately.[2]

Part 3: Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the compliant disposal of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole waste.

Step 1: Waste Segregation (The Cornerstone of Safety) Proper segregation is the most critical step in laboratory waste management.[3] Incompatible chemicals, if mixed, can result in violent reactions, fires, or the release of toxic gases.

  • Action: Collect waste containing 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole in a dedicated "Halogenated Organic Waste" container.[1][2][14]

  • Causality: Halogenated solvents and solutes require a specific high-temperature incineration process with scrubbers to neutralize the acidic gases (like HCl and HI) produced during combustion.[8] Mixing them with non-halogenated waste complicates and increases the cost of disposal, and can lead to regulatory non-compliance.[14]

  • DO NOT MIX WITH:

    • Non-halogenated organic waste (e.g., acetone, hexane, ethanol).[14]

    • Aqueous waste (acids, bases, salt solutions).[1]

    • Strong oxidizing or reducing agents.[14]

    • Reactive metals or metal hydrides.

Step 2: Container Selection and Management The integrity of the waste container is essential to prevent leaks and spills.

  • Action: Use a clean, non-reactive, and sealable container. A glass bottle with a polytetrafluoroethylene (PTFE)-lined screw cap is ideal. Ensure the container is in good condition and compatible with the waste.[2][15]

  • Causality: The container must not degrade upon contact with the chemical waste. PTFE-lined caps provide a tight seal and excellent chemical resistance. Regulations require that waste containers be kept closed at all times except when actively adding waste.[15][16] This minimizes the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

Step 3: Accurate and Compliant Labeling Proper labeling is a strict regulatory requirement and ensures that all personnel know the container's contents and associated hazards.

  • Action: Label the container before adding the first drop of waste. The label must include:

    • The words "Hazardous Waste" .[14]

    • The full chemical name: "1-(2-chlorobenzyl)-4-iodo-1H-pyrazole" and any other components in the waste stream, with approximate percentages.[2][14] Do not use abbreviations or chemical formulas.[2]

    • The specific hazard characteristics (e.g., "Irritant," "Toxic").

    • The date accumulation started.

  • Causality: EPA and local regulations mandate clear and descriptive labeling to ensure safe handling, proper segregation, and correct final disposal by the waste management facility.[15]

Step 4: Accumulation and Temporary Storage Waste must be stored safely within the laboratory in a designated Satellite Accumulation Area (SAA) pending pickup.

  • Action: Store the sealed and labeled waste container in a designated SAA, which is at or near the point of generation. The container should be placed in secondary containment (such as a chemical-resistant tray or tub) to contain any potential leaks.

  • Causality: Secondary containment is a crucial safety measure to prevent a small leak from becoming a major spill. Storing waste at the point of generation keeps it under the direct control of knowledgeable laboratory personnel until it is transferred for disposal.[15]

Step 5: Arranging for Final Disposal Hazardous waste cannot be disposed of in the regular trash or down the drain.[2][13]

  • Action: Once the container is full or you are finished with the process, contact your institution's EHS department to arrange for a waste pickup.[16]

  • Causality: EHS professionals are trained to handle, transport, and consolidate hazardous waste according to strict federal and state regulations. They will ensure the waste is transported by a licensed hauler to a permitted Treatment, Storage, and Disposal Facility (TSDF) for final destruction, typically via incineration.[3][8]

Part 4: Decontamination and Contaminated Solid Waste

Any materials that come into contact with 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole must also be treated as hazardous waste.

  • Contaminated Solid Waste: This includes gloves, weigh boats, absorbent paper, and pipette tips.

    • Action: Collect these items in a separate, clearly labeled, sealed plastic bag or container designated for "Halogenated Solid Chemical Waste." [17] Do not mix with regular trash.

  • Glassware Decontamination:

    • Action: Rinse the glassware with a small amount of a suitable organic solvent (e.g., acetone). The rinsate must be collected and disposed of as halogenated organic liquid waste . Repeat this process two to three times before washing the glassware normally.

    • Causality: This ensures that residual chemical is not washed down the drain, which is prohibited and environmentally harmful.[2] The rinsate is considered hazardous and must be managed accordingly.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole waste.

G Disposal Workflow for 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole A Waste Generation (Liquid or Solid) B Is the waste halogenated? (Contains F, Cl, Br, I) A->B C Segregate as HALOGENATED ORGANIC WASTE B->C Yes D Segregate as NON-HALOGENATED WASTE (Not applicable for this compound) B->D No E Select appropriate, sealed, compatible container (e.g., capped glass bottle) C->E F Label container with: - 'Hazardous Waste' - Full Chemical Name(s) & % - Hazards - Start Date E->F G Store in designated Satellite Accumulation Area (SAA) with secondary containment F->G H Container Full or Project Complete? G->H H->G No I Contact EHS for Pickup H->I Yes J EHS transports to licensed hazardous waste facility for incineration I->J

Caption: Logical workflow for the disposal of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole.

By adhering to this comprehensive guide, researchers can confidently manage the waste associated with 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, ensuring a safe laboratory environment, protecting our ecosystem, and upholding the highest standards of scientific integrity and responsibility.

References

  • HAZARDOUS WASTE SEGREGATION . Bucknell University. [Link]

  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . U.S. Environmental Protection Agency. [Link]

  • How to Properly Manage Hazardous Waste Under EPA Regulations . ERG Environmental. [Link]

  • Halogenated Organic Liquids - Standard Operating Procedure . Braun Research Group, University of Illinois Urbana-Champaign. [Link]

  • Organic Solvents . University of North Carolina at Chapel Hill Environment, Health and Safety. [Link]

  • Microwave-Irradiated Eco-Friendly Multicomponent Synthesis of Substituted Pyrazole Derivatives and Evaluation of Their Antibacterial Potential . MDPI. [Link]

  • Proper Handling of Hazardous Waste Guide . U.S. Environmental Protection Agency. [Link]

  • Greener and Environmentally Benign Methodology for the Synthesis of Pyrazole Derivatives . ResearchGate. [Link]

  • A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative . Bentham Science. [Link]

  • Best Practices for Hazardous Waste Disposal . AEG Environmental. [Link]

  • Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions . National Center for Biotechnology Information (NCBI). [Link]

  • The Four RCRA Listed Wastes: the F-, K-, P-, and U-List . Hazardous Waste Experts. [Link]

  • Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review . Wiley Online Library. [Link]

  • Chemical Waste Management Guide . Boston University Environmental Health & Safety. [Link]

  • Waste Code . U.S. Environmental Protection Agency. [Link]

  • Hazardous Waste . U.S. Environmental Protection Agency. [Link]

  • EPA HAZARDOUS WASTE CODES . Unknown Source. [Link]

  • Standard Operating Procedure for work with Iodine . Duke University SMIF. [Link]

  • EPA Hazardous Waste Codes . Alfred University. [Link]

  • Chapter 850: IDENTIFICATION OF HAZARDOUS WASTES . State of Maine. [Link]

  • How to store / dispose of Iodine crystals? . Reddit. [Link]

  • 1-(2-chloroethyl)-4-iodo-1H-pyrazole . PubChem. [Link]

  • 4-Iodo-1-methyl-1H-pyrazole SDS . AWS. [Link]

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

Introduction: The Precautionary Principle in Practice Welcome to the laboratory. The compound before you, 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, is a specialized heterocyclic molecule with potential applications in medic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Precautionary Principle in Practice

Welcome to the laboratory. The compound before you, 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, is a specialized heterocyclic molecule with potential applications in medicinal chemistry and materials science. As is often the case in cutting-edge research, this compound lacks a comprehensive, publicly available toxicological profile. Therefore, our entire safety paradigm must be built upon the precautionary principle : we will treat this substance as hazardous until proven otherwise.[1]

This guide is designed to provide a robust framework for selecting and using Personal Protective Equipment (PPE). It goes beyond a simple checklist, explaining the scientific rationale behind each recommendation. Our goal is to empower you, the researcher, to make informed, safety-first decisions that protect you, your colleagues, and your work. This document is a critical component of your laboratory's broader Chemical Hygiene Plan (CHP), as mandated by the Occupational Safety and Health Administration (OSHA).[2][3][4][5]

Hazard Assessment of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole

To determine the appropriate level of protection, we must first infer the potential hazards by dissecting the molecule's structure.

  • 4-Iodo-1H-pyrazole Core: The Safety Data Sheet (SDS) for the closely related analogue, 4-Iodo-1H-pyrazole, indicates that it is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[6] It is prudent to assume our target compound shares these properties. The presence of iodine, a heavy halogen, also suggests the compound will likely be a dense solid or oil, increasing the risk of surface contamination.

  • Chlorobenzyl Group: Chlorinated aromatic compounds as a class carry risks ranging from skin irritation to potential systemic toxicity.

  • Pyrazole Scaffold: Pyrazole and its derivatives are well-known for their biological activity, which is precisely why they are valuable in drug development.[7][8][9] This inherent bioactivity necessitates careful handling to prevent unintended physiological effects through accidental exposure.

Given these factors, we will operate under the assumption that 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole is, at a minimum, Acutely Toxic (Oral), a Skin/Eye Irritant, and a Respiratory Irritant.

The Hierarchy of Controls: PPE as the Final Barrier

Before we even discuss gloves or goggles, it is critical to understand that PPE is the last line of defense. A safe laboratory environment is built on a multi-layered approach known as the Hierarchy of Controls. Your first considerations should always be to eliminate or engineer out the hazard.

cluster_0 Hierarchy of Controls cluster_1 Examples in Practice a Elimination / Substitution (Most Effective) b Engineering Controls a->b ex_a Use a less hazardous reagent a->ex_a c Administrative Controls b->c ex_b Work in a certified chemical fume hood b->ex_b d Personal Protective Equipment (PPE) (Least Effective) c->d ex_c Develop a Standard Operating Procedure (SOP) c->ex_c ex_d Wear gloves, lab coat, and eye protection d->ex_d

Caption: The Hierarchy of Controls prioritizes safety measures.

All handling of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole must be performed within a certified chemical fume hood. This is a non-negotiable engineering control that minimizes inhalation exposure.[1]

Task-Specific Personal Protective Equipment (PPE) Protocols

The specific PPE you need changes based on the task and the associated risk of exposure. The following table outlines the required PPE for different laboratory operations involving this compound.

Laboratory Task Required PPE Ensemble Scientific Rationale & Key Considerations
Weighing & Preparing Stock Solutions (Solid/Oil) • Flame-Resistant (FR) Lab Coat• Double Nitrile Gloves• Chemical Splash Goggles• Face ShieldHighest Risk of Exposure: Handling the neat compound poses a significant risk from dusts or splashes. A face shield over goggles is mandatory to protect the entire face.[10][11] Double gloving provides an extra layer of protection; the outer glove can be removed immediately if contamination is suspected.[11]
Conducting Reactions & Transfers (In Solution) • Flame-Resistant (FR) Lab Coat• Double Nitrile Gloves• Chemical Splash GogglesModerate Risk of Exposure: The compound is diluted, but splashes are still a primary concern. Goggles are essential to prevent eye contact.[11] Maintain double gloves and change the outer pair immediately after any suspected contact.
Post-Reaction Workup & Purification (e.g., Chromatography) • Flame-Resistant (FR) Lab Coat• Double Nitrile Gloves• Chemical Splash GogglesVariable Risk of Exposure: These procedures can involve pressure changes and large volumes of solvents, increasing splash and aerosol risks. Minimum protection remains a lab coat, double gloves, and splash goggles.
Detailed PPE Selection and Use
  • Eye and Face Protection: All eyewear must be ANSI Z87.1-compliant.[1][10] Standard safety glasses are insufficient ; chemical splash goggles are required for protection against liquids and vapors.[11] A face shield must be worn over goggles during tasks with a high splash potential.[11]

  • Skin and Body Protection:

    • Lab Coat: A flame-resistant (FR) lab coat, fully buttoned with sleeves rolled down, is mandatory.

    • Gloves: Disposable nitrile gloves provide good protection against incidental chemical splashes.[12] For this compound of unknown dermal toxicity, double-gloving is required .[11] If prolonged contact is possible, or when handling the neat material, consider using a more robust glove, such as a Silver Shield laminate, as the inner glove.[10] Always inspect gloves for holes before use and remove them using the proper technique to avoid contaminating your skin.

    • Apparel: Always wear long pants and closed-toe, closed-heel shoes in the laboratory.[10][11]

  • Respiratory Protection: When used inside a certified fume hood, additional respiratory protection is typically not required. If you have reason to believe the fume hood is not functioning properly or if you must work outside of one (which is strongly discouraged), an exposure assessment must be conducted by your institution's Environmental Health and Safety (EHS) office to determine the need for a respirator.[12]

Emergency Procedures: A Validated Response Plan

Immediate and correct action during an emergency can significantly mitigate harm.

  • Skin Contact: Immediately move to the nearest safety shower or drench hose. Remove all contaminated clothing while flushing the affected area with copious amounts of water for at least 15 minutes.[1] Seek immediate medical attention.

  • Eye Contact: Proceed immediately to an eyewash station. Hold eyelids open and flush with water for at least 15 minutes.[6][13] Remove contact lenses if present and easy to do. Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air immediately. If they are having trouble breathing, call for emergency medical assistance.[6][13]

  • Spill: Due to the presumed hazards, any spill of 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole should be treated as a major spill.[1]

    • Alert personnel in the immediate area and evacuate.

    • Notify your supervisor and your institution's EHS department.

    • Do not attempt to clean the spill yourself unless you are trained and equipped to handle hazardous material spills.

Decontamination and Disposal Plan

Proper disposal is a legal and ethical requirement to protect our environment.

  • Waste Classification: All materials contaminated with 1-(2-chlorobenzyl)-4-iodo-1H-pyrazole, including gloves, bench paper, and pipette tips, must be treated as hazardous waste. Because it is an iodinated organic compound, it may require specific disposal protocols.[14]

  • Waste Collection:

    • Collect all solid waste in a designated, leak-proof hazardous waste container lined with a heavy-duty plastic bag.

    • Collect liquid waste (e.g., from chromatography) in a separate, clearly labeled, and sealed hazardous waste container.

    • Never dispose of this chemical or its waste down the drain.[15]

  • Labeling and Disposal: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Toxic," "Irritant"). Follow your institution's specific procedures for waste pickup and disposal, which typically involves incineration for halogenated organic compounds.[16]

cluster_0 Pre-Task PPE Selection Workflow start Identify the Task (e.g., Weighing, Reaction) ppe1 Wear Baseline PPE: FR Lab Coat Double Nitrile Gloves Splash Goggles start->ppe1 q1 Does the task involve neat solid or oil? q2 Does the task involve a splash hazard? q1->q2 No ppe2 ADD Face Shield q1->ppe2 Yes end_node Proceed with Task q2->end_node Yes/No (Goggles already included) ppe1->q1 ppe2->q2

Caption: A decision workflow for selecting appropriate PPE.

References

  • Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). Available at: [Link]

  • The Laboratory Standard | Office of Clinical and Research Safety. Vanderbilt University. Available at: [Link]

  • The OSHA hazardous chemical occupational exposure standard for laboratories. PubMed. Available at: [Link]

  • OSHA Standards for Biological Laboratories. Administration for Strategic Preparedness and Response (ASPR). Available at: [Link]

  • Recommendations for Chemical Protective Clothing. Centers for Disease Control and Prevention (CDC) Archive. Available at: [Link]

  • Personal Protective Equipment in Chemistry. Dartmouth College Environmental Health and Safety. Available at: [Link]

  • Novel Chemicals with Unknown Hazards SOP. University of Washington Environmental Health & Safety. Available at: [Link]

  • OSHA Laboratory Standard. Compliancy Group. Available at: [Link]

  • NIOSH Recommendations for Chemical Protective Clothing A-Z. Centers for Disease Control and Prevention (CDC) Archive. Available at: [Link]

  • Tackling the increasing contamination of the water supply by iodinated contrast media. Insights into Imaging. Available at: [Link]

  • Personal Protective Equipment (PPE). CHEMM (Chemical Hazards Emergency Medical Management). Available at: [Link]

  • Personal Protective Equipment Requirements for Laboratories. Iowa State University Environmental Health and Safety. Available at: [Link]

  • A guide for evaluating the performance of chemical protective clothing (cpc). Covestro Solution Center. Available at: [Link]

  • Safety Data Sheet for 1-(2-Methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid. Kishida Chemical Co., Ltd.. Available at: [Link]

  • OSHA & EPA Chemical Protective Clothing Guidelines. International Enviroguard. Available at: [Link]

  • Protective Clothing and Ensembles. Centers for Disease Control and Prevention (CDC). Available at: [Link]

  • Standard Operating Procedure for work with Iodine. Duke University SMIF. Available at: [Link]

  • Iodine Disposal For Businesses. Collect and Recycle. Available at: [Link]

  • PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL of Iodine. Agency for Toxic Substances and Disease Registry (ATSDR). Available at: [Link]

  • Iodine Waste Recycling Program. Mitsui Plastics, Inc.. Available at: [Link]

  • Halogenation of N-oxygenated pyrazoles. ACS Publications - The Journal of Organic Chemistry. Available at: [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

  • Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Wiley Online Library. Available at: [Link]

  • Development of Halogenated Pyrazolines as Selective Monoamine Oxidase-B Inhibitors. PMC. Available at: [Link]

  • Pyrazole and its derivatives, preparation, SAR and uses as antioxidative agent. ResearchGate. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.